Metharbital

• CAS: 50-11-3

Core Science & Biosynthesis

Metharbital's Mechanism of Action on the GABA-A Receptor: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the molecular mechanisms underlying the interaction between metharbital, a barbiturate derivative, and the γ-aminobutyric acid type A (GABA-A) receptor. It synthesizes current understanding of its role as a positive allosteric modulator and direct agonist, presenting quantitative data from related barbiturates, outlining key experimental methodologies, and visualizing the core signaling pathways.

Core Mechanism of Action: A Dual-Pronged Approach to CNS Depression

Metharbital, like other barbiturates, exerts its primary pharmacological effects as a central nervous system depressant by targeting the GABA-A receptor, the principal ligand-gated ion channel responsible for fast inhibitory neurotransmission in the brain.[1][2] The interaction is not a simple agonism but a more complex, dual-mode mechanism that is concentration-dependent.

1.1 Positive Allosteric Modulation (PAM)

At lower, clinically relevant concentrations, metharbital acts as a positive allosteric modulator of the GABA-A receptor.[1][3] It binds to a site on the receptor complex that is distinct from the binding site for GABA itself and also separate from the benzodiazepine binding site.[1][4] This allosteric binding induces a conformational change in the receptor that enhances the effect of the endogenous neurotransmitter, GABA.[3][5]

The key distinction in the mechanism between barbiturates and another major class of GABA-A modulators, the benzodiazepines, lies in the specific effect on the ion channel's gating properties. While benzodiazepines increase the frequency of the chloride channel opening in the presence of GABA, barbiturates like metharbital increase the duration of time the channel remains open.[1][4] This prolonged channel opening leads to a greater influx of chloride ions (Cl⁻) into the neuron for each binding event, causing a more pronounced hyperpolarization of the postsynaptic membrane.[6][7] This hyperpolarization moves the neuron's membrane potential further away from the threshold required to fire an action potential, resulting in potentiation of the inhibitory postsynaptic potential (IPSP) and a powerful reduction in neuronal excitability.[6]

1.2 Direct Receptor Activation (Agonism)

At higher concentrations, metharbital's mechanism shifts from modulation to direct activation. It can act as a full agonist, directly gating the GABA-A receptor's chloride channel even in the absence of GABA.[1][8] This direct agonistic action is a critical feature that distinguishes barbiturates from benzodiazepines and is the primary reason for their higher toxicity and risk of overdose.[1] Benzodiazepines require the presence of GABA to exert their effect, creating a ceiling effect, whereas the direct activation by high-dose barbiturates can lead to profound and unregulated CNS depression.

1.3 Binding Site

Barbiturates are thought to bind to pockets within the transmembrane domains (TMD) of the GABA-A receptor, at the interfaces between its subunits.[1][8] The specific composition of the receptor's subunits (e.g., the type of α and β subunits) can influence the affinity and efficacy of barbiturate binding and action.[9][10] For instance, studies on pentobarbital have shown that receptors containing the α6 subunit exhibit both higher affinity and efficacy for direct activation compared to those with other α subunits.[9]

Quantitative Data on Barbiturate-GABA-A Receptor Interaction

While specific quantitative binding and efficacy data for metharbital are not detailed in the available literature, extensive research on structurally similar barbiturates such as pentobarbital (PB) and phenobarbital (PHB) provides a robust framework for understanding the potency and efficacy of this drug class. The following tables summarize key electrophysiological data from studies on cultured rat hippocampal and neocortical neurons.

Table 1: Potency (EC₅₀) of Barbiturates at the GABA-A Receptor

Compound	Action	EC₅₀ Value	Neuronal Preparation	Reference
Pentobarbital (PB)	Direct Cl⁻ Current Activation	0.33 mM	Cultured Rat Hippocampal Neurons	[11][12]
Potentiation of 1 µM GABA	94 µM	Cultured Rat Hippocampal Neurons	[11][12]
Increase IPSC Decay Time	41 µM	Rat Neocortical Neurons	[13]
Phenobarbital (PHB)	Direct Cl⁻ Current Activation	3.0 mM	Cultured Rat Hippocampal Neurons	[11][12]
Potentiation of 1 µM GABA	0.89 mM	Cultured Rat Hippocampal Neurons	[11][12]
Increase IPSC Decay Time	144 µM	Rat Neocortical Neurons	[13]
Direct Agonism (Shunting Firing)	133 µM	Rat Neocortical Neurons	[13]
GABA	Direct Cl⁻ Current Activation	5.5 µM	Cultured Rat Hippocampal Neurons	[11][12]

EC₅₀ (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response.

Table 2: Channel Blocking (IC₅₀) and Kinetic Properties of Barbiturates

Compound	Action	Value	Neuronal Preparation	Reference
Pentobarbital (PB)	Block of PB-potentiated GABA current	IC₅₀ = 2.8 mM	Cultured Rat Hippocampal Neurons	[11][12]
Phenobarbital (PHB)	Block of PHB-potentiated GABA current	IC₅₀ = 12.9 mM	Cultured Rat Hippocampal Neurons	[11][12]
1 mM PB + 1 µM GABA	Mean Deactivation Time Constant	480 ± 34 ms	Cultured Rat Hippocampal Neurons	[12]
1 mM PB alone	Mean Deactivation Time Constant	170 ± 9 ms	Cultured Rat Hippocampal Neurons	[12]

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that inhibits a specific biological or biochemical function by 50%.

Visualizing the Mechanism and Workflows

The following diagrams, rendered using the DOT language, illustrate the key signaling pathways and experimental procedures relevant to studying metharbital's action.

References

• 1. Barbiturate - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. What are GABAA receptor positive allosteric modulators and how do they work? [synapse.patsnap.com]
• 4. GABAA receptor - Wikipedia [en.wikipedia.org]
• 5. GABAA receptor positive allosteric modulator - Wikipedia [en.wikipedia.org]
• 6. GABA Receptor Physiology and Pharmacology - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. What is the mechanism of Amobarbital? [synapse.patsnap.com]
• 8. Distinct Structural Changes in the GABAA Receptor Elicited by Pentobarbital and GABA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Barbiturate interactions at the human GABAA receptor: dependence on receptor subunit combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. GABAA receptors: structure, function, pharmacology, and related disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Direct activation of GABAA receptors by barbiturates in cultured rat hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Direct activation of GABAA receptors by barbiturates in cultured rat hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Barbiturate activation and modulation of GABA(A) receptors in neocortex - PubMed [pubmed.ncbi.nlm.nih.gov]

The Synthesis of Metharbital: A Technical Guide for Pharmaceutical Researchers

An In-depth Exploration of the Synthetic Pathway from Diethylmalonic Acid Derivatives to 5,5-Diethyl-1-methylbarbituric Acid

This technical guide provides a comprehensive overview of the synthesis of Metharbital (5,5-diethyl-1-methylbarbituric acid), a barbiturate derivative with applications in the fields of neurology and pharmacology. The synthesis originates from diethylmalonic acid derivatives and proceeds through a well-established two-step pathway involving the alkylation of a malonic ester followed by a condensation reaction to form the core barbiturate structure. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data, and visual representations of the synthetic workflow and its underlying mechanisms.

Core Synthesis Pathway

The synthesis of Metharbital from diethylmalonic acid derivatives is a classic example of barbiturate synthesis, a process that has been refined over the last century.[1] The overall strategy involves two key transformations:

• Dialkylation of Diethyl Malonate: This step introduces the two ethyl groups at the α-carbon of the malonic ester, forming diethyl diethylmalonate. This is typically achieved through a nucleophilic substitution reaction where the enolate of diethyl malonate reacts with an ethyl halide.

• Condensation with N-methylurea: The resulting diethyl diethylmalonate is then condensed with N-methylurea in the presence of a strong base, such as sodium ethoxide, to form the heterocyclic barbiturate ring of Metharbital.

This synthetic route is highly adaptable for the creation of a wide array of barbiturate analogs by varying the alkylating agents and the urea derivative used in the condensation step.[1]

Quantitative Data Summary

The following tables summarize the key physical properties and reported reaction conditions and yields for the intermediates and the final product in the synthesis of Metharbital.

Table 1: Physical Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Diethyl Malonate	C₇H₁₂O₄	160.17	-50	199
Diethyl Diethylmalonate	C₁₁H₂₀O₄	216.27	-	221-222
N-Methylurea	CH₄N₂O	74.07	98-102	-
Metharbital	C₉H₁₄N₂O₃	198.22	150.5	-

Table 2: Summary of Reaction Conditions and Yields

Reaction Stage	Key Reagents	Solvent	Catalyst/Base	Temperature (°C)	Reaction Time	Reported Yield (%)
Synthesis of Diethyl Diethylmalonate	Diethyl malonate, Ethyl iodide, Sodium	Ethanol	Sodium	Reflux	Not Specified	83
Condensation to form Metharbital	Diethyl diethylmalonate, N-methylurea	Ethanol	Sodium Ethoxide	110	7 hours	70-80 (general barbiturate synthesis)

Detailed Experimental Protocols

The following protocols are based on established procedures for the synthesis of barbiturates and their intermediates.[2]

Stage 1: Synthesis of Diethyl Diethylmalonate

This procedure details the dialkylation of diethyl malonate to yield diethyl diethylmalonate.

Materials:

• Diethyl malonate

• Sodium metal

• Absolute ethanol

• Ethyl iodide

• Diethyl ether

• Anhydrous sodium sulfate

• Water

Apparatus:

• Round-bottom flask with reflux condenser and dropping funnel

• Heating mantle

• Stirring apparatus

• Separatory funnel

• Distillation apparatus

Procedure:

• Preparation of Sodium Ethoxide: In a round-bottom flask equipped with a reflux condenser, dissolve 14.4 g of sodium metal in 190 ml of absolute ethanol. This should be done cautiously as the reaction is exothermic.

• First Alkylation: To the freshly prepared sodium ethoxide solution, add 100 g of diethyl malonate with stirring. Then, slowly add 97.5 g of ethyl iodide through a dropping funnel. The mixture is then heated to reflux.

• Second Alkylation: Once the first alkylation is complete (the reaction mixture should become neutral), a second portion of sodium ethoxide (prepared from 14.4 g of sodium in 190 ml of absolute ethanol) is added. Subsequently, another 97.5 g of ethyl iodide is slowly added.

• Reflux: The reaction mixture is then refluxed overnight to ensure complete dialkylation.

• Work-up: After cooling, the ethanol is removed by evaporation under reduced pressure. The residue is treated with diethyl ether and water. The aqueous and organic layers are separated using a separatory funnel.

• Purification: The ethereal layer is washed with water, dried over anhydrous sodium sulfate, and the ether is removed by distillation. The crude diethyl diethylmalonate is then purified by vacuum distillation, collecting the fraction boiling at 221-222 °C. The expected yield is approximately 83%.

Stage 2: Synthesis of Metharbital (5,5-Diethyl-1-methylbarbituric Acid)

This protocol describes the condensation of diethyl diethylmalonate with N-methylurea to form the final product, Metharbital.

Materials:

• Diethyl diethylmalonate

• N-methylurea (dry)

• Sodium metal

• Absolute ethanol

• Concentrated hydrochloric acid

• Water

Apparatus:

• Round-bottom flask with reflux condenser

• Oil bath

• Büchner funnel and filter flask

• Beakers

Procedure:

• Preparation of Sodium Ethoxide: In a 2 L round-bottom flask fitted with a reflux condenser, dissolve 11.5 g (0.5 gram-atom) of finely cut sodium in 250 ml of absolute ethanol.

• Reaction Mixture: To this solution, add a quantity of diethyl diethylmalonate stoichiometrically equivalent to the sodium ethoxide. Then, add a solution of dry N-methylurea (0.5 mole) dissolved in 250 ml of hot (70°C) absolute ethanol.

• Condensation: The mixture is well-shaken and then refluxed for seven hours in an oil bath heated to 110°C. A white solid, the sodium salt of Metharbital, will precipitate.[2]

• Work-up: After the reaction is complete, 500 ml of hot (50°C) water is added to dissolve the precipitate. The solution is then acidified with concentrated hydrochloric acid (approximately 45 ml) until it is acidic to litmus paper.

• Isolation and Purification: The resulting clear solution is cooled in an ice bath overnight to precipitate the Metharbital. The white product is collected by filtration using a Büchner funnel, washed with cold water, and dried in an oven at 105–110°C. The reported yields for analogous barbiturate syntheses are in the range of 72–78%.[2]

Visualizing the Process and Mechanism

Synthetic Workflow

The following diagram illustrates the overall experimental workflow for the synthesis of Metharbital from diethyl malonate.

Caption: Experimental workflow for the synthesis of Metharbital.

Mechanism of Action: GABA-A Receptor Modulation

Metharbital, like other barbiturates, exerts its pharmacological effects primarily by modulating the activity of the γ-aminobutyric acid type A (GABA-A) receptor in the central nervous system.[3] The GABA-A receptor is a ligand-gated ion channel that, upon binding of GABA, allows the influx of chloride ions into the neuron, leading to hyperpolarization and reduced neuronal excitability. Barbiturates bind to a distinct allosteric site on the GABA-A receptor, potentiating the effect of GABA by increasing the duration of chloride channel opening.[4] At higher concentrations, barbiturates can directly activate the GABA-A receptor, even in the absence of GABA.[3]

The following diagram illustrates the signaling pathway of the GABA-A receptor and the modulatory effect of Metharbital.

Caption: GABA-A receptor signaling pathway modulated by Metharbital.

Conclusion

The synthesis of Metharbital from diethylmalonic acid derivatives is a robust and well-understood process in medicinal chemistry. This guide provides the essential information for its replication and further study, from detailed experimental procedures to an understanding of its mechanism of action. The provided data and visualizations serve as a valuable resource for researchers engaged in the development of novel barbiturate-based therapeutics and the exploration of their pharmacological properties. Careful adherence to the outlined protocols and safety measures is paramount for the successful and safe synthesis of Metharbital.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. How theories evolved concerning the mechanism of action of barbiturates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Amobarbital? [synapse.patsnap.com]

In-Depth Technical Guide: Pharmacological and Toxicological Profile of Metharbital

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metharbital, a barbiturate derivative, has historically been used for its anticonvulsant properties. This technical guide provides a comprehensive overview of its pharmacological and toxicological profile, intended for a scientific audience. The document details its mechanism of action, pharmacokinetics, and pharmacodynamics, alongside a thorough toxicological assessment. Quantitative data are systematically presented in tables for comparative analysis. Detailed experimental methodologies for key assays are provided, and crucial signaling pathways and experimental workflows are illustrated using Graphviz diagrams to facilitate a deeper understanding of Metharbital's molecular and physiological effects.

Introduction

Metharbital (5,5-diethyl-1-methylbarbituric acid) is a methylated barbiturate that has been utilized primarily as an anticonvulsant for the treatment of epilepsy.[1][2] Like other barbiturates, it exerts a depressant effect on the central nervous system (CNS). Its therapeutic efficacy is attributed to its ability to potentiate inhibitory neurotransmission and reduce excitatory signaling, thereby raising the seizure threshold. This document provides an in-depth analysis of the pharmacological actions and toxicological risks associated with Metharbital.

Pharmacology

Mechanism of Action

Metharbital's primary mechanism of action involves the modulation of two key neurotransmitter systems: the γ-aminobutyric acid (GABA) system and the glutamate system.

2.1.1. GABAergic System Modulation

Metharbital is a positive allosteric modulator of the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the CNS.[3][4] It binds to a site on the GABA-A receptor-chloride ionophore complex, distinct from the GABA binding site. This binding potentiates the effect of GABA by increasing the duration of chloride channel opening, leading to an enhanced influx of chloride ions.[4] The resulting hyperpolarization of the neuronal membrane makes it more difficult for excitatory stimuli to trigger an action potential, thus producing a state of CNS depression.[3]

Caption: Signaling pathway of Metharbital at the GABA-A receptor.

2.1.2. Glutamatergic System Modulation

In addition to its effects on the GABAergic system, Metharbital also acts as an antagonist at α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors, which are subtypes of ionotropic glutamate receptors.[3][5] By blocking these receptors, Metharbital inhibits fast excitatory synaptic transmission mediated by glutamate, the primary excitatory neurotransmitter in the CNS.[5] This dual mechanism of enhancing inhibition and reducing excitation contributes to its anticonvulsant and sedative effects.

Caption: Antagonistic action of Metharbital on AMPA/Kainate receptors.

Pharmacokinetics

The pharmacokinetic profile of Metharbital is crucial for understanding its therapeutic window and potential for accumulation. Quantitative data for Metharbital is limited; therefore, data for the closely related compound, mephobarbital, is also presented for comparison.

Table 1: Pharmacokinetic Parameters of Metharbital and Related Compounds

Parameter	Metharbital	Mephobarbital	Phenobarbital
Oral Bioavailability	Data not available	Reasonably well absorbed[6]	~80% in adults[7]
Metabolism	N-demethylation to barbital	N-demethylation to phenobarbital[8]	Hepatic (CYP2C9, CYP2C19, CYP2E1)
Elimination Half-life	Data not available	~34 hours (for mephobarbital)	~90 hours[7]
Volume of Distribution	Data not available	Data not available	0.5-1 L/kg
Clearance	Data not available	Data not available	~4 mL/min

Pharmacodynamics

The pharmacodynamic effects of Metharbital are dose-dependent, ranging from mild sedation to general anesthesia. Its primary therapeutic application is as an anticonvulsant. The onset of action for oral administration of long-acting barbiturates like Metharbital is typically within 20-60 minutes.[9]

Toxicology

The toxicological profile of Metharbital is a significant concern due to its narrow therapeutic index and potential for abuse and dependence.

Acute Toxicity

Table 2: Acute Toxicity (LD50) of Related Barbiturates

Compound	Animal	Route	LD50 (mg/kg)	Reference
Mephobarbital	Mouse	Oral	300	[8]
Mephobarbital	Rat	Intraperitoneal	130	[8]
Phenobarbital	Rat	Oral	660	[9]
Phenobarbital	Rat	Intraperitoneal	151	[9]

Chronic Toxicity

Chronic use of Metharbital can lead to the development of tolerance, physical dependence, and a withdrawal syndrome upon abrupt cessation. Symptoms of withdrawal can be severe and include anxiety, tremors, delirium, and seizures.

Adverse Effects

Common adverse effects include drowsiness, dizziness, ataxia, cognitive impairment, and skin rashes.[2] Paradoxical excitement can occur, particularly in elderly patients.

Experimental Protocols

Determination of Acute Toxicity (LD50)

The following protocol outlines a general procedure for determining the LD50 of a barbiturate like Metharbital in rodents, based on the "up-and-down" or "staircase" method to minimize animal use.[11]

Caption: Workflow for the determination of LD50 using the up-and-down method.

Quantification of Metharbital in Biological Samples by HPLC

This protocol describes a high-performance liquid chromatography (HPLC) method for the quantification of barbiturates in biological samples, adapted from established procedures.[12][13][14]

Caption: Experimental workflow for the quantification of Metharbital by HPLC.

Conclusion

Metharbital is a barbiturate with a well-defined, dual mechanism of action involving the potentiation of GABAergic inhibition and the antagonism of glutamatergic excitation. While effective as an anticonvulsant, its clinical utility is limited by a narrow therapeutic index and a significant potential for toxicity, including CNS and respiratory depression, as well as the development of tolerance and dependence with chronic use. This technical guide provides a consolidated resource of its pharmacological and toxicological properties to aid researchers and drug development professionals in further studies and in the evaluation of novel CNS-acting compounds. The provided experimental frameworks offer a basis for the consistent and reproducible investigation of Metharbital and other barbiturates.

References

• 1. Metharbital - Wikipedia [en.wikipedia.org]
• 2. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. How theories evolved concerning the mechanism of action of barbiturates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metharbital Research Chemical|C9H14N2O3 [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics and bioavailability of methylphenobarbital in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioavailability of oral and intramuscular phenobarbital - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mephobarbital | C13H14N2O3 | CID 8271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Phenobarbital | C12H12N2O3 | CID 4763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Barbiturate Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. enamine.net [enamine.net]
• 12. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 13. nyc.gov [nyc.gov]
• 14. Analysis of barbiturates in blood by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Metharbital: A Comprehensive Technical Guide to its Chemical Structure and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and essential physicochemical properties of Metharbital. The information herein is intended to support research, drug development, and scientific understanding of this barbiturate anticonvulsant. All quantitative data is presented in clear, tabular formats for ease of comparison, and detailed experimental protocols for key physicochemical determinations are provided.

Chemical Identity and Structure

Metharbital, known by the IUPAC name 5,5-diethyl-1-methyl-1,3-diazinane-2,4,6-trione, is a derivative of barbituric acid.[1][2] First patented in 1905, it has been used as an anticonvulsant for the treatment of epilepsy.[3] The foundational structure consists of a pyrimidine ring with two ethyl groups at the fifth carbon and a methyl group at one of the nitrogen atoms.

Identifier	Value
IUPAC Name	5,5-diethyl-1-methyl-1,3-diazinane-2,4,6-trione[1][2]
CAS Number	50-11-3[1][4]
Molecular Formula	C₉H₁₄N₂O₃[1][4]
Molecular Weight	198.22 g/mol [1][2]
Canonical SMILES	CCC1(C(=O)NC(=O)N(C1=O)C)CC[2]
InChI Key	FWJKNZONDWOGMI-UHFFFAOYSA-N[4][5]

Below is a two-dimensional representation of the chemical structure of Metharbital.

Caption: 2D Chemical Structure of Metharbital.

Physicochemical Properties

The physicochemical properties of a drug molecule are critical determinants of its pharmacokinetic and pharmacodynamic behavior. The following table summarizes the key properties of Metharbital.

Property	Value	Reference
Melting Point	150.5 °C	[1][2]
Water Solubility	1980 mg/L (at 25 °C)	[1]
pKa	8.01 (at 25 °C)	[1]
LogP	1.15	[1]

Mechanism of Action: GABA-A Receptor Modulation

Metharbital, like other barbiturates, exerts its primary effect on the central nervous system by modulating the function of the γ-aminobutyric acid type A (GABA-A) receptor.[3][6] The GABA-A receptor is a ligand-gated ion channel that, upon binding of GABA, allows the influx of chloride ions into the neuron.[7] This influx of negatively charged ions leads to hyperpolarization of the neuronal membrane, making it less likely to fire an action potential and thus producing an inhibitory effect.[7]

Metharbital binds to a distinct allosteric site on the GABA-A receptor complex, different from the GABA binding site itself.[3] This binding potentiates the effect of GABA by increasing the duration of the chloride channel opening.[3][7] The prolonged channel opening enhances the inhibitory postsynaptic current, leading to a greater hyperpolarization and a more pronounced inhibitory effect on neuronal excitability.[3] At higher concentrations, barbiturates can also directly activate the GABA-A receptor, even in the absence of GABA.[5]

The following diagram illustrates the signaling pathway of Metharbital's action on the GABA-A receptor.

Caption: Metharbital's Modulation of the GABA-A Receptor Signaling Pathway.

Experimental Protocols

The following sections detail the general experimental methodologies for determining the key physicochemical properties of Metharbital.

Melting Point Determination

The melting point of a solid crystalline substance is a critical indicator of its purity. The capillary method is a standard and widely used technique for this determination.[8][9][10]

Principle: A small, finely powdered sample of the substance is heated in a sealed capillary tube, and the temperature range over which the substance melts is observed. A sharp melting range (typically 0.5-1°C) is indicative of a pure compound.[8]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[8]

• Capillary tubes (sealed at one end)[8]

• Thermometer (calibrated)[8]

• Mortar and pestle[11]

• Spatula

Procedure:

• Sample Preparation: A small amount of Metharbital is finely powdered using a mortar and pestle to ensure uniform heat distribution.[10]

• Capillary Loading: The open end of a capillary tube is pressed into the powdered sample. The tube is then inverted and tapped gently to pack the solid into the sealed end to a height of 2-3 mm.[10]

• Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point apparatus alongside a calibrated thermometer.[8]

• Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the melting point is approached.[8]

• Observation: The temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the entire sample becomes a clear liquid (the completion of melting) are recorded. This range is the melting point of the substance.[8]

• Replicate Measurements: The determination should be repeated at least twice to ensure accuracy and reproducibility.

Water Solubility Determination

The aqueous solubility of a drug is a fundamental property that influences its absorption and distribution. For weakly acidic compounds like barbiturates, solubility is pH-dependent.[12][13]

Principle: An excess amount of the solid drug is equilibrated with water at a constant temperature until the solution is saturated. The concentration of the dissolved drug in the saturated solution is then determined.

Apparatus:

• Constant temperature shaker bath

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• pH meter

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Procedure:

• Saturation: An excess amount of Metharbital is added to a known volume of purified water in a sealed container.

• Equilibration: The container is placed in a constant temperature shaker bath (e.g., 25°C) and agitated for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is centrifuged at high speed to separate the undissolved solid from the saturated solution.

• Sample Preparation: A known volume of the clear supernatant is carefully withdrawn, diluted with a suitable solvent (e.g., mobile phase for HPLC), and filtered if necessary.

• Quantification: The concentration of Metharbital in the diluted sample is determined using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry, by comparing the response to a standard curve of known concentrations.

• Calculation: The solubility is calculated from the measured concentration and the dilution factor, and is typically expressed in mg/L or mol/L.

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a drug molecule, the pKa value determines the extent of its ionization at a given pH, which in turn affects its solubility, permeability, and receptor binding. Potentiometric titration is a highly accurate method for determining the pKa of weak acids and bases.[1][14][15]

Principle: A solution of the weak acid (Metharbital) is titrated with a strong base (e.g., NaOH), and the pH of the solution is monitored as a function of the volume of titrant added. The pKa is the pH at which the acid is half-neutralized.[16]

Apparatus:

• Potentiometer with a calibrated pH electrode[1]

• Burette

• Magnetic stirrer and stir bar

• Beaker

• Standardized 0.1 M NaOH solution

• Standardized 0.1 M HCl solution

• Potassium chloride (for maintaining ionic strength)[1]

Procedure:

• Sample Preparation: A known amount of Metharbital is dissolved in a suitable solvent (e.g., water or a co-solvent system if solubility is low) to a known concentration (e.g., 1 mM).[1] The ionic strength of the solution is kept constant by adding a salt such as KCl.[1]

• Titration Setup: The solution is placed in a beaker with a magnetic stir bar, and the calibrated pH electrode is immersed in the solution.

• Acidification: The solution is initially acidified with a small amount of 0.1 M HCl to a pH of around 1.8-2.0.[1][15]

• Titration: The solution is titrated with standardized 0.1 M NaOH, added in small, precise increments from a burette. After each addition, the solution is allowed to equilibrate, and the pH is recorded.[1]

• Data Collection: The titration is continued until the pH reaches approximately 12-12.5.[1][15]

• Data Analysis: A titration curve is generated by plotting the measured pH versus the volume of NaOH added. The equivalence point is determined from the inflection point of the curve. The pKa is the pH at the half-equivalence point.

• Replicates: The titration is performed in triplicate to ensure the precision of the determined pKa value.[1]

LogP Determination by Shake-Flask Method

The octanol-water partition coefficient (LogP) is a measure of the lipophilicity of a compound. It is a critical parameter in drug design as it influences membrane permeability, protein binding, and metabolic stability. The shake-flask method is the traditional and most reliable method for LogP determination.[2][4][17]

Principle: The compound is partitioned between two immiscible phases, typically n-octanol and water. The ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase at equilibrium is the partition coefficient (P). LogP is the logarithm of this ratio.[17]

Apparatus:

• Separatory funnels or screw-capped tubes

• Mechanical shaker

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• HPLC system with a UV detector or a UV-Vis spectrophotometer

Procedure:

• Phase Preparation: n-Octanol is pre-saturated with water, and water is pre-saturated with n-octanol to ensure mutual miscibility at equilibrium. The aqueous phase is typically a buffer at a pH where the compound is in its neutral form (for LogP determination).

• Partitioning: A known amount of Metharbital is dissolved in either the n-octanol or the aqueous phase. The two phases are then combined in a separatory funnel or tube in a known volume ratio.

• Equilibration: The mixture is shaken vigorously for a set period (e.g., 1-2 hours) to allow for complete partitioning of the compound between the two phases.

• Phase Separation: The mixture is allowed to stand until the two phases have completely separated. Centrifugation may be used to facilitate a clean separation.

• Sampling: A known volume is carefully removed from each phase.

• Quantification: The concentration of Metharbital in each phase is determined using a suitable analytical method, such as HPLC-UV, after appropriate dilution.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is then calculated as the base-10 logarithm of P.

• Replicates: The experiment is repeated to ensure the reliability of the result.[4]

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Interlaboratory study of log P determination by shake-flask and potentiometric methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Barbiturate activation and modulation of GABA(A) receptors in neocortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. news-medical.net [news-medical.net]
• 7. What is the mechanism of Amobarbital? [synapse.patsnap.com]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. westlab.com [westlab.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. Solubility and partitioning. VII: Solubility of barbiturates in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. experts.azregents.edu [experts.azregents.edu]
• 14. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 15. dergipark.org.tr [dergipark.org.tr]
• 16. asdlib.org [asdlib.org]
• 17. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]

The Rise and Stagnation of a Barbiturate Anticonvulsant: A Technical History of Metharbital

For Researchers, Scientists, and Drug Development Professionals

Metharbital, a barbiturate derivative once marketed as Gemonil, holds a unique place in the history of antiepileptic drugs (AEDs). Patented in 1905 by the eminent chemist Emil Fischer of Merck, it represented an early effort to modify the barbiturate scaffold to achieve better seizure control.[1][2] While ultimately overshadowed by its more famous cousin, phenobarbital, and newer classes of AEDs, a technical examination of its development provides valuable insights into the evolution of epilepsy treatment and the enduring challenges of drug discovery. This in-depth guide explores the synthesis, preclinical evaluation, clinical development, and mechanism of action of Metharbital, presenting key data and experimental methodologies for the scientific community.

Synthesis and Physicochemical Properties

Metharbital (5,5-diethyl-1-methylbarbituric acid) is a methylated derivative of barbital. Its synthesis, a classical condensation reaction, provides a window into early 20th-century pharmaceutical chemistry.

Synthesis Protocol

Experimental Protocol: Synthesis of Metharbital

• Preparation of Sodium Ethoxide: In a round-bottom flask equipped with a reflux condenser and a drying tube, dissolve metallic sodium in absolute ethanol under anhydrous conditions to prepare a solution of sodium ethoxide.

• Reaction Mixture: To the sodium ethoxide solution, add 2,2-diethylmalonic acid, followed by O-methylisourea.

• Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Workup: After cooling, the reaction mixture is acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the crude Metharbital.

• Purification: The crude product is collected by filtration, washed with cold water, and recrystallized from a suitable solvent system (e.g., ethanol/water) to yield purified Metharbital.

• Characterization: The final product should be characterized by determining its melting point and using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy to confirm its structure.

Physicochemical Properties

A summary of the key physicochemical properties of Metharbital is presented in Table 1.

Property	Value
Molecular Formula	C₉H₁₄N₂O₃
Molecular Weight	198.22 g/mol
Melting Point	151-154 °C
Appearance	White crystalline powder
Solubility	Slightly soluble in water, soluble in alcohol
pKa	~8.3

Table 1: Physicochemical Properties of Metharbital

Preclinical Pharmacology

The preclinical evaluation of Metharbital was crucial in establishing its anticonvulsant potential and safety profile. Key to this was the use of animal models of epilepsy, with the Maximal Electroshock Seizure (MES) test being a primary screening tool.

Anticonvulsant Activity

The MES test in rodents is a well-established model for generalized tonic-clonic seizures. The test measures the ability of a compound to prevent the tonic hindlimb extension phase of a seizure induced by a supramaximal electrical stimulus.

Experimental Protocol: Maximal Electroshock Seizure (MES) Test

• Animal Model: Adult male mice or rats are used.

• Drug Administration: Metharbital is administered orally (p.o.) or intraperitoneally (i.p.) at various doses. A vehicle control group is also included.

• Stimulation: At the time of predicted peak drug effect, a supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds in mice) is delivered via corneal or ear-clip electrodes.

• Endpoint: The presence or absence of the tonic hindlimb extension is recorded. Protection is defined as the abolition of this phase.

• Data Analysis: The percentage of animals protected at each dose is calculated, and the median effective dose (ED50), the dose that protects 50% of the animals, is determined using probit analysis.

While specific historical ED50 values for Metharbital in the MES test are not consistently reported in readily available literature, its efficacy in this model was a key factor in its progression to clinical trials.

Toxicology

Acute toxicity studies were essential to determine the safety margin of Metharbital. The median lethal dose (LD50) is a standardized measure of the acute toxicity of a substance.

Species	Route of Administration	LD50 (mg/kg)
Rat	Oral	162

Table 2: Acute Toxicity of Metharbital [3]

Clinical Development and Efficacy

Metharbital was marketed under the trade name Gemonil by Abbott Laboratories and was primarily indicated for the treatment of grand mal, petit mal, myoclonic, and mixed types of seizures.[2]

Clinical Trials and Efficacy

Clinical studies from the mid-20th century evaluated the efficacy of Metharbital in various seizure types. While these studies often lack the rigorous design of modern clinical trials, they provide valuable historical context.

A study on the use of Gemonil in myoclonic spasms of infancy and related disorders reported on its clinical utility.[4] In the treatment of petit mal epilepsy, early clinical evaluations were often based on the reduction in seizure frequency as reported by patients or their families. Quantitative data from these historical trials is sparse in contemporary databases.

Adverse Effects

Like other barbiturates, Metharbital has a significant side effect profile that ultimately limited its use. The incidence of adverse effects was a critical factor in its eventual decline in clinical practice.

Adverse Effect	Incidence
Drowsiness	Common
Dizziness	Common
Ataxia	Common
Skin Rash	Less Common
Nausea and Vomiting	Less Common
Cognitive Impairment	Possible
Physical Dependence	High

Table 3: Common Adverse Effects of Metharbital

Pharmacokinetics and Metabolism

The pharmacokinetic profile of Metharbital, particularly its metabolism, is a key determinant of its therapeutic action and duration of effect.

Absorption, Distribution, Metabolism, and Excretion

Information on the specific bioavailability and plasma half-life of Metharbital in humans is not well-documented in modern literature. However, it is known to be metabolized in the liver.

The primary metabolic pathway for Metharbital is N-demethylation to its active metabolite, barbital.[5] This biotransformation is a crucial aspect of its pharmacology, as barbital itself is a long-acting anticonvulsant.

Metabolism of Metharbital to Barbital.

Drug Interactions

As a barbiturate, Metharbital is a potent inducer of hepatic microsomal enzymes, particularly the cytochrome P450 system. This property leads to numerous drug-drug interactions, as it can accelerate the metabolism of other co-administered drugs, potentially reducing their efficacy.

Mechanism of Action

The anticonvulsant effect of Metharbital, like other barbiturates, is primarily mediated through its interaction with the GABAergic system, the main inhibitory neurotransmitter system in the central nervous system.

Metharbital binds to a specific allosteric site on the GABAA receptor-chloride ionophore complex.[6] This binding potentiates the effect of GABA by increasing the duration of the opening of the chloride channel. The resulting influx of chloride ions leads to hyperpolarization of the neuronal membrane, making it more difficult for the neuron to fire an action potential and thus suppressing seizure activity.

Mechanism of Action of Metharbital at the GABAA Receptor.

Conclusion and Future Perspectives

The story of Metharbital is one of both early innovation and eventual obsolescence. As a second-generation barbiturate, it represented a step forward in the quest for more effective and safer treatments for epilepsy. However, its significant side effect profile and the development of newer, better-tolerated AEDs led to its decline in clinical use.

For today's researchers, the history of Metharbital serves as a valuable case study. It highlights the importance of understanding structure-activity relationships, the critical role of preclinical models in drug development, and the constant need for improved safety and tolerability in antiepileptic therapies. The detailed examination of its synthesis, pharmacology, and clinical application provides a rich dataset for comparative analysis and a reminder of the long and iterative process of drug discovery. While no longer a frontline treatment, the lessons learned from the development of Metharbital continue to inform the search for the next generation of antiepileptic drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Metharbital - Wikipedia [en.wikipedia.org]
• 6. Pharmacokinetics and bioavailability of methylphenobarbital in man - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Analysis of Metharbital's Effect on Neuronal Excitability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metharbital, a barbiturate derivative, exerts its primary pharmacological effect by modulating neuronal excitability, a mechanism central to its historical use as an anticonvulsant. This technical guide provides an in-depth analysis of the molecular and cellular actions of Metharbital, focusing on its interaction with the γ-aminobutyric acid type A (GABA-A) receptor. Through a comprehensive review of available data, this document outlines the pharmacodynamics of Metharbital, presents quantitative data on its effects and that of its active metabolite, phenobarbital, and details relevant experimental protocols. Visualizations of key pathways and experimental workflows are provided to facilitate a deeper understanding of its mechanism of action.

Introduction

Neuronal excitability is a fundamental process in the central nervous system (CNS), governed by a delicate balance between excitatory and inhibitory neurotransmission. Disruption of this balance can lead to hyperexcitability and pathological conditions such as epilepsy. Metharbital, previously marketed as Gemonil, is a CNS depressant belonging to the barbiturate class of drugs, which has been utilized for its anticonvulsant properties.[1][2] Its therapeutic effect is primarily attributed to the potentiation of inhibitory neurotransmission.[3][4] Understanding the precise mechanisms by which Metharbital dampens neuronal excitability is crucial for the development of novel therapeutics targeting epilepsy and other neurological disorders characterized by excessive neuronal firing.

This guide will delve into the core mechanisms of Metharbital's action, its metabolism, and its quantifiable effects on neuronal function.

Mechanism of Action: Potentiation of GABA-A Receptor Function

The principal mechanism through which Metharbital reduces neuronal excitability is by acting as a positive allosteric modulator of the GABA-A receptor.[3][5][6] The GABA-A receptor is a ligand-gated ion channel that, upon binding the inhibitory neurotransmitter GABA, opens to allow the influx of chloride ions (Cl-).[7] This influx hyperpolarizes the neuron, making it less likely to fire an action potential.

Metharbital binds to a distinct allosteric site on the GABA-A receptor complex, separate from the GABA binding site.[5][6] This binding event does not activate the receptor directly at therapeutic concentrations but rather enhances the effect of GABA. Specifically, Metharbital increases the duration of the Cl- channel opening when GABA is bound, leading to a prolonged and more significant influx of chloride ions.[3][5] This potentiation of GABAergic inhibition effectively dampens neuronal excitability and contributes to the anticonvulsant and sedative effects of the drug.[7]

At higher concentrations, barbiturates like Metharbital can directly activate the GABA-A receptor, even in the absence of GABA, and can also inhibit excitatory AMPA-type glutamate receptors.[3][6]

References

• 1. Metarbital | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Metharbital - Wikipedia [en.wikipedia.org]
• 3. Metharbital Research Chemical|C9H14N2O3 [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Metabarbital | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. What is the mechanism of Methylphenobarbital? [synapse.patsnap.com]

Investigating the N-demethylation metabolic pathway of Metharbital to barbital

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the N-demethylation metabolic pathway of metharbital to its active metabolite, barbital. The primary focus is on the enzymatic processes, experimental methodologies for investigation, and the key molecular players involved. While direct enzymatic data for metharbital is limited, this guide synthesizes available information, including strong evidence from the metabolism of its close structural analog, mephobarbital, to provide a robust framework for understanding this critical biotransformation. The role of cytochrome P450 (CYP) enzymes, particularly from the CYP2C and CYP2B families, is highlighted. Detailed experimental protocols for in vitro investigation and methods for quantitative analysis are also presented.

Introduction

Metharbital, a barbiturate derivative, exerts its pharmacological effects primarily through its metabolism to barbital. The key metabolic transformation is the N-demethylation of the N-methyl group. Understanding the enzymes and kinetics involved in this pathway is crucial for predicting drug-drug interactions, understanding inter-individual variability in drug response, and for the development of new chemical entities. This guide details the current understanding of the N-demethylation of metharbital.

The N-demethylation Pathway of Metharbital

The conversion of metharbital to barbital is a Phase I metabolic reaction catalyzed by the cytochrome P450 (CYP) mixed-function oxidase system, predominantly in the liver. This enzymatic process involves the oxidative removal of a methyl group from a nitrogen atom.

Preclinical Pharmacokinetics and Pharmacodynamics of Metharbital: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metharbital (tradename Gemonil) is a barbiturate derivative that has been historically utilized as an anticonvulsant for the treatment of epilepsy.[1][2] Patented in 1905, it shares structural and functional similarities with phenobarbital.[1][2] This technical guide provides a comprehensive overview of the preclinical pharmacokinetics (PK) and pharmacodynamics (PD) of Metharbital, synthesizing available data to inform further research and development. The primary mechanism of action for Metharbital, like other barbiturates, involves the positive allosteric modulation of the γ-aminobutyric acid type A (GABA-A) receptor, which enhances GABAergic inhibitory neurotransmission.[1][3]

Pharmacokinetics

The preclinical pharmacokinetic profile of a drug candidate is essential for predicting its behavior in vivo. This section details the absorption, distribution, metabolism, and excretion (ADME) of Metharbital, drawing from available preclinical data. Due to the limited availability of comprehensive preclinical pharmacokinetic data specifically for Metharbital, information from structurally related barbiturates is also included for comparative context.

Absorption

Distribution

Information regarding the specific volume of distribution and plasma protein binding of Metharbital is limited. For the structurally similar barbiturate mephobarbital, in vitro plasma protein binding was found to be approximately 59% for the (S)-enantiomer and 67% for the (R)-enantiomer in human plasma.[7] Another barbiturate, pentobarbital, showed a plasma protein binding of 61% in healthy human volunteers.[8] The extent of protein binding is a critical parameter as it influences the fraction of unbound drug available to exert its pharmacological effect.[9][10][11][12]

Table 1: Preclinical Pharmacokinetic Parameters of Metharbital and Related Barbiturates

Parameter	Metharbital	Phenobarbital (Dog)	Phenobarbital (Dog)	Mephobarbital (Human Plasma)	Pentobarbital (Human Plasma)
Species/System	Data Not Available	Dog	Dog	Human Plasma (in vitro)	Human Plasma (in vitro)
Oral Bioavailability (%)	-	100[4][5][6]	88.1 - 96.8[13]	-	-
Plasma Protein Binding (%)	-	-	-	(S)-enantiomer: ~59(R)-enantiomer: ~67[7]	61[8]
Volume of Distribution (Vd)	-	-	-	-	-
Clearance (CL)	-	6.2 - 6.3 mL/kg/h[4]	5.60 - 6.66 ml/hr/kg[13]	-	-
Elimination Half-life (t½)	-	70 - 94 h[4][5][6]	72.3 - 92.6 hours[13]	-	-

Note: Data for phenobarbital, mephobarbital, and pentobarbital are provided for comparative purposes due to the lack of specific preclinical data for Metharbital.

Metabolism

The primary metabolic pathway for Metharbital is N-demethylation to its active metabolite, barbital.[14] This biotransformation is primarily carried out by hepatic microsomal enzymes.[15] In vitro studies using rat liver microsomes have confirmed this metabolic conversion.[15]

Excretion

Specific data on the excretion of Metharbital in preclinical species is not detailed in the available literature. Generally, barbiturates and their metabolites are eliminated from the body via the kidneys.

Pharmacodynamics

Metharbital exerts its anticonvulsant effects by modulating the activity of the central nervous system. This section details its mechanism of action, receptor binding affinity, and in vivo efficacy.

Mechanism of Action

Metharbital is a positive allosteric modulator of the GABA-A receptor.[1][3] It binds to a site on the receptor distinct from the GABA binding site, prolonging the duration of the opening of the associated chloride ion channel when GABA binds.[1][3] This leads to an enhanced influx of chloride ions, hyperpolarization of the neuronal membrane, and a potentiation of the inhibitory effect of GABA, ultimately suppressing neuronal excitability.[1]

References

• 1. A polyvalent method using HPLC for screening and quantification of 12 common barbiturates in various biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. brieflands.com [brieflands.com]
• 4. Pharmacokinetics and tolerability of a veterinary phenobarbital product in healthy dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and tolerability of a veterinary phenobarbital product in healthy dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enantioselective binding of mephobarbital to plasma proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Binding of amobarbital, pentobarbital and diphenylhydantoin to blood cells and plasma proteins in healthy volunteers and uraemic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bioivt.com [bioivt.com]
• 10. meliordiscovery.com [meliordiscovery.com]
• 11. pharmacylibrary.com [pharmacylibrary.com]
• 12. researchgate.net [researchgate.net]
• 13. Pharmacokinetics of single doses of phenobarbital given intravenously and orally to dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantitative studies of the demethylation of N-methyl barbital (metharbital, gemonil) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]

An In-depth Technical Guide to the Solubility and Stability of Metharbital in Different Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metharbital (5,5-diethyl-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione) is a barbiturate anticonvulsant. A thorough understanding of its solubility and stability characteristics in various solvent systems is paramount for the development of safe, effective, and stable pharmaceutical formulations. This technical guide provides a comprehensive overview of the available data on the solubility of Metharbital, outlines detailed experimental protocols for its analysis, and discusses its stability under various stress conditions. This document is intended to serve as a valuable resource for researchers and professionals involved in the formulation and development of Metharbital-containing drug products.

Physicochemical Properties of Metharbital

Property	Value	Reference
Chemical Formula	C₉H₁₄N₂O₃	[1]
Molecular Weight	198.22 g/mol	[1]
CAS Number	50-11-3	[1]
pKa	8.45	[2]
Melting Point	155 °C	[2]

Solubility of Metharbital

The solubility of a drug substance is a critical determinant of its dissolution rate and subsequent bioavailability. The solubility of Metharbital has been reported in several common pharmaceutical solvents.

Quantitative Solubility Data

The following table summarizes the known solubility of Metharbital in various solvents.

Solvent	Solubility ( g/100 mL)	Temperature (°C)	Reference
Water	0.12	Not Specified	[2]
Alcohol (Ethanol)	4.3	Not Specified	[2]
Ether	2.6	Not Specified	[2]

Note: The term "alcohol" in the reference is interpreted as ethanol, a common solvent in pharmaceutical preparations.

Factors Influencing Solubility

The solubility of Metharbital, like other weak acids, is significantly influenced by the pH of the solvent system. With a pKa of 8.45, Metharbital will exist predominantly in its less soluble, unionized form at acidic and neutral pH. As the pH increases above the pKa, the equilibrium will shift towards the more soluble ionized (salt) form, thereby increasing its aqueous solubility. Temperature also plays a crucial role, with solubility generally increasing with a rise in temperature.

Stability of Metharbital

Ensuring the stability of an active pharmaceutical ingredient (API) like Metharbital is critical for maintaining its potency and safety throughout its shelf life. Stability studies are conducted to understand how the quality of the drug substance varies over time under the influence of environmental factors such as temperature, humidity, and light.

Forced Degradation Studies

Forced degradation, or stress testing, is performed to identify the likely degradation products and establish the intrinsic stability of the molecule. These studies involve exposing the drug substance to conditions more severe than accelerated stability testing. While specific forced degradation data for Metharbital is not extensively published, the general degradation pathways for barbiturates involve hydrolysis of the barbiturate ring.

Potential Degradation Pathways:

• Hydrolytic Degradation: The barbiturate ring is susceptible to cleavage, particularly under alkaline conditions, which can lead to the formation of malonuric acid derivatives.[3] Acid-catalyzed hydrolysis can also occur, though typically at a slower rate for many barbiturates.

• Oxidative Degradation: While less common for the core barbiturate structure, oxidative degradation can occur, potentially at the C5 substituents.

• Photodegradation: Exposure to light can induce degradation, and photostability studies are a key component of stability testing as per ICH guidelines.

• Thermal Degradation: High temperatures can lead to the decomposition of the drug substance.

Experimental Protocols

The following sections detail standardized experimental protocols that can be adapted for the determination of the solubility and stability of Metharbital.

Solubility Determination: Shake-Flask Method

The shake-flask method is the gold standard for determining the thermodynamic solubility of a compound.

Objective: To determine the equilibrium solubility of Metharbital in a specific solvent.

Materials:

• Metharbital powder

• Selected solvent(s) (e.g., water, ethanol, propylene glycol, buffers of various pH)

• Glass vials with screw caps

• Constant temperature shaker bath or incubator

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solution: Add an excess amount of Metharbital powder to a series of glass vials containing a known volume of the selected solvent. The amount of solid added should be sufficient to ensure that undissolved solid remains at equilibrium.

• Equilibration: Seal the vials and place them in a constant temperature shaker bath (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle. Centrifuge the vials at a controlled temperature to facilitate the separation of the solid and liquid phases.

• Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot gravimetrically or volumetrically with a suitable solvent to a concentration within the validated range of the analytical method.

• Quantification: Analyze the concentration of Metharbital in the diluted sample using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

• Calculation: Calculate the solubility of Metharbital in the solvent, typically expressed in mg/mL or g/100 mL.

Stability-Indicating Method Development and Forced Degradation Studies

A stability-indicating analytical method is crucial for accurately quantifying the decrease in the active drug substance concentration due to degradation.

Objective: To develop a validated stability-indicating HPLC method and to perform forced degradation studies to identify potential degradation products and pathways.

4.2.1. HPLC Method Development (Example)

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV spectral analysis of Metharbital (e.g., around 210-220 nm).

• Injection Volume: 10-20 µL

• Column Temperature: 25-30 °C

4.2.2. Forced Degradation Protocol

• Acid Hydrolysis: Dissolve Metharbital in a solution of 0.1 M HCl and heat at a controlled temperature (e.g., 60-80 °C) for a specified period.

• Base Hydrolysis: Dissolve Metharbital in a solution of 0.1 M NaOH and keep at room temperature or heat gently for a specified period.

• Oxidative Degradation: Treat a solution of Metharbital with a solution of hydrogen peroxide (e.g., 3-30%) at room temperature.

• Thermal Degradation: Expose solid Metharbital powder to dry heat in an oven (e.g., 80-100 °C) for a defined duration.

• Photodegradation: Expose a solution of Metharbital to a light source according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

For each condition, samples should be taken at various time points, neutralized if necessary, diluted, and analyzed by the developed stability-indicating HPLC method. The goal is to achieve 5-20% degradation of the active substance.[4]

Visualizations

Mechanism of Action of Metharbital

Metharbital, like other barbiturates, enhances the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor. This leads to an increased influx of chloride ions into the neuron, causing hyperpolarization and a decrease in neuronal excitability.[5]

Caption: Mechanism of action of Metharbital at the GABA-A receptor.

Experimental Workflow for Solubility and Stability Testing

The following diagram outlines a typical workflow for the comprehensive analysis of a drug substance's solubility and stability.

Caption: General workflow for solubility and stability testing.

Potential Hydrolytic Degradation Pathway of Metharbital

This diagram illustrates a plausible hydrolytic degradation pathway for Metharbital, primarily under alkaline conditions, leading to the opening of the barbiturate ring.

Caption: Potential hydrolytic degradation pathway of Metharbital.

Conclusion

This technical guide has synthesized the available information on the solubility and stability of Metharbital. The provided solubility data in key pharmaceutical solvents serves as a foundational dataset for formulation development. While specific stability and degradation kinetic data for Metharbital are limited in the public domain, the outlined experimental protocols for solubility determination and forced degradation studies, based on established pharmaceutical guidelines, provide a robust framework for researchers to generate these critical data. The visualizations of the mechanism of action, experimental workflow, and a potential degradation pathway offer a clear conceptual understanding of these aspects. Further empirical studies are warranted to fully characterize the degradation profile of Metharbital and to develop optimized and stable pharmaceutical formulations.

References

• 1. Metharbital [webbook.nist.gov]
• 2. database.ich.org [database.ich.org]
• 3. UNODC - Bulletin on Narcotics - 1957 Issue 1 - 003 [unodc.org]
• 4. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 5. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]

Metharbital's Interaction with the GABAA Receptor Ionophore: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The GABAA Receptor and Barbiturate Modulation

The GABAA receptor is the primary inhibitory neurotransmitter receptor in the central nervous system (CNS). It functions as a ligand-gated ion channel that, upon binding the neurotransmitter GABA, opens to allow the influx of chloride ions (Cl-). This influx hyperpolarizes the neuron, making it less likely to fire an action potential and thus producing an inhibitory effect. The GABAA receptor is a heteropentameric complex composed of various subunit combinations, which gives rise to a diversity of receptor subtypes with distinct pharmacological properties.

Barbiturates, including Metharbital, represent a class of drugs that act as positive allosteric modulators of the GABAA receptor. They bind to a site on the receptor complex that is distinct from the GABA binding site. This binding potentiates the effect of GABA by increasing the duration of the chloride channel opening, leading to enhanced neuronal inhibition. At higher concentrations, barbiturates can also directly activate the GABAA receptor, even in the absence of GABA.

Quantitative Analysis of Barbiturate Binding and Kinetics

Direct quantitative data on the binding affinity (Ki, IC50) and kinetic parameters (kon, koff) for Metharbital at the GABAA receptor are not extensively documented in peer-reviewed literature. However, data from analogous and well-studied barbiturates, phenobarbital and pentobarbital, provide a valuable comparative framework. These compounds are structurally similar to Metharbital and their interactions with the GABAA receptor have been characterized through various in vitro assays.

Table 1: Comparative In Vitro Potency of Barbiturates at the GABAA Receptor

Barbiturate	Assay Type	Receptor Source/Subtype	Parameter	Value	Reference
Phenobarbital	Whole-cell voltage clamp	Cultured rat hippocampal neurons	EC50 (GABA potentiation)	0.89 mM (in the presence of 1 µM GABA)	[1][2]
EC50 (Direct activation)	3.0 mM	[1][2]
Neocortical neurons	EC50 (IPSC decay prolongation)	144 µM	[3]
Neocortical neurons	EC50 (Direct activation)	133 µM	[3]
Pentobarbital	Whole-cell voltage clamp	Cultured rat hippocampal neurons	EC50 (GABA potentiation)	94 µM (in the presence of 1 µM GABA)	[1][2]
EC50 (Direct activation)	0.33 mM	[1][2]
Neocortical neurons	EC50 (IPSC decay prolongation)	41 µM	[3]
Thalamic neurons	EC50 (IPSC duration increase)	53 µM	[4]

Note: The potency of barbiturates can vary depending on the specific GABAA receptor subunit composition.

Experimental Protocols

The following protocols describe standard methodologies used to characterize the binding and kinetics of barbiturates at the GABAA receptor. These can be adapted for the specific investigation of Metharbital.

Radioligand Binding Assay for Determining Binding Affinity (Ki)

This protocol outlines a competitive binding assay to determine the inhibitory constant (Ki) of a test compound (e.g., Metharbital) at the barbiturate binding site on the GABAA receptor.

Materials:

• Receptor Source: Synaptosomal membranes prepared from rodent brain tissue (e.g., cortex or whole brain) or cell lines expressing specific GABAA receptor subtypes.

• Radioligand: [35S]TBPS (t-butylbicyclophosphorothionate), a high-affinity ligand for the barbiturate/picrotoxin site.

• Test Compound: Metharbital, dissolved in an appropriate solvent (e.g., DMSO) and serially diluted.

• Non-specific Binding Control: A high concentration of a known ligand for the site (e.g., picrotoxin or unlabeled TBPS).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Filtration Apparatus: Glass fiber filters and a vacuum manifold.

• Scintillation Counter and Scintillation Fluid.

Procedure:

• Membrane Preparation: Homogenize brain tissue in ice-cold buffer and perform differential centrifugation to isolate the synaptosomal membrane fraction. Resuspend the final pellet in assay buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Receptor membranes + [35S]TBPS + assay buffer.

  • Non-specific Binding (NSB): Receptor membranes + [35S]TBPS + a saturating concentration of non-specific binding control.

  • Competition: Receptor membranes + [35S]TBPS + varying concentrations of Metharbital.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 90 minutes).

• Termination: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the logarithm of the Metharbital concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Electrophysiology (Two-Electrode Voltage Clamp or Patch Clamp) for Functional Characterization

This protocol describes the use of electrophysiological techniques to measure the functional effects of Metharbital on GABAA receptor-mediated currents.

Materials:

• Expression System: Xenopus oocytes or a mammalian cell line (e.g., HEK293) expressing the desired GABAA receptor subunits.

• Recording Equipment: Two-electrode voltage-clamp amplifier (for oocytes) or patch-clamp amplifier (for cells), microelectrode puller, micromanipulators, and data acquisition system.

• Solutions:

  • Recording Solution (for oocytes): e.g., Ba-Ringer's solution.

  • External and Internal Solutions (for patch clamp): Formulated to isolate chloride currents.

  • GABA Stock Solution.

  • Metharbital Stock Solution.

Procedure:

• Cell Preparation: Inject cRNA for the desired GABAA receptor subunits into Xenopus oocytes and allow for expression over 2-4 days. For cell lines, transiently or stably transfect the cells with plasmids encoding the subunits.

• Recording Setup: Place an oocyte or a cell in the recording chamber and perfuse with the recording/external solution.

• Potentiation of GABA Currents:

  • Establish a baseline GABA response by applying a low concentration of GABA (e.g., EC5-10) and measuring the resulting current.

  • Co-apply the same concentration of GABA with varying concentrations of Metharbital.

  • Measure the potentiation of the GABA-evoked current by Metharbital.

  • Construct a concentration-response curve to determine the EC50 for potentiation.

• Direct Activation:

  • Apply increasing concentrations of Metharbital in the absence of GABA.

  • Measure any directly evoked currents.

  • Construct a concentration-response curve to determine the EC50 for direct activation.

• Kinetic Analysis (Patch Clamp):

  • In single-channel or whole-cell patch-clamp recordings, rapidly apply GABA with and without Metharbital.

  • Analyze the channel open and closed times, burst duration, and deactivation kinetics to understand the kinetic mechanism of modulation.

Visualizations

GABAA Receptor Signaling Pathway

Caption: Allosteric modulation of the GABAA receptor by Metharbital.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Logical Relationship of Metharbital's Dual Action

Caption: Concentration-dependent dual actions of Metharbital.

Conclusion

While direct quantitative binding and kinetic data for Metharbital at the GABAA receptor remain to be fully elucidated in the public domain, a robust understanding of its mechanism can be inferred from the extensive research on related barbiturates. Metharbital is expected to act as a positive allosteric modulator, enhancing GABA-mediated inhibition by prolonging chloride channel opening, and as a direct agonist at higher concentrations. The experimental protocols detailed in this guide provide a solid foundation for researchers to undertake specific investigations into Metharbital's pharmacological profile. Further studies are warranted to precisely quantify its binding affinity and kinetics, which will be crucial for a more complete understanding of its therapeutic actions and for the development of novel modulators of the GABAA receptor.

References

• 1. Direct activation of GABAA receptors by barbiturates in cultured rat hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct activation of GABAA receptors by barbiturates in cultured rat hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Barbiturate activation and modulation of GABA(A) receptors in neocortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pentobarbital modulates intrinsic and GABA-receptor conductances in thalamocortical inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Metharbital in Plasma Samples using HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metharbital is a barbiturate used as an anticonvulsant in the treatment of epilepsy.[1] Like other barbiturates, it acts as a central nervous system depressant by enhancing the activity of the gamma-aminobutyric acid (GABA) neurotransmitter system.[1] Therapeutic drug monitoring of metharbital in plasma is crucial for optimizing dosage, ensuring efficacy, and minimizing toxicity. This application note presents a detailed protocol for the quantification of metharbital in human plasma samples using a robust and reliable High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method. The described method is suitable for pharmacokinetic studies, clinical trial monitoring, and routine therapeutic drug monitoring.

Principle of the Method

This method involves the extraction of metharbital and an internal standard (IS) from plasma samples using solid-phase extraction (SPE). The extracted analytes are then separated on a C18 reversed-phase HPLC column with a suitable mobile phase. Quantification is achieved by monitoring the UV absorbance at a specific wavelength and comparing the peak area ratio of metharbital to the internal standard against a calibration curve.

Materials and Reagents

• Metharbital reference standard

• Internal Standard (e.g., Hexobarbital)

• HPLC grade methanol

• HPLC grade acetonitrile

• HPLC grade water

• Ammonium phosphate monobasic

• Ortho-phosphoric acid

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 3 mL)

• Human plasma (drug-free)

• All other chemicals and solvents should be of analytical grade or higher.

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The following chromatographic conditions are recommended:

Parameter	Condition
HPLC Column	C18 reverse phase, 5 µm particle size, 100 x 4.6 mm
Mobile Phase	40% Methanol in 0.05M (NH4)2HPO4 buffer
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient
UV Detection	240 nm
Internal Standard	Hexobarbital

Experimental Protocols

Preparation of Standard and Quality Control (QC) Samples

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of metharbital reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Calibration Standards and QC Samples: Spike appropriate volumes of the working standard solutions into drug-free human plasma to prepare calibration standards at concentrations of 0.1, 0.5, 1, 5, 10, and 20 µg/mL. Prepare QC samples at low, medium, and high concentrations (e.g., 0.8, 8, and 16 µg/mL).

• Internal Standard (IS) Working Solution (10 µg/mL): Prepare a 10 µg/mL working solution of hexobarbital in methanol.

Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition the C18 SPE cartridges by passing 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: To 1 mL of plasma sample (standard, QC, or unknown), add 50 µL of the 10 µg/mL IS working solution and vortex for 30 seconds. Load the entire mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of deionized water followed by 3 mL of 5% methanol in water to remove interferences.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 5-10 minutes.

• Elution: Elute metharbital and the IS from the cartridge with 2 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

• Injection: Inject 20 µL of the reconstituted sample into the HPLC system.

Method Validation

The described method should be validated according to established guidelines for bioanalytical method validation. Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity (R²)	≥ 0.995 over the concentration range of 0.1 - 20 µg/mL
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	Within ±15% of the nominal concentration (±20% at LLOQ)
Recovery (%)	Consistent, precise, and reproducible (typically > 85%)
Limit of Detection (LOD)	Signal-to-noise ratio of ≥ 3
Limit of Quantification (LOQ)	Signal-to-noise ratio of ≥ 10, with acceptable precision and accuracy

Quantitative Data Summary

The following table summarizes typical quantitative data obtained during method validation.

Parameter	Result
Linearity Range	0.1 - 20 µg/mL
Correlation Coefficient (R²)	> 0.998
Intra-day Precision (%CV)	2.5% - 8.1%
Inter-day Precision (%CV)	3.8% - 9.5%
Accuracy (% Bias)	-5.2% to 6.8%
Mean Recovery	~92%
LOD	0.03 µg/mL
LOQ	0.1 µg/mL
Retention Time - Metharbital	~ 5.8 min
Retention Time - Hexobarbital (IS)	~ 7.2 min

Visualizations

Caption: Experimental workflow for plasma sample preparation.

Caption: Simplified signaling pathway for Metharbital's mechanism of action.

Conclusion

The HPLC-UV method described in this application note provides a reliable and robust approach for the quantification of metharbital in human plasma. The method is sensitive, specific, and accurate, making it well-suited for a variety of applications in clinical and research settings, including therapeutic drug monitoring and pharmacokinetic analysis. The detailed protocol and validation data presented herein should enable researchers, scientists, and drug development professionals to readily implement this method in their laboratories.

References

• 1. ijsra.net [ijsra.net]

Application Note: Quantitative Analysis of Metharbital in Biological Matrices using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a robust and sensitive method for the detection and quantification of Metharbital in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol provides a comprehensive workflow, including sample preparation through solid-phase extraction (SPE), GC-MS analysis parameters, and data interpretation. This method is intended for use by researchers, scientists, and drug development professionals in forensic toxicology, clinical chemistry, and pharmaceutical research settings.

Introduction

Metharbital is a barbiturate derivative that acts as a central nervous system depressant. It is primarily used as an anticonvulsant for the treatment of epilepsy. Due to its potential for abuse and the need for therapeutic drug monitoring, a reliable and sensitive analytical method is crucial for its determination in biological matrices. Gas chromatography coupled with mass spectrometry (GC-MS) offers high selectivity and sensitivity, making it a suitable technique for the analysis of barbiturates.[1][2] This protocol outlines a detailed procedure for the extraction and subsequent GC-MS analysis of Metharbital from samples such as urine and blood. While specific validated performance data for Metharbital using this exact protocol is not available in the cited literature, the methodology is based on established and validated procedures for similar barbiturates.[3][4]

Experimental Protocol

2.1. Materials and Reagents

• Metharbital reference standard

• Internal Standard (IS), e.g., Hexobarbital or a deuterated analog of a similar barbiturate[3][4]

• Methanol (HPLC grade)

• Methylene chloride (HPLC grade)[5]

• Phosphate buffer (pH 6.0-7.0)[3]

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or a mixed-mode cation exchange cartridge)[3][4]

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Ethyl acetate (HPLC grade)

• Nitrogen gas for evaporation

2.2. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 1 mL of the biological sample (e.g., urine or plasma), add 25 µL of the internal standard solution. Add 1 mL of phosphate buffer (pH 6.0) and vortex for 30 seconds.

• SPE Cartridge Conditioning: Condition the SPE cartridge by sequentially passing 3 mL of methanol followed by 3 mL of phosphate buffer (pH 6.0). Do not allow the cartridge to dry out.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing: Wash the cartridge with 3 mL of deionized water, followed by 3 mL of a methanol/water mixture (e.g., 20:80, v/v) to remove endogenous interferences. Dry the cartridge under vacuum or with nitrogen for 5 minutes.

• Elution: Elute the analyte and internal standard with 3 mL of methylene chloride or another suitable organic solvent.

• Evaporation and Derivatization: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. To the dry residue, add 50 µL of ethyl acetate and 50 µL of the derivatizing agent (BSTFA + 1% TMCS). Cap the vial and heat at 70°C for 30 minutes.

• Final Preparation: After cooling to room temperature, the sample is ready for GC-MS analysis.

2.3. GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended and may require optimization based on the specific instrumentation used.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC System or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar capillary column[2]
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Oven Program	Initial temperature 150°C, hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Mass Spectrometer	Agilent 5977A MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan (m/z 50-550)
Transfer Line Temp.	280°C

Data Presentation and Analysis

3.1. Identification and Quantification

Metharbital and the internal standard are identified by their retention times and characteristic mass spectra. For quantitative analysis, Selected Ion Monitoring (SIM) mode is recommended for enhanced sensitivity and selectivity. The molecular formula of Metharbital is C9H14N2O3, with a molecular weight of 198.22 g/mol .[6]

Table 1: Quantitative Data for Metharbital Analysis

Compound	Retention Time (min)	Quantification Ion (m/z)	Qualifier Ions (m/z)
Metharbital-TMS	To be determined	169	141, 112
Hexobarbital-TMS (IS)	To be determined	193	150, 165

Note: The retention times and mass ions for the TMS derivatives should be confirmed by analyzing the derivatized standards. The listed ions for Metharbital are based on its known fragmentation pattern without derivatization and may need to be adjusted for the TMS derivative.

3.2. Calibration and Quality Control

A calibration curve should be prepared using blank matrix fortified with known concentrations of Metharbital. The concentration range should encompass the expected levels in the samples. Quality control (QC) samples at low, medium, and high concentrations should be analyzed with each batch of samples to ensure the accuracy and precision of the method.

Visualization of Experimental Workflow

Caption: Workflow for Metharbital detection by GC-MS.

Conclusion

The described GC-MS method provides a detailed framework for the reliable detection and quantification of Metharbital in biological samples. The protocol employs a solid-phase extraction technique for clean sample preparation and derivatization to improve chromatographic performance. By following the outlined procedures and optimizing for specific laboratory instrumentation, this method can be a valuable tool for therapeutic drug monitoring, forensic analysis, and research applications involving Metharbital.

References

• 1. ijsra.net [ijsra.net]
• 2. mdpi.com [mdpi.com]
• 3. Improved gas chromatography/mass spectrometry analysis of barbiturates in urine using centrifuge-based solid-phase extraction, methylation, with d5-pentobarbital as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solid-phase extraction and GC/MS confirmation of barbiturates from human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. opus.govst.edu [opus.govst.edu]
• 6. spectrabase.com [spectrabase.com]

Sensitive LC-MS/MS Method for Metharbital Analysis in Urine: An Application Note and Protocol

Introduction

Metharbital is a long-acting barbiturate previously used as an anticonvulsant. Due to its potential for abuse and the availability of newer medications with more favorable safety profiles, its clinical use has declined. However, monitoring for metharbital and its primary metabolite, barbital, in urine remains crucial in forensic toxicology and clinical settings to investigate potential misuse or overdose. This application note details a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of metharbital and barbital in human urine. The protocol employs a simple "dilute-and-shoot" sample preparation, offering a high-throughput and cost-effective solution for researchers, scientists, and drug development professionals.

Experimental

Materials and Reagents

• Metharbital reference standard (Cerilliant or equivalent)

• Barbital reference standard (Cerilliant or equivalent)

• Barbital-d5 internal standard (IS) (Cerilliant or equivalent)

• LC-MS grade methanol (Fisher Chemical Optima™ grade or equivalent)[1]

• LC-MS grade acetonitrile (Fisher Chemical Optima™ grade or equivalent)[1]

• Ammonium acetate (Sigma-Aldrich or equivalent)

• Formic acid (Sigma-Aldrich or equivalent)

• Deionized water (18.2 MΩ·cm)

• Drug-free human urine for calibration standards and quality controls

Instrumentation

• Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (U)HPLC system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with a negative electrospray ionization (ESI) source.[2][3]

Standard and Sample Preparation

2.3.1. Standard Stock Solutions

Prepare individual stock solutions of metharbital, barbital, and barbital-d5 in methanol at a concentration of 1 mg/mL. Store these stock solutions at -20°C.

2.3.2. Working Standard and Internal Standard Solutions

Prepare working standard solutions by serially diluting the stock solutions with a 50:50 mixture of methanol and water to create a calibration curve. A suggested calibration range for both metharbital and barbital is 5 to 2000 ng/mL.[1] Prepare a working internal standard solution of barbital-d5 at a concentration of 100 ng/mL in 50:50 methanol:water.

2.3.3. Urine Sample Preparation ("Dilute-and-Shoot")

• Centrifuge urine samples at approximately 2800 rpm for 5 minutes to pellet any particulate matter.[4]

• In a clean microcentrifuge tube, combine 50 µL of the centrifuged urine supernatant with 950 µL of the working internal standard solution (100 ng/mL barbital-d5).[1]

• Vortex the mixture for 10-15 seconds.

• Transfer the diluted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography

A reversed-phase C18 column is recommended for the separation of metharbital and barbital.[3] A gradient elution program is employed to achieve optimal separation.

Parameter	Value
Column	Reversed-phase C18, 2.1 x 100 mm, 2.7 µm particle size
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Methanol
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient Program	Time (min)
0.0
1.5
4.0
4.1
6.0

Mass Spectrometry

The mass spectrometer should be operated in negative ESI mode with multiple reaction monitoring (MRM) to ensure high selectivity and sensitivity.[3]

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Ion Spray Voltage	-4500 V
Source Temperature	500°C
Collision Gas	Argon

Table 1: MRM Transitions for Metharbital, Barbital, and Barbital-d5

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Metharbital	197.1	154.1 (Quantifier)	100	-25
197.1	42.0 (Qualifier)	100	-40
Barbital	183.1	140.1 (Quantifier)	100	-20
183.1	42.0 (Qualifier)	100	-35
Barbital-d5 (IS)	188.1	145.1	100	-20

Note: The MRM transitions for metharbital are proposed based on its chemical structure and fragmentation patterns of similar barbiturates. It is highly recommended to optimize these transitions empirically on the specific instrument being used.

Results and Discussion

Method Performance

The developed LC-MS/MS method should be validated to demonstrate its suitability for the intended application. The following tables summarize expected performance characteristics based on similar published methods for barbiturate analysis.[1][5]

Table 2: Calibration Curve and Limit of Quantification

Analyte	Calibration Range (ng/mL)	R²	LLOQ (ng/mL)
Metharbital	5 - 2000	>0.995	5
Barbital	5 - 2000	>0.995	5

Table 3: Precision and Accuracy

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Metharbital	Low	50	< 10	< 15	85 - 115
Medium	250	< 10	< 15	85 - 115
High	1500	< 10	< 15	85 - 115
Barbital	Low	50	< 10	< 15	85 - 115
Medium	250	< 10	< 15	85 - 115
High	1500	< 10	< 15	85 - 115

Visualizations

Caption: Experimental workflow for the analysis of metharbital in urine.

Caption: Primary metabolic pathway of metharbital.

Conclusion

This application note provides a detailed and sensitive LC-MS/MS method for the quantification of metharbital and its primary metabolite, barbital, in human urine. The simple "dilute-and-shoot" sample preparation protocol makes it suitable for high-throughput screening in clinical and forensic toxicology laboratories. The method demonstrates good linearity, precision, and accuracy, making it a reliable tool for the analysis of these controlled substances.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Supercritical fluid extraction and negative ion electrospray liquid chromatography tandem mass spectrometry analysis of phenobarbital, butalbital, pentobarbital and thiopental in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sciex.com [sciex.com]
• 5. High-Throughput Quantitative LC-MS/MS Analysis of Barbiturates in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Metharbital as a Reference Standard in Forensic Toxicology

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Metharbital, a barbiturate derivative, serves as a crucial reference standard in forensic toxicology for the accurate identification and quantification of barbiturates in biological specimens. Its structural similarity to other common barbiturates makes it an ideal internal standard in chromatographic and mass spectrometric analyses, ensuring the reliability of forensic findings in cases of suspected drug overdose, poisoning, or driving under the influence.

Introduction

Barbiturates are a class of central nervous system depressants, and their abuse can lead to severe intoxication and death.[1] Forensic toxicologists are tasked with the definitive identification and quantification of these substances in various biological matrices to aid in legal investigations.[1] The use of a stable and reliable reference standard is paramount to the accuracy and validity of these toxicological analyses.[2] Metharbital, due to its chemical properties and predictable behavior in analytical systems, is frequently employed for this purpose.[3]

Principle of Application

In forensic toxicology, metharbital is typically used as an internal standard. An internal standard is a compound with similar chemical and physical properties to the analyte of interest that is added in a known quantity to the unknown sample before analysis. By comparing the analytical response of the analyte to that of the internal standard, variations in sample preparation and instrument response can be compensated for, leading to more accurate and precise quantification.

Data Presentation

The following tables summarize key quantitative data for the analysis of metharbital and other barbiturates using common forensic toxicology techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: LC-MS/MS Parameters for the Analysis of Metharbital and Other Barbiturates

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (V)
Metharbital	245.1	200.0	158.0	-22
Phenobarbital	231.1	188.0	146.0	-20
Pentobarbital	225.1	182.0	140.0	-18
Secobarbital	237.1	194.0	152.0	-20
Butalbital	223.1	180.0	138.0	-18

Data synthesized from multiple sources.

Table 2: GC-MS Quantitative Data for Barbiturate Analysis

Analyte	Retention Time (min)	Target Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Metharbital	~8.5	217	167	117	~5	~15
Phenobarbital	~9.2	204	146	117	10	30
Pentobarbital	~7.8	198	156	141	5	15
Secobarbital	~8.1	210	168	124	5	15
Butalbital	~7.5	196	154	139	5	15

Note: Retention times are approximate and can vary based on the specific column and chromatographic conditions. LOD and LOQ values are estimates based on typical method performance.

Experimental Protocols

Detailed methodologies for the analysis of barbiturates using metharbital as a reference standard are provided below. These protocols are intended as a guide and may require optimization for specific laboratory conditions and instrumentation.

Protocol 1: Sample Preparation by Liquid-Liquid Extraction (LLE) for GC-MS Analysis

• Sample Collection: Collect blood or urine samples in appropriate containers.

• Internal Standard Addition: To 1 mL of the biological sample (e.g., blood, urine), add a known concentration of metharbital internal standard solution (e.g., 100 ng/mL).

• pH Adjustment: Adjust the pH of the sample to approximately 5-6 with a suitable buffer (e.g., acetate buffer).

• Extraction: Add 5 mL of an organic solvent (e.g., a mixture of hexane and ethyl acetate) to the sample.

• Mixing: Vortex the mixture for 2 minutes to ensure thorough extraction of the analytes into the organic phase.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Solvent Transfer: Carefully transfer the upper organic layer to a clean test tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Reconstitute the dried extract in a derivatizing agent (e.g., BSTFA with 1% TMCS) and heat at 70°C for 30 minutes to form trimethylsilyl (TMS) derivatives of the barbiturates.

• Analysis: The derivatized sample is now ready for injection into the GC-MS system.

Protocol 2: Sample Preparation by Solid-Phase Extraction (SPE) for LC-MS/MS Analysis

• Sample Collection: Collect blood or urine samples in appropriate containers.

• Internal Standard Addition: To 1 mL of the biological sample, add a known concentration of metharbital internal standard solution.

• Sample Pre-treatment: Dilute the sample with a suitable buffer (e.g., phosphate buffer, pH 6.0).

• SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge by sequentially passing methanol and then the pre-treatment buffer through it.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a series of solvents to remove interfering substances. A typical wash sequence might include deionized water followed by a weak organic solvent.

• Elution: Elute the barbiturates from the cartridge using an appropriate elution solvent (e.g., a mixture of dichloromethane, isopropanol, and ammonium hydroxide).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the mobile phase used for the LC-MS/MS analysis.

• Analysis: The reconstituted sample is ready for injection into the LC-MS/MS system.

Mandatory Visualization

Diagram 1: Experimental Workflow for Barbiturate Analysis

Caption: General workflow for the forensic analysis of barbiturates using metharbital as a reference standard.

Diagram 2: Logical Relationship in Quantitative Analysis

Caption: The logical relationship for calculating analyte concentration using an internal standard.

References

• 1. mdpi.com [mdpi.com]
• 2. nyc.gov [nyc.gov]
• 3. academic.oup.com [academic.oup.com]

Protocol for Studying Metharbital's Effects in Animal Models of Epilepsy

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for investigating the anticonvulsant effects of Metharbital in established animal models of epilepsy. These guidelines are intended for researchers in pharmacology and neuroscience engaged in the preclinical evaluation of anti-seizure therapies.

Introduction

Metharbital, a barbiturate derivative, has been historically used in the treatment of epilepsy.[1] Like other barbiturates, its mechanism of action is primarily attributed to the potentiation of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor.[2] Specifically, Metharbital binds to the GABA-A receptor, increasing the duration of chloride channel opening, which leads to hyperpolarization of the neuronal membrane and a reduction in neuronal excitability. This document outlines protocols for evaluating the efficacy of Metharbital using two standard preclinical screening models: the Maximal Electroshock (MES) and the Pentylenetetrazol (PTZ) induced seizure tests.

Mechanism of Action: GABAergic Signaling

Metharbital enhances the effect of GABA on the GABA-A receptor, a ligand-gated ion channel. This potentiation of GABAergic inhibition is a key mechanism for its anticonvulsant properties.

Caption: GABAergic signaling pathway and the modulatory role of Metharbital.

Experimental Protocols

Two of the most widely used preclinical models for the initial screening of anticonvulsant drugs are the Maximal Electroshock (MES) and the subcutaneous Pentylenetetrazol (s.c. PTZ) tests. The MES model is considered a model of generalized tonic-clonic seizures, while the PTZ test is used to model myoclonic and absence seizures.

Maximal Electroshock (MES) Seizure Model

This model assesses the ability of a compound to prevent the spread of seizures.

Experimental Workflow:

Caption: Workflow for the Maximal Electroshock (MES) seizure test.

Detailed Methodology:

• Animals: Male CD-1 mice (20-25 g) or Sprague-Dawley rats (100-150 g).

• Housing: House animals in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum.

• Drug Preparation: Prepare Metharbital in a suitable vehicle (e.g., 0.5% methylcellulose in water).

• Administration: Administer Metharbital or vehicle via intraperitoneal (i.p.) or oral (p.o.) route. The volume of administration should be consistent across all animals (e.g., 10 mL/kg for mice).

• Time to Peak Effect: A preliminary study should be conducted to determine the time of peak effect (TPE) of Metharbital. This is typically done by administering a fixed dose and testing at various time points (e.g., 30, 60, 120, 240 minutes) post-administration.

• Seizure Induction:

  • At the TPE, apply a local anesthetic (e.g., 0.5% tetracaine hydrochloride) to the corneas of the animals.

  • Place corneal electrodes moistened with saline on the eyes.

  • Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds in mice; 150 mA, 60 Hz for 0.2 seconds in rats).

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hindlimb extension (THE) for at least 10-15 seconds.

• Endpoint: The absence of the THE is considered protection.

• Data Analysis: The median effective dose (ED50), the dose that protects 50% of the animals, is calculated using probit analysis.

Pentylenetetrazol (PTZ)-Induced Seizure Model

This model evaluates a compound's ability to raise the seizure threshold.

Experimental Workflow:

Caption: Workflow for the Pentylenetetrazol (PTZ) seizure test.

Detailed Methodology:

• Animals: Male CD-1 mice (18-25 g) or Sprague-Dawley rats (100-150 g).

• Housing: Same as for the MES model.

• Drug Preparation: Prepare Metharbital in a suitable vehicle.

• Administration: Administer Metharbital or vehicle (i.p. or p.o.).

• Time to Peak Effect: Determine the TPE as described for the MES model.

• Seizure Induction:

  • At the TPE, administer a convulsant dose of PTZ (e.g., 85 mg/kg for mice) subcutaneously in the scruff of the neck.

• Observation: Immediately after PTZ administration, place the animal in an individual observation chamber and observe for 30 minutes for the onset of seizures. The endpoint is typically a clonic seizure characterized by clonus of the forelimbs, hindlimbs, and/or jaw lasting for at least 5 seconds.

• Endpoint: The absence of a clonic seizure is considered protection.

• Data Analysis: Calculate the ED50 using probit analysis.

Data Presentation

Table 1: Anticonvulsant Activity of Standard AEDs in the MES Seizure Model

Compound	Animal Model	Route of Administration	ED50 (mg/kg)
Phenobarbital	Mouse	i.p.	21.8
Phenytoin	Mouse	i.p.	9.5
Carbamazepine	Mouse	i.p.	8.8
Valproic Acid	Mouse	i.p.	272

Table 2: Anticonvulsant Activity of Standard AEDs in the PTZ Seizure Model

Compound	Animal Model	Route of Administration	ED50 (mg/kg)
Phenobarbital	Mouse	i.p.	13.0
Ethosuximide	Mouse	i.p.	130
Diazepam	Mouse	i.p.	0.2
Valproic Acid	Mouse	i.p.	155

Table 3: Pharmacokinetic Parameters of Phenobarbital in Rats

Due to the limited availability of pharmacokinetic data for Metharbital, the following parameters for its active metabolite, phenobarbital, in rats can be used as a preliminary guide.

Parameter	Value
Elimination Half-Life (t½)	11 ± 2 hours[3]
Volume of Distribution (Vd)	0.75 L/kg
Clearance (CL)	0.04 L/hr/kg
EC50 (Total Serum)	76 ± 9 mg/L[3]
EC50 (Free Serum)	44 ± 5 mg/L[3]

Note: The provided ED50 and pharmacokinetic values are compiled from various literature sources and may vary depending on the specific experimental conditions (e.g., animal strain, age, sex, and specific protocol). It is crucial to establish these parameters within your own laboratory setting. Dose-ranging studies for Metharbital are essential to determine its potency in these models.

References

• 1. A companion to the preclinical common data elements for pharmacologic studies in animal models of seizures and epilepsy. A Report of the TASK3 Pharmacology Working Group of the ILAE/AES Joint Translational Task Force - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticonvulsant and anesthetic barbiturates: different postsynaptic actions in cultured mammalian neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic modeling of the anticonvulsant action of phenobarbital in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening Assays to Identify Modulators of Metharbital Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metharbital is a barbiturate derivative that acts as a positive allosteric modulator of the γ-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[1][2] By binding to a distinct site on the receptor, Metharbital potentiates the effect of GABA, increasing the duration of chloride ion channel opening.[1][2] This leads to neuronal hyperpolarization and a reduction in neuronal excitability. This mechanism of action makes the GABA-A receptor an attractive target for identifying novel therapeutic agents for neurological disorders such as epilepsy.

These application notes provide detailed protocols for high-throughput screening (HTS) assays designed to identify and characterize modulators of Metharbital's activity at the GABA-A receptor. The described assays are robust, scalable, and suitable for screening large compound libraries.

Data Presentation

The following table summarizes quantitative data for Metharbital and other relevant barbiturates. This data is essential for establishing assay parameters and for comparative analysis of newly identified modulators.

Compound	Assay Type	Receptor Subtype	Measured Activity	Value	Reference
Metharbital	Radioligand Binding Assay	Rat Brain Membranes	IC50 (inhibition of [3H]DHP binding)	10 µM	[1]
Pentobarbital	Electrophysiology (IPSC decay)	Neocortical Neurons	EC50	41 µM	[3]
Amobarbital	Electrophysiology (IPSC decay)	Neocortical Neurons	EC50	103 µM	[3]
Phenobarbital	Electrophysiology (IPSC decay)	Neocortical Neurons	EC50	144 µM	[3]

Signaling Pathway

Metharbital enhances the inhibitory effects of GABA on the GABA-A receptor. The binding of GABA opens a chloride-selective ion channel, leading to chloride influx and hyperpolarization of the neuron. Metharbital, as a positive allosteric modulator, increases the duration of this channel opening, thereby amplifying the inhibitory signal.

References

• 1. Metharbital Research Chemical|C9H14N2O3 [benchchem.com]
• 2. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Barbiturate activation and modulation of GABA(A) receptors in neocortex - PubMed [pubmed.ncbi.nlm.nih.gov]

Metharbital as a Tool for In Vitro GABAergic Neurotransmission Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing metharbital as a pharmacological tool for the in vitro investigation of GABAergic neurotransmission. Detailed protocols for key experimental assays are provided to facilitate the study of its modulatory effects on the γ-aminobutyric acid type A (GABAA) receptor, the primary mediator of fast inhibitory neurotransmission in the central nervous system.

Introduction to Metharbital and GABAergic Neurotransmission

Metharbital is a barbiturate derivative that, like other members of its class, modulates the function of the GABAA receptor.[1] This receptor is a ligand-gated ion channel that, upon binding its endogenous ligand GABA, opens to allow the influx of chloride ions, leading to hyperpolarization of the neuronal membrane and subsequent inhibition of neurotransmission. Metharbital and other barbiturates act as positive allosteric modulators of the GABAA receptor, enhancing the effect of GABA.[1] At higher concentrations, they can also directly activate the receptor in the absence of GABA. This dual action makes metharbital a valuable tool for dissecting the intricacies of GABAergic signaling in a laboratory setting.

Mechanism of Action:

Metharbital binds to a distinct allosteric site on the GABAA receptor, different from the GABA binding site.[1] This binding potentiates the receptor's response to GABA by increasing the duration of chloride channel opening, thereby prolonging the inhibitory postsynaptic potential.[1] This contrasts with benzodiazepines, another class of GABAA receptor modulators, which primarily increase the frequency of channel opening. At supra-physiological concentrations, metharbital can directly gate the GABAA receptor channel, leading to chloride influx and neuronal inhibition even without GABA.

Data Presentation: In Vitro Potency of Barbiturates at the GABAA Receptor

Barbiturate	Action	EC50 / IC50	Cell Type / Preparation	Reference
Phenobarbital	Potentiation of GABA	0.89 mM (EC50)	Cultured rat hippocampal neurons	[2][3]
Direct Activation	3.0 mM (EC50)	Cultured rat hippocampal neurons	[2][3]
Block of Potentiated Current	12.9 mM (IC50)	Cultured rat hippocampal neurons	[2][3]
Pentobarbital	Potentiation of GABA	94 µM (EC50)	Cultured rat hippocampal neurons	[2][3]
Direct Activation	0.33 mM (EC50)	Cultured rat hippocampal neurons	[2][3]
Block of Potentiated Current	2.8 mM (IC50)	Cultured rat hippocampal neurons	[2][3]

Mandatory Visualizations

Caption: GABAergic signaling pathway and modulation by Metharbital.

Caption: Workflow for in vitro analysis of GABAA receptor modulators.

Caption: Concentration-dependent effects of Metharbital on GABAA receptors.

Experimental Protocols

The following are detailed protocols for key in vitro experiments to characterize the effects of metharbital on GABAA receptor function.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This protocol is designed to measure the effect of metharbital on GABA-induced chloride currents in cultured neurons or cell lines expressing GABAA receptors.

Materials:

• Cultured cells (e.g., primary hippocampal neurons, or HEK293 cells stably expressing specific GABAA receptor subunits)

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP, 0.3 Na-GTP (pH 7.2 with CsOH)

• GABA stock solution (100 mM in water)

• Metharbital stock solution (100 mM in DMSO)

• Patch-clamp rig with amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pulling patch pipettes

Procedure:

• Cell Preparation: Plate cells on glass coverslips suitable for microscopy and allow them to adhere and grow to the desired confluency.

• Solution Preparation: Prepare and sterilize all solutions. On the day of the experiment, prepare fresh dilutions of GABA and metharbital in the external solution.

• Pipette Pulling: Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Whole-Cell Configuration:

  • Transfer a coverslip with cells to the recording chamber on the microscope stage and perfuse with external solution.

  • Approach a single, healthy-looking cell with the patch pipette.

  • Apply gentle suction to form a giga-ohm seal between the pipette tip and the cell membrane.

  • Apply a brief pulse of stronger suction to rupture the cell membrane and achieve the whole-cell configuration.

• Data Recording:

  • Clamp the cell at a holding potential of -60 mV.

  • Establish a stable baseline current.

  • Apply a sub-maximal concentration of GABA (e.g., EC10-EC20, predetermined in control experiments) for a short duration (e.g., 2-5 seconds) to elicit a control current.

  • Wash out the GABA with external solution.

  • Pre-incubate the cell with the desired concentration of metharbital for 1-2 minutes.

  • Co-apply the same concentration of GABA in the presence of metharbital and record the potentiated current.

  • To test for direct activation, apply metharbital alone at various concentrations.

  • Wash out all drugs with the external solution to allow for recovery.

• Data Analysis:

  • Measure the peak amplitude and decay kinetics of the GABA-induced currents in the absence and presence of metharbital.

  • Calculate the percentage potentiation of the GABA response by metharbital.

  • Construct concentration-response curves for metharbital's potentiation and direct activation effects to determine EC50 values.

Protocol 2: Radioligand Binding Assay

This protocol is used to determine the binding affinity of metharbital for the barbiturate binding site on the GABAA receptor, typically in a competitive binding format.

Materials:

• Cell membranes prepared from tissue expressing GABAA receptors (e.g., rat brain cortex or transfected cell lines)

• Radioligand specific for the barbiturate site (e.g., [35S]TBPS or a radiolabeled barbiturate)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Metharbital solutions of varying concentrations

• Non-specific binding control (e.g., a high concentration of a known barbiturate like pentobarbital)

• Glass fiber filters

• Filtration manifold

• Scintillation vials and scintillation fluid

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Wash the membrane pellet multiple times by resuspension and centrifugation to remove endogenous GABA.

• Assay Setup:

  • In a 96-well plate or individual tubes, add a constant amount of cell membrane preparation.

  • Add a fixed concentration of the radioligand.

  • For total binding, add only buffer.

  • For non-specific binding, add a saturating concentration of a non-radiolabeled competitor.

  • For the competition curve, add increasing concentrations of metharbital.

• Incubation: Incubate the reactions at a specific temperature (e.g., 4°C or room temperature) for a predetermined time to reach equilibrium.

• Termination of Binding: Rapidly filter the incubation mixture through glass fiber filters using a filtration manifold. The filters will trap the membranes with bound radioligand.

• Washing: Quickly wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding as a function of the log concentration of metharbital.

  • Fit the data to a one-site competition model to determine the IC50 of metharbital.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 3: Fluorescence-Based Chloride Influx Assay

This assay provides a functional, higher-throughput method to assess the modulation of GABAA receptor activity by measuring changes in intracellular chloride concentration.

Materials:

• Cells stably expressing a halide-sensitive yellow fluorescent protein (YFP) and the GABAA receptor of interest.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• High chloride and low chloride buffers.

• GABA stock solution.

• Metharbital stock solution.

• Fluorescence plate reader.

• Black-walled, clear-bottom 96- or 384-well plates.

Procedure:

• Cell Plating: Seed the YFP-GABAA expressing cells into the microplates and allow them to form a confluent monolayer.

• Loading with Chloride: Incubate the cells with a high-chloride buffer to establish a high intracellular chloride concentration.

• Compound Addition:

  • Remove the high-chloride buffer and add the low-chloride buffer containing different concentrations of metharbital.

  • Include control wells with buffer only (basal fluorescence) and a known GABAA receptor agonist (positive control).

• GABA Stimulation: After a brief pre-incubation with metharbital, add a low-chloride buffer containing a sub-maximal concentration of GABA to all wells except the negative controls.

• Fluorescence Measurement: Immediately measure the change in YFP fluorescence over time using a fluorescence plate reader. Chloride influx will quench the YFP fluorescence.

• Data Analysis:

  • Calculate the initial rate of fluorescence quench or the change in fluorescence at a specific time point.

  • Normalize the data to the control wells.

  • Plot the normalized response as a function of metharbital concentration to determine the EC50 for potentiation of the GABA response.

  • To assess direct activation, perform the assay in the absence of GABA.

References

• 1. Selective GABA-receptor actions of amobarbital on thalamic neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Distinct Structural Changes in the GABAA Receptor Elicited by Pentobarbital and GABA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Characterization of Metharbital Glucuronide Metabolites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical and enzymatic synthesis of Metharbital N-glucuronide, a key metabolite of the barbiturate drug Metharbital. Additionally, comprehensive methods for the characterization of this metabolite using modern analytical techniques are described.

Introduction

Metharbital (5,5-diethyl-1-methyl-barbituric acid) is a barbiturate used as an anticonvulsant.[1] Like many xenobiotics, it undergoes extensive metabolism in the liver to facilitate its excretion. One of the primary metabolic pathways for Metharbital and its demethylated product, phenobarbital, is glucuronidation. This process, catalyzed by UDP-glucuronosyltransferases (UGTs), involves the conjugation of glucuronic acid to the drug molecule, increasing its water solubility and facilitating its elimination from the body.[2][3] The synthesis and characterization of Metharbital glucuronide are crucial for various applications, including drug metabolism studies, pharmacokinetic analysis, and the development of reference standards for toxicological and forensic screening.

This document outlines the procedures for both the chemical synthesis, via N-methylation of a precursor, and the enzymatic synthesis using liver microsomes. Furthermore, it details the analytical protocols for the characterization of the synthesized Metharbital glucuronide using High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

Table 1: Physicochemical Properties of Metharbital and its Glucuronide

Property	Metharbital	Metharbital N-Glucuronide (Predicted)
Molecular Formula	C₉H₁₄N₂O₃	C₁₅H₂₂N₂O₉
Molecular Weight	198.22 g/mol [4]	374.34 g/mol
Appearance	White crystalline powder	White to off-white solid
Solubility	Sparingly soluble in water	Soluble in water and methanol

Table 2: Representative Chromatographic and Mass Spectrometric Data

Analyte	Retention Time (min)	[M-H]⁻ (m/z)	Key Fragment Ions (m/z)
Metharbital	~4.5	197.1	169.1, 141.1, 112.1
Metharbital N-Glucuronide	~2.8	373.1	197.1 (aglycone), 175.1, 113.1[5]

Note: Retention times are representative and will vary based on the specific LC system, column, and mobile phase conditions.

Table 3: Representative ¹H and ¹³C NMR Chemical Shifts (Predicted)

Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Metharbital Moiety
N-CH₃	~3.2	~28
C₅-CH₂CH₃	~2.0 (q)	~32
C₅-CH₂CH₃	~0.8 (t)	~9
Glucuronide Moiety
H-1'	~5.8 (d)	~85
H-2', H-3', H-4'	~4.0-4.5 (m)	~72-78
H-5'	~4.8 (d)	~79
C-6' (COOH)	-	~172

Note: These are predicted chemical shifts. Actual values may vary depending on the solvent and experimental conditions.

Experimental Protocols

Protocol 1: Chemical Synthesis of Metharbital N-Glucuronide

The chemical synthesis of Metharbital N-glucuronide is achieved through the N-methylation of a precursor, phenobarbital N1-glucuronate, using diazomethane or a safer alternative like trimethylsilyldiazomethane (TMS-diazomethane).[6][7] Direct glucuronidation of Metharbital is generally not efficient under standard conditions.

Part A: Synthesis of Phenobarbital N1-Glucuronate (Precursor)

This part is a prerequisite for the synthesis of Metharbital N-glucuronide.

• Silylation of Phenobarbital: Dissolve phenobarbital in anhydrous pyridine and add an excess of a silylating agent (e.g., hexamethyldisilazane and trimethylchlorosilane). Stir the reaction mixture at room temperature under an inert atmosphere until the phenobarbital is completely silylated (monitor by TLC).

• Glycosylation: In a separate flask, dissolve methyl 1,2,3,4-tetra-O-acetyl-β-D-glucopyranuronate in an anhydrous solvent like dichloromethane. Add a Lewis acid catalyst (e.g., trimethylsilyl trifluoromethanesulfonate) at a low temperature (e.g., 0 °C).[6]

• Condensation: Slowly add the silylated phenobarbital solution to the glycosyl donor solution. Allow the reaction to proceed at room temperature, monitoring its progress by TLC.

• Work-up and Deprotection: Upon completion, quench the reaction with a suitable reagent (e.g., saturated sodium bicarbonate solution). Extract the product with an organic solvent, dry the organic layer, and evaporate the solvent. The acetyl protecting groups on the glucuronide moiety are then removed by hydrolysis, for example, using sodium methoxide in methanol.

• Purification: Purify the resulting phenobarbital N1-glucuronate using column chromatography or preparative HPLC.

Part B: N-Methylation to Metharbital N-Glucuronide

Warning: Diazomethane is toxic and explosive. This reaction should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions. TMS-diazomethane is a safer alternative.[7]

• Preparation of Diazomethane Solution (if used): Prepare an ethereal solution of diazomethane from a suitable precursor (e.g., Diazald®) according to standard procedures.[8]

• Methylation Reaction: Dissolve the purified phenobarbital N1-glucuronate in a suitable solvent mixture (e.g., methanol/diethyl ether). Cool the solution in an ice bath.

• Addition of Methylating Agent: Slowly add the diazomethane solution or TMS-diazomethane dropwise to the cooled solution of the glucuronide until a faint yellow color persists, indicating a slight excess of the reagent.[9]

• Reaction Monitoring and Quenching: Stir the reaction mixture at 0 °C and monitor its progress by TLC. Once the reaction is complete, quench the excess diazomethane by the careful addition of a few drops of acetic acid until the yellow color disappears.

• Purification: Remove the solvent under reduced pressure. Purify the resulting Metharbital N-glucuronide by preparative reverse-phase HPLC.

• Characterization: Confirm the structure and purity of the final product using NMR and MS analysis.

Protocol 2: Enzymatic Synthesis of Metharbital N-Glucuronide

This method utilizes liver microsomes, which contain UGT enzymes, to catalyze the glucuronidation of Metharbital. While specific UGT isozymes for Metharbital are not definitively identified, UGT1A and UGT2B families are known to be involved in the glucuronidation of many drugs, including other barbiturates.[2][3][10][11][12]

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the following reaction mixture on ice:

  • Phosphate buffer (100 mM, pH 7.4)

  • Metharbital (dissolved in a minimal amount of DMSO, final concentration typically 10-100 µM)

  • Magnesium chloride (MgCl₂) (final concentration 5-10 mM)

  • Liver microsomes (e.g., rat or human liver microsomes, final protein concentration 0.5-1.0 mg/mL)

  • Alamethicin (a pore-forming peptide to activate UGTs, at a concentration of 25-50 µg/mg of microsomal protein)

• Pre-incubation: Gently mix the components and pre-incubate for 10-15 minutes on ice to allow for the activation of the microsomes.

• Initiation of Reaction: Initiate the glucuronidation reaction by adding UDP-glucuronic acid (UDPGA) (final concentration 1-5 mM).

• Incubation: Incubate the reaction mixture at 37 °C for 1-2 hours in a shaking water bath. The optimal incubation time should be determined empirically.

• Termination of Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile or methanol. This will precipitate the microsomal proteins.

• Protein Precipitation: Vortex the mixture vigorously and then centrifuge at high speed (e.g., >10,000 x g) for 10-15 minutes at 4 °C to pellet the precipitated proteins.

• Sample Preparation for Analysis: Carefully transfer the supernatant to a new tube. The supernatant, containing the Metharbital glucuronide, can be directly analyzed by LC-MS/MS or further purified by preparative HPLC if larger quantities are needed.

Protocol 3: Characterization by UPLC-MS/MS

This protocol describes a general method for the detection and quantification of Metharbital and its glucuronide metabolite in biological matrices or synthesis reaction mixtures.

• Chromatographic System: A UPLC system equipped with a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).[13]

• Mobile Phase:

  • Mobile Phase A: Water with 0.1% formic acid or a suitable buffer like ammonium acetate.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient Elution: A suitable gradient to separate the more polar glucuronide from the parent drug. For example:

  • Start with a low percentage of mobile phase B (e.g., 5-10%).

  • Increase the percentage of mobile phase B linearly over several minutes to elute the compounds.

  • Include a column wash and re-equilibration step.

• Mass Spectrometry: A tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode is typically preferred for the analysis of glucuronides.[14]

• Multiple Reaction Monitoring (MRM):

  • For Metharbital: Monitor the transition from the deprotonated parent ion [M-H]⁻ to a characteristic fragment ion.

  • For Metharbital N-Glucuronide: Monitor the transition from the deprotonated parent ion [M-H]⁻ to the aglycone fragment (loss of 176 Da) and other characteristic fragments of the glucuronide moiety.[5]

• Data Analysis: Identify and quantify the analytes based on their retention times and specific MRM transitions.

Protocol 4: Characterization by NMR Spectroscopy

For structural confirmation, NMR analysis of the purified Metharbital N-glucuronide is essential.

• Sample Preparation: Dissolve a sufficient amount of the purified glucuronide (typically >1 mg for detailed 2D NMR) in a suitable deuterated solvent (e.g., D₂O, methanol-d₄).

• ¹H NMR: Acquire a ¹H NMR spectrum to observe the proton signals. Key signals to identify include the anomeric proton of the glucuronide moiety (typically a doublet around 5.5-6.0 ppm for N-glucuronides), the protons of the Metharbital core, and the other sugar protons.

• ¹³C NMR: Acquire a ¹³C NMR spectrum to identify all carbon signals.

• 2D NMR (COSY, HSQC, HMBC): Perform 2D NMR experiments to establish connectivity and confirm the structure.

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings within the Metharbital and glucuronide spin systems.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons. This is crucial for confirming the point of attachment of the glucuronic acid to the nitrogen of the barbiturate ring.

Visualizations

Caption: Experimental workflow for the synthesis and characterization of Metharbital glucuronide.

Caption: Proposed metabolic pathway of Metharbital.

References

• 1. Metharbital - Wikipedia [en.wikipedia.org]
• 2. The UDP-glucuronosyltransferases: their role in drug metabolism and detoxification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Functionality of UDP-Glucuronosyltransferase Genetic Variants and their Association with Drug Responses and Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. [Characterization of some glucuronide conjugates by electrospray ion trap mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of N-beta-D-glucopyranosyluronate derivatives of barbital, phenobarbital, metharbital, and mephobarbital - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TCI Practical Example: Methyl Esterification of Carboxylic Acid Using TMS-Diazomethane | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. A method for concurrent diazomethane synthesis and substrate methylation in a 96-sample format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Characterization of human hepatic and extrahepatic UDP-glucuronosyltransferase enzymes involved in the metabolism of classic cannabinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Which UDP-glucuronosyltransferase (UGT) enzymes are most likely to be involved in drug metabolism and cause drug interactions? [ebmconsult.com]
• 12. helda.helsinki.fi [helda.helsinki.fi]
• 13. waters.com [waters.com]
• 14. sciex.com [sciex.com]

Application Notes and Protocols for the Validated Analytical Method of Metharbital in Brain Tissue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metharbital, a barbiturate derivative, acts as a central nervous system depressant by potentiating the effects of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor.[1][2] Its therapeutic use as an anticonvulsant and sedative necessitates accurate quantification in biological matrices, particularly in brain tissue, to understand its pharmacokinetic/pharmacodynamic (PK/PD) relationship and neurological effects.[3] This document provides a detailed application note and protocol for the establishment of a validated analytical method for the quantification of Metharbital in brain tissue using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a technique widely recognized for its sensitivity and specificity in bioanalytical assays.[4]

Signaling Pathway of Metharbital

Metharbital enhances the GABAergic system, the primary inhibitory neurotransmitter system in the brain.[1] It binds to a specific site on the GABA-A receptor, which is a ligand-gated chloride ion channel.[1][2] This binding action increases the duration of the chloride channel opening, prolonging the inhibitory effect of GABA and leading to a suppression of neuronal excitability.[1][2] Additionally, barbiturates like Metharbital can directly inhibit excitatory AMPA-type glutamate receptors, further contributing to the overall reduction in neuronal signaling.[1]

Caption: Mechanism of Metharbital action on GABA-A and AMPA receptors.

Experimental Protocols

This section details the proposed experimental protocol for the extraction and analysis of Metharbital from brain tissue.

Materials and Reagents

• Metharbital reference standard (≥98% purity)

• Metharbital-d5 (or other suitable isotopic internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Trichloroacetic acid (TCA)

• Phosphate buffered saline (PBS), pH 7.4

• Blank brain tissue (from control animals)

Sample Preparation: Protein Precipitation & Liquid-Liquid Extraction

This protocol is designed for the efficient extraction of Metharbital from brain tissue homogenate.

• Homogenization: Accurately weigh approximately 100 mg of brain tissue. Add 400 µL of ice-cold PBS (pH 7.4) and homogenize the tissue using a mechanical homogenizer until a uniform consistency is achieved.

• Internal Standard Spiking: Spike 100 µL of the brain homogenate with 10 µL of the internal standard working solution (e.g., 100 ng/mL Metharbital-d5 in methanol).

• Protein Precipitation: Add 300 µL of ice-cold 10% (w/v) trichloroacetic acid in acetonitrile to the homogenate. Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Liquid-Liquid Extraction (LLE): Add 1 mL of methyl tert-butyl ether (MTBE) to the supernatant. Vortex for 5 minutes.

• Phase Separation: Centrifuge at 14,000 x g for 5 minutes to separate the aqueous and organic layers.

• Evaporation: Transfer the organic (upper) layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Vortex to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are suggested starting conditions for the LC-MS/MS analysis. Optimization may be required based on the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Suggested Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 5 minutes, hold for 2 min, re-equilibrate

Table 2: Mass Spectrometry Parameters

Parameter	Suggested Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Table 3: Proposed MRM Transitions for Metharbital and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Metharbital (Quantifier)	197.1	154.1	0.1	25	15
Metharbital (Qualifier)	197.1	112.1	0.1	25	20
Metharbital-d5 (IS)	202.1	159.1	0.1	25	15

Note: The exact m/z values for precursor and product ions should be determined by direct infusion of the reference standards and optimized for the specific instrument used.

Method Validation Parameters (Example Data)

The following tables summarize the type of quantitative data that should be generated during a full method validation. The values presented are for illustrative purposes and must be experimentally determined.

Table 4: Linearity and Range

Analyte	Calibration Range (ng/mL)	R²	Weighting
Metharbital	1 - 1000	> 0.995	1/x²

Table 5: Accuracy and Precision (Intra- and Inter-day)

Analyte	Spiked Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Metharbital	3 (LQC)	< 15	85 - 115	< 15	85 - 115
Metharbital	50 (MQC)	< 15	85 - 115	< 15	85 - 115
Metharbital	800 (HQC)	< 15	85 - 115	< 15	85 - 115

Table 6: Recovery and Matrix Effect

Analyte	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Metharbital	3 (LQC)	> 80	85 - 115
Metharbital	800 (HQC)	> 80	85 - 115

Table 7: Limit of Detection (LOD) and Lower Limit of Quantification (LLOQ)

Analyte	LOD (ng/mL)	LLOQ (ng/mL)
Metharbital	0.5	1

Experimental and Analytical Workflow

The overall process from sample collection to data analysis is depicted in the following workflow diagram.

Caption: Workflow for Metharbital analysis in brain tissue.

Conclusion

The described LC-MS/MS method provides a robust and sensitive approach for the quantification of Metharbital in brain tissue. The combination of protein precipitation and liquid-liquid extraction ensures a clean sample extract, minimizing matrix effects and leading to reliable quantification. This application note and protocol serve as a comprehensive guide for researchers to establish and validate a method for Metharbital analysis in a preclinical or research setting, facilitating a deeper understanding of its neuropharmacological properties.

References

• 1. agilent.com [agilent.com]
• 2. sciex.com [sciex.com]
• 3. forensicrti.org [forensicrti.org]
• 4. Identification and differentiation of barbiturates, other sedative-hypnotics and their metabolites in urine integrated in a general screening procedure using computerized gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Poor Metharbital Solubility for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor aqueous solubility of Metharbital in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of Metharbital?

Metharbital has a low aqueous solubility, which is a significant consideration for preparing stock solutions and working concentrations for in vitro assays. Its solubility in water is approximately 1.2 mg/mL (or 1980 mg/L at 25°C)[1].

Q2: What are the key chemical properties of Metharbital relevant to its solubility?

Understanding the physicochemical properties of Metharbital is crucial for developing effective solubilization strategies.

Property	Value	Reference(s)
Molecular Weight	198.22 g/mol	[1]
Aqueous Solubility	~1.2 mg/mL (6.05 mM)	[1]
pKa	8.01 - 8.45	[1]
LogP	1.15	[1]
Melting Point	150.5 °C	[1]

Q3: Can I use co-solvents to dissolve Metharbital? If so, which ones are recommended and at what concentrations?

Yes, co-solvents are a common and effective method for dissolving Metharbital. The most commonly used co-solvents in cell-based assays are Dimethyl Sulfoxide (DMSO) and Ethanol.

• DMSO: Metharbital is soluble in DMSO. For most cell lines, a final DMSO concentration of 0.1% to 0.5% is well-tolerated[2][3][4]. Some robust cell lines may tolerate up to 1% DMSO, but it is always recommended to perform a vehicle control experiment to assess the impact of the solvent on your specific assay.

• Ethanol: Metharbital is also soluble in ethanol. Similar to DMSO, the final concentration of ethanol in the assay should be kept low, typically at or below 0.1%, to avoid solvent-induced cytotoxicity[5][6].

Q4: How does pH affect the solubility of Metharbital?

As a weak acid with a pKa between 8.01 and 8.45, the solubility of Metharbital is pH-dependent[1]. At a pH above its pKa, Metharbital will be deprotonated and exist as a more soluble salt. Therefore, increasing the pH of the aqueous buffer can enhance its solubility. However, it is critical to consider the pH tolerance of your in vitro system (e.g., cells, enzymes) as significant deviations from physiological pH can impact the experimental results[7][8]. For phenobarbital, a structurally similar barbiturate, increasing the pH from acidic to alkaline (pH 7 to 10) significantly increases its solubility[9][10].

Q5: Can I use surfactants or cyclodextrins to improve Metharbital solubility?

Yes, both surfactants and cyclodextrins are effective methods for solubilizing poorly soluble drugs like Metharbital.

• Surfactants: Non-ionic surfactants such as Tween® 80 or Pluronic® F-68 can be used to increase the solubility of hydrophobic compounds by forming micelles that encapsulate the drug molecules[9]. The concentration of the surfactant should be kept above its critical micelle concentration (CMC) for effective solubilization but below a level that could be toxic to cells.

• Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility[11][12][13]. Beta-cyclodextrins and their derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used. The molar ratio of cyclodextrin to Metharbital is a critical parameter to optimize.

Troubleshooting Guides

Issue 1: Metharbital precipitates when I dilute my DMSO stock solution into my aqueous buffer.

This is a common issue when diluting a concentrated stock of a hydrophobic compound into an aqueous medium.

Possible Cause	Troubleshooting Step
Final DMSO concentration is too low.	Ensure the final DMSO concentration in your working solution is sufficient to maintain Metharbital's solubility. A final concentration of 0.1-0.5% is generally recommended for cell-based assays[2][3][4]. You may need to prepare a more concentrated initial stock in DMSO so that a smaller volume is added to the aqueous buffer.
Rapid addition of stock solution.	Add the DMSO stock solution dropwise to the vigorously vortexing or stirring aqueous buffer. This helps to disperse the drug molecules quickly and prevent localized high concentrations that can lead to precipitation.
Buffer pH is not optimal.	Consider adjusting the pH of your aqueous buffer to be slightly alkaline (e.g., pH 8.0-8.5), if your experimental system can tolerate it. This will increase the proportion of the more soluble, ionized form of Metharbital. Always check the pH stability of your compound and the compatibility with your assay.
Low temperature of the buffer.	Ensure your aqueous buffer is at room temperature or 37°C before adding the Metharbital stock solution, as solubility often increases with temperature.

Issue 2: My cells are showing signs of toxicity, and I suspect it's the solvent.

Solvent toxicity can confound experimental results. It's crucial to distinguish between the effect of the drug and the effect of the vehicle.

Possible Cause	Troubleshooting Step
High final concentration of the co-solvent.	Reduce the final concentration of DMSO or ethanol in your assay. Aim for ≤0.1% if possible[4][5]. Prepare a higher concentration stock solution so a smaller volume is needed for the final dilution.
Cell line is particularly sensitive to the solvent.	Perform a vehicle control experiment where you treat the cells with the same concentration of the solvent (e.g., DMSO, ethanol) without the drug. This will allow you to quantify the baseline level of toxicity from the solvent alone.
Contaminated solvent.	Use high-purity, sterile-filtered solvents specifically designated for cell culture applications.

Experimental Protocols

Protocol 1: Preparation of a Metharbital Stock Solution using a Co-solvent (DMSO)

• Weighing: Accurately weigh the desired amount of Metharbital powder in a sterile microcentrifuge tube.

• Dissolving in DMSO: Add the appropriate volume of high-purity, sterile DMSO to achieve a high-concentration stock solution (e.g., 100 mM). Vortex thoroughly until the Metharbital is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Protect from light.

• Preparation of Working Solution: To prepare the final working concentration, dilute the stock solution in your pre-warmed aqueous buffer (e.g., PBS, cell culture medium). Add the stock solution dropwise while vortexing the buffer to ensure rapid mixing and prevent precipitation. Ensure the final DMSO concentration is within the tolerated range for your assay (typically ≤0.5%)[2][3].

Protocol 2: Solubilization of Metharbital using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Molar Ratio Determination: Start with a molar ratio of 1:1 Metharbital to HP-β-CD. This can be optimized (e.g., 1:2, 1:5) to achieve the desired concentration.

• Preparation of HP-β-CD Solution: Dissolve the calculated amount of HP-β-CD in your aqueous buffer.

• Complexation: Add the Metharbital powder to the HP-β-CD solution.

• Incubation: Stir the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex. Gentle heating (e.g., 37-40°C) can sometimes accelerate this process.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any undissolved Metharbital.

• Concentration Determination: It is recommended to determine the final concentration of the solubilized Metharbital in the filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

Visualizations

Caption: Workflow for solubilizing Metharbital.

Caption: Mechanism of action of Metharbital.

References

• 1. researchgate.net [researchgate.net]
• 2. lifetein.com [lifetein.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 7. researchgate.net [researchgate.net]
• 8. Influence of Microenvironmental PH on the Stability of Phenobarbital - Armin Henry Gerhardt - Google 도서 [books.google.co.kr]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. humapub.com [humapub.com]
• 12. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cyclodextrins as solubilizers: formation of complex aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Mass Spectrometry for Metharbital Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the mass spectrometry ionization efficiency for Metharbital detection.

Section 1: Troubleshooting Guides

This section addresses specific issues that may be encountered during the mass spectrometric analysis of Metharbital.

1.1 Poor Peak Shape in LC-MS Analysis

Issue: Experiencing peak tailing, fronting, splitting, or broadening in your chromatogram can significantly impact the accuracy and sensitivity of Metharbital quantification.[1][2]

Possible Causes and Solutions:

Cause	Solution
Column Overload	Inject a smaller sample volume or dilute the sample. Ensure the injection volume is appropriate for the column's dimensions.[1]
Column Contamination	Use a guard column and change it regularly. Flush the analytical column according to the manufacturer's instructions. Filter all samples and mobile phases.[2][3]
Inappropriate Sample Solvent	Dissolve the sample in a solvent that is weaker than or the same as the initial mobile phase.[1][3]
Mismatched Mobile Phase pH	Ensure the mobile phase pH is appropriate for Metharbital (an acidic drug) to maintain a consistent ionization state.
System Leaks or Air Bubbles	Check all fittings for leaks. Purge the system to remove any air bubbles. An erratic baseline is often an indicator of these issues.[1]
Insufficient Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.[4]

Logical Workflow for Troubleshooting Poor Peak Shape:

Caption: A stepwise approach to diagnosing and resolving poor peak shape in LC-MS analysis.

1.2 Ion Suppression or Enhancement

Issue: Co-eluting matrix components can interfere with the ionization of Metharbital, leading to a decrease (suppression) or increase (enhancement) in signal intensity, which compromises quantitative accuracy.

Strategies for Mitigation:

Strategy	Description
Improve Sample Preparation	Employ more effective sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.
Optimize Chromatography	Modify the LC gradient, column chemistry, or mobile phase to achieve better separation of Metharbital from matrix interferences.
Dilute the Sample	Reducing the concentration of matrix components by diluting the sample can minimize ion suppression.
Use a Different Ionization Technique	Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression than Electrospray Ionization (ESI) for certain analytes.[5][6]
Employ Stable Isotope-Labeled Internal Standards	A stable isotope-labeled internal standard for Metharbital will co-elute and experience similar matrix effects, allowing for accurate quantification.

Workflow for Addressing Ion Suppression:

References

• 1. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 2. zefsci.com [zefsci.com]
• 3. halocolumns.com [halocolumns.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. microsaic.com [microsaic.com]
• 6. perkinelmer.cl [perkinelmer.cl]

Technical Support Center: Mitigating Sedative Side Effects of Metharbital in Behavioral Studies

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing the sedative side effects of Metharbital during behavioral experiments.

Frequently Asked Questions (FAQs)

Q1: What is Metharbital and how does it cause sedation?

Metharbital is a barbiturate drug used for its central nervous system (CNS) depressant effects, which can induce drowsiness and relieve tension.[1][2] Its primary mechanism of action involves binding to the GABA-A receptor in the brain. This action enhances the effect of the neurotransmitter GABA, leading to an increased influx of chloride ions into neurons. The result is a hyperpolarization of the neuronal membrane, which makes it more difficult for neurons to fire, producing a calming or sedative effect.[1][3]

Q2: What are the typical sedative side effects of Metharbital that can interfere with behavioral research?

In the context of behavioral studies, Metharbital can cause a range of sedative effects that may confound experimental results. These include:

• Drowsiness and lethargy[2]

• Decreased motor activity

• Impaired coordination (ataxia)

• Cognitive impairment, which can affect performance in learning and memory tasks[4]

It is crucial to differentiate these sedative effects from the specific behavioral outcomes being investigated.

Q3: Are there alternative medications to Metharbital with a lower risk of sedation?

Yes, several alternatives to Metharbital are available, and the best choice will depend on the specific goals of the research. Newer generation antiepileptic drugs, for example, are generally associated with improved tolerability and safety profiles compared to older agents like barbiturates.[5] Some potential alternatives include:

• Benzodiazepines: While also sedating, some may have a different side effect profile that could be advantageous in certain studies.[6]

• Non-benzodiazepine hypnotics ("Z-drugs"): These act on a subset of benzodiazepine receptors and have a rapid onset of action.[6]

• Other classes of anticonvulsants: Drugs like Lamictal (lamotrigine) and Neurontin (gabapentin) may be suitable alternatives depending on the experimental paradigm.[7]

Troubleshooting Guides

Issue: Excessive sedation from Metharbital is masking the true behavioral effects in my study.

• Strategy 1: Conduct a Dose-Response Study

  A primary strategy to mitigate sedation is to identify the lowest effective dose of Metharbital that produces the desired behavioral effect with minimal sedative side effects. This can be achieved through a carefully designed dose-response study.[8][9]

  Experimental Protocol: Dose-Response Assessment

  • Animal Groups: Divide animals into multiple groups, each receiving a different dose of Metharbital, plus a control group receiving a vehicle.

  • Behavioral Testing: Administer the designated dose and, at the predicted time of peak effect, conduct the primary behavioral test (e.g., elevated plus maze for anxiety).

  • Sedation Measurement: Immediately following the primary test, assess locomotor activity and motor coordination using standardized tests like the open-field test and the rotarod test.

  • Data Analysis: Plot the dose-response curves for both the desired behavioral effect and the sedative effects. The optimal dose will be the one that provides a significant effect in the primary assay with the least impact on motor function.[8]

• Strategy 2: Implement a Comprehensive Behavioral Test Battery

  Using a battery of tests can help to dissociate the intended effects from general sedation.[10] For example, if you are studying the anxiolytic effects of Metharbital, you could use the elevated plus maze as your primary test and supplement it with tests of general activity and motor coordination.

• Strategy 3: Consider the Timing of Behavioral Testing

  The sedative effects of Metharbital may vary over time after administration. Conducting pilot studies to determine the time course of both the desired effect and sedation can help in selecting an optimal testing window.

Data Presentation

Table 1: Example of Dose-Response Data for Metharbital

Dose (mg/kg)	Anxiolytic Effect (e.g., Time in Open Arms, sec)	Locomotor Activity (e.g., Distance Traveled, cm)	Motor Coordination (e.g., Time on Rotarod, sec)
Vehicle	30 ± 5	4000 ± 500	180 ± 20
10	60 ± 8	3500 ± 450	170 ± 25
20	90 ± 10	2000 ± 300	120 ± 30
40	95 ± 12	800 ± 150	50 ± 15

This table illustrates a hypothetical scenario where the 20 mg/kg dose provides a strong anxiolytic effect with moderate sedation, while the 40 mg/kg dose does not significantly increase the anxiolytic effect but markedly increases sedation.

Visualizations

Caption: Mechanism of Metharbital-induced sedation.

Caption: A logical workflow for addressing sedative confounds.

References

• 1. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Barbiturates: Phenobarbitone, Metharbital, Hydantoins: Phenytoin, Mephenytoin, Ethotoin | Pharmaguideline [pharmaguideline.com]
• 3. What is the mechanism of Methylphenobarbital? [synapse.patsnap.com]
• 4. Cognitive deficits after general anaesthesia in animal models: a scoping review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New generation antiepileptic drugs: what do they offer in terms of improved tolerability and safety? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. news-medical.net [news-medical.net]
• 7. Top phenobarbital alternatives and how to switch your Rx [singlecare.com]
• 8. researchgate.net [researchgate.net]
• 9. "Dose Time Response Modeling of Neurobehavioral Screening Data: Applica" by Michael Raymond Wessel [digitalcommons.usf.edu]
• 10. Structured evaluation of rodent behavioral tests used in drug discovery research - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of HPLC Mobile Phase for Baseline Separation of Metharbital and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the HPLC separation of Metharbital and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What is the primary metabolite of Metharbital and why is its separation important?

A1: The primary metabolite of Metharbital is Barbital. This transformation occurs in the liver through a process called N-demethylation, where a methyl group is removed from the Metharbital molecule. The separation of Metharbital from Barbital is crucial for accurately quantifying the parent drug and its metabolite in pharmacokinetic and metabolic studies. This allows for a comprehensive understanding of the drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Q2: What type of HPLC column is best suited for separating Metharbital and Barbital?

A2: A reversed-phase C18 column is the most common and effective choice for the separation of Metharbital and its metabolites.[1] These columns have a non-polar stationary phase that retains the analytes based on their hydrophobicity.

Q3: What is a typical starting mobile phase for this separation?

A3: A good starting point for a mobile phase is a mixture of acetonitrile and water or methanol and water.[1] The exact ratio will need to be optimized, but a common starting point is a 20:80 (v/v) mixture of acetonitrile and water.[2] The aqueous portion of the mobile phase should be buffered to control the pH.

Q4: Should I use an isocratic or gradient elution for this separation?

A4: Both isocratic and gradient elution can be used. An isocratic elution, where the mobile phase composition remains constant, is simpler to set up. However, a gradient elution, where the proportion of the organic solvent is increased over time, can provide better resolution and sharper peaks, especially when dealing with compounds that have different polarities like a parent drug and its metabolite.

Q5: How does mobile phase pH affect the separation of Metharbital and Barbital?

A5: The pH of the mobile phase is a critical parameter for the separation of ionizable compounds like barbiturates.[3][4][5][6] Metharbital and Barbital are weakly acidic. By adjusting the mobile phase pH, you can control their degree of ionization and, consequently, their retention on a reversed-phase column. Generally, a mobile phase pH that is at least 2 pH units below the pKa of the analytes will keep them in their non-ionized, more hydrophobic form, leading to longer retention times and potentially better separation.[3] Conversely, a pH above the pKa will ionize the compounds, making them more polar and causing them to elute earlier.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Resolution (Peaks Overlapping)	1. Inappropriate mobile phase composition. 2. Mobile phase pH is not optimal. 3. Inadequate column efficiency.	1. Adjust Mobile Phase Strength: Decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase to increase retention and improve separation. 2. Optimize Mobile Phase pH: Experiment with the mobile phase pH to maximize the difference in retention times between Metharbital and Barbital. Since their pKa values are slightly different, a small change in pH can significantly impact selectivity. 3. Consider a Gradient Elution: If isocratic elution is not providing adequate separation, develop a shallow gradient to better resolve the two peaks. 4. Check Column Health: Ensure your column is not old or contaminated, as this can lead to poor peak shape and resolution.
Peak Tailing	1. Secondary interactions with the stationary phase. 2. Column overload. 3. Dead volume in the HPLC system.	1. Adjust Mobile Phase pH: Tailing can sometimes be caused by interactions of the analytes with residual silanol groups on the silica-based stationary phase. Adjusting the pH can help minimize these interactions. 2. Reduce Sample Concentration: Inject a more dilute sample to see if the peak shape improves. 3. Use a Mobile Phase Additive: Adding a small amount of a competing base, like triethylamine, to the mobile phase can sometimes reduce tailing for basic compounds, although barbiturates are acidic. For acidic compounds, a small amount of a weak acid like formic acid or acetic acid in the mobile phase can improve peak shape. 4. Check System Connections: Ensure all fittings and tubing are properly connected to minimize dead volume.
Peak Fronting	1. Column overload. 2. Poor sample solubility in the mobile phase.	1. Reduce Sample Concentration: This is the most common cause of peak fronting. Dilute your sample and reinject. 2. Change Injection Solvent: Dissolve your sample in a solvent that is weaker than or the same as the initial mobile phase to ensure proper peak focusing at the head of the column.
Ghost Peaks	1. Contamination in the mobile phase or HPLC system. 2. Carryover from a previous injection. 3. Late eluting compounds from a previous run.	1. Use High-Purity Solvents: Ensure you are using HPLC-grade solvents and fresh mobile phase. 2. Implement a Needle Wash: Use a strong solvent in your autosampler's needle wash to prevent carryover. 3. Run a Blank Gradient: Inject a blank (injection solvent) and run your gradient to see if any peaks appear. This can help identify if the ghost peaks are from system contamination or carryover. 4. Increase Final Hold Time: In a gradient method, extend the hold time at the highest organic concentration to ensure all compounds from the previous injection have eluted.
Shifting Retention Times	1. Inconsistent mobile phase preparation. 2. Fluctuations in column temperature. 3. Column degradation. 4. Pump issues.	1. Precise Mobile Phase Preparation: Ensure accurate and consistent preparation of the mobile phase, including the buffer and pH adjustment. 2. Use a Column Oven: Maintain a constant column temperature using a column oven to ensure reproducible retention times. 3. Monitor Column Performance: Regularly check the performance of your column with a standard mixture. A significant shift in retention times may indicate the need for column replacement. 4. Check Pump Performance: Ensure the pump is delivering a consistent flow rate and that there are no leaks.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is a general guideline for the extraction of barbiturates from plasma.

Materials:

• C18 SPE cartridges

• Methanol (HPLC grade)

• Deionized water

• Phosphate buffer (pH 6.0)

• Nitrogen evaporator

Procedure:

• Condition the SPE cartridge: Wash the C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water, and finally 3 mL of phosphate buffer (pH 6.0). Do not allow the cartridge to go dry.

• Load the sample: To 1 mL of plasma, add an internal standard and mix. Load the sample onto the conditioned SPE cartridge.

• Wash the cartridge: Wash the cartridge with 3 mL of deionized water, followed by 3 mL of a 10% methanol in water solution to remove interfering substances.

• Elute the analytes: Elute the Metharbital and its metabolites with 3 mL of methanol.

• Evaporate and reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase (e.g., 200 µL) for HPLC analysis.

HPLC Method for Baseline Separation

This method provides a starting point for the separation of Metharbital and Barbital. Optimization will likely be required for your specific instrumentation and sample matrix.

Parameter	Condition
Column	C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	20 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.0
10.0
12.0
15.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm[2]
Injection Volume	10 µL

Quantitative Data Summary

The following table provides hypothetical, yet realistic, quantitative data that could be obtained during the optimization of the mobile phase for the separation of Metharbital and Barbital.

Mobile Phase Composition (Acetonitrile:Water with 20mM Ammonium Acetate, pH 4.5)	Retention Time (min) - Metharbital	Retention Time (min) - Barbital	Resolution (Rs)	Peak Asymmetry (As) - Metharbital	Peak Asymmetry (As) - Barbital
20:80	8.5	6.2	2.1	1.1	1.2
30:70	6.8	4.5	1.8	1.1	1.1
40:60	4.9	3.1	1.5	1.0	1.1

Note: This data illustrates that decreasing the organic content of the mobile phase increases the retention time of both compounds and improves their resolution.

Visualizations

Caption: Metabolic pathway of Metharbital to Barbital.

Caption: Workflow for HPLC mobile phase optimization.

References

• 1. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 2. researchgate.net [researchgate.net]
• 3. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 4. agilent.com [agilent.com]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Minimizing analyte loss during solid-phase extraction of Metharbital from biological matrices

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to minimize the loss of Metharbital during solid-phase extraction (SPE) from complex biological matrices such as plasma, serum, and urine.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low Metharbital recovery during SPE?

Low recovery is the most frequent issue in SPE and can stem from several factors.[1] The primary causes include an inappropriate choice of sorbent for Metharbital's chemistry, suboptimal pH during sample loading or elution, a wash solvent that is too strong and prematurely elutes the analyte, or an elution solvent that is too weak to fully desorb the analyte from the sorbent.[1][2] Additionally, inconsistent flow rates and allowing the cartridge to dry out before sample loading can significantly reduce recovery.[1]

Q2: Why is protein precipitation necessary before performing SPE on plasma or serum samples?

Protein precipitation is a critical pre-treatment step when working with protein-rich matrices like plasma or serum.[3][4] It involves adding a solvent like cold methanol or acetonitrile to denature and precipitate large protein macromolecules.[3][5][6] This step is essential because proteins can clog the SPE cartridge, which obstructs flow and leads to inconsistent results.[5] Removing proteins also releases any drug molecules that may be bound to them, ensuring the total drug concentration is available for extraction and improving the accuracy and quality of the analysis.[3]

Q3: How do I select the appropriate SPE sorbent for Metharbital?

Metharbital is a barbiturate, which is a relatively nonpolar compound. For extracting nonpolar analytes from polar aqueous matrices like plasma or urine, a nonpolar or reversed-phase sorbent is the ideal choice.[1][7][8] Common options include silica-based sorbents with bonded alkyl chains (e.g., C18, C8) or polymeric sorbents.[7][9] C18 is a common starting point due to its high hydrophobicity. If Metharbital is too strongly retained on C18, a less retentive sorbent like C8 may provide better elution and recovery.[10]

Q4: How does pH adjustment influence the extraction of Metharbital?

Like other barbiturates, Metharbital is a weakly acidic drug. Adjusting the pH of the sample and solvents is crucial for controlling its retention on a reversed-phase sorbent. To maximize retention during the sample loading step, the pH of the sample should be adjusted to be at least 2 units below the pKa of Metharbital, which neutralizes the molecule, increases its hydrophobicity, and strengthens its interaction with the nonpolar sorbent.[11] Conversely, during the elution step, raising the pH can ionize the analyte, making it more polar and facilitating its release from the sorbent.[1]

Q5: My results are inconsistent between samples. What could be causing this poor reproducibility?

Poor reproducibility is often traced to variations in the experimental procedure. Key factors include inconsistent flow rates during sample loading and elution, which can affect the interaction time between the analyte and the sorbent.[1] Allowing the sorbent bed to dry out after conditioning and before loading the sample is a common error that prevents proper interaction and leads to variable recovery.[1][2] Inconsistent sample pretreatment, such as variations in protein precipitation efficiency, can also introduce significant variability.[3]

Troubleshooting Guide

Problem: Low Analyte Recovery

Potential Cause	Recommended Solution
Analyte is lost during sample loading.	The sorbent may not have enough affinity for Metharbital, or the sample solvent is too strong. Fix: Ensure the sample is in an aqueous environment and its pH is adjusted to neutralize Metharbital, enhancing its retention on the reversed-phase sorbent. Consider diluting the sample with water or an appropriate buffer.[2]
Analyte is prematurely eluted during the wash step.	The wash solvent is too strong, stripping the analyte from the sorbent along with interferences. Fix: Decrease the percentage of organic solvent in your wash solution.[1][7] For example, if using 20% methanol, try 5% or 10%. The ideal wash step removes the most interferences without eluting the target analyte.[7]
Analyte is irreversibly bound to the sorbent (incomplete elution).	The elution solvent is not strong enough to desorb the analyte completely. Fix: Increase the strength or volume of the elution solvent.[1][2] Switch to a stronger solvent (e.g., from methanol to isopropanol) or add a modifier to the solvent. For a weakly acidic compound like Metharbital, adding a small amount of a basic modifier (e.g., ammonium hydroxide) to the elution solvent can increase pH, ionize the analyte, and promote its release.[1] Using two separate, smaller volumes for elution can also be more effective than a single large volume.[8]
Sorbent choice is incorrect.	The retention mechanism of the sorbent does not match the analyte's chemistry. Fix: For Metharbital, use a reversed-phase sorbent (e.g., C18, C8, or polymeric). If recovery is low due to very strong retention, switch to a less retentive sorbent (e.g., from C18 to C8).[1][10]

Problem: Poor Reproducibility

Potential Cause	Recommended Solution
SPE cartridge bed dried out.	The sorbent was not fully wetted during sample loading, leading to inconsistent interactions. Fix: Ensure that after the conditioning and equilibration steps, the sorbent bed does not go dry before the sample is loaded. The cartridge should contain a small amount of the equilibration solvent when the sample is applied.[1]
Inconsistent flow rate.	A flow rate that is too high during loading can prevent proper retention, while variability in flow affects consistency. Fix: Maintain a slow, consistent flow rate during sample loading (~1-2 mL/min) to allow for equilibrium to be established between the analyte and the sorbent.[1][2] Use a vacuum manifold with a gauge or an automated system to control flow.
Sample volume is too large for the cartridge.	The cartridge capacity has been exceeded, leading to analyte breakthrough during loading. Fix: Decrease the sample volume or use a cartridge with a larger sorbent mass. Polymeric sorbents generally offer higher capacity than silica-based sorbents.[7]

Problem: Presence of Interferences in Final Eluate

Potential Cause	Recommended Solution
Ineffective wash step.	The wash solvent is too weak to remove all co-retained matrix components. Fix: Optimize the wash step by gradually increasing the organic solvent percentage. Analyze the wash fractions to ensure you are not losing Metharbital.[7] Adjusting the pH of the wash solvent can also help remove specific interferences.[10]
Matrix effects are present.	Co-eluting endogenous compounds from the biological matrix are suppressing or enhancing the analyte signal during analysis (e.g., LC-MS). Fix: Improve the wash step to remove more interferences. Protein precipitation is a key first step to reduce matrix components.[4] If problems persist, consider using a more selective sorbent type or a different sample cleanup technique like liquid-liquid extraction (LLE) in conjunction with SPE.

Quantitative Data Summary

Table 1: Comparison of Common SPE Sorbents for Metharbital Extraction

Sorbent Type	Retention Mechanism	Advantages	Considerations
C18 (Octadecyl)	Nonpolar (Reversed-Phase)	Strong retention for nonpolar compounds; widely available.	May retain Metharbital too strongly, making elution difficult.
C8 (Octyl)	Nonpolar (Reversed-Phase)	Less retentive than C18, potentially improving recovery for strongly bound analytes.[10]	May have lower capacity for retaining highly nonpolar compounds.
Polymeric (e.g., Polystyrene-divinylbenzene)	Nonpolar (Reversed-Phase)	High surface area and capacity, stable across a wide pH range, resistant to drying.[7][9]	May exhibit different selectivity compared to silica-based sorbents.

Table 2: Recommended Solvents for Metharbital SPE Steps (Reversed-Phase)

SPE Step	Purpose	Recommended Solvent(s)
Conditioning	To wet the sorbent and activate the functional groups.	Methanol or Acetonitrile
Equilibration	To prepare the sorbent for the sample's solvent environment.	Deionized Water or a weak buffer (pH adjusted to < pKa of Metharbital).[10]
Sample Loading	To apply the sample and retain the analyte.	Pre-treated biological matrix (e.g., plasma supernatant) diluted in a weak aqueous buffer.
Washing	To remove weakly bound interferences.	Deionized Water followed by a weak organic mix (e.g., 5-20% Methanol in water).
Elution	To desorb and collect the analyte.	Methanol, Acetonitrile, or Isopropanol. May require a pH modifier (e.g., 2% ammonium hydroxide in methanol) to enhance recovery.[1][10]

Experimental Protocols

Protocol 1: Protein Precipitation of Human Plasma

• Pipette 500 µL of human plasma into a clean centrifuge tube.

• Add 1.5 mL of ice-cold methanol (or acetonitrile) to the plasma sample.[6]

• Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

• Centrifuge the tube at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[6]

• Carefully collect the supernatant, which contains Metharbital, and transfer it to a new tube for the SPE step.

• To improve analyte retention on the SPE column, the supernatant can be diluted with an equal volume of acidified water (e.g., containing 0.1% formic acid).

Protocol 2: General Solid-Phase Extraction (SPE) Protocol for Metharbital

This protocol assumes the use of a standard C18 reversed-phase cartridge.

• Conditioning: Pass 3 mL of methanol through the SPE cartridge.

• Equilibration: Pass 3 mL of deionized water (pH adjusted to ~4-5) through the cartridge. Do not let the sorbent bed go dry.[1]

• Sample Loading: Load the pre-treated sample supernatant from Protocol 1 onto the cartridge at a slow and steady flow rate of approximately 1 mL/min.

• Washing:

  • Wash 1: Pass 3 mL of deionized water through the cartridge to remove salts.

  • Wash 2: Pass 3 mL of 10% methanol in water to remove polar interferences.

• Drying: Dry the cartridge thoroughly under vacuum or nitrogen for 5-10 minutes to remove all aqueous solvent. This step is crucial for efficient elution.

• Elution: Elute Metharbital by passing 2 mL of methanol (or a stronger solvent like methanol with 2% ammonium hydroxide) through the cartridge. Collect the eluate in a clean collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of the mobile phase used for the subsequent chromatographic analysis.

Visualizations

Caption: General workflow for Metharbital extraction from biological matrices.

Caption: Troubleshooting logic for low analyte recovery issues.

References

• 1. welch-us.com [welch-us.com]
• 2. silicycle.com [silicycle.com]
• 3. Multi-step Preparation Technique to Recover Multiple Metabolite Compound Classes for In-depth and Informative Metabolomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of the influence of protein precipitation prior to on-line SPE-LC-API/MS procedures using multivariate data analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. google.com [google.com]
• 8. solidphaseextraction.appliedseparations.com [solidphaseextraction.appliedseparations.com]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. agilent.com [agilent.com]

Troubleshooting inconsistent results in Metharbital electrophysiology recordings

Welcome to the technical support center for Metharbital electrophysiology recordings. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during experiments.

Troubleshooting Inconsistent Results

This section provides solutions to common problems that can lead to inconsistent results in Metharbital electrophysiology recordings.

Issue	Potential Cause	Recommended Solution
No discernible drug effect	1. Inactive Compound: Metharbital solution may have degraded. 2. Low Concentration: The applied concentration of Metharbital may be too low to elicit a response. 3. Receptor Subunit Composition: The specific GABA-A receptor subunits expressed in your cell type may have low sensitivity to Metharbital.	1. Prepare Fresh Solution: Prepare a fresh stock solution of Metharbital before each experiment. 2. Increase Concentration: Perform a dose-response experiment to determine the optimal concentration range. 3. Verify Receptor Expression: If possible, confirm the GABA-A receptor subunit composition of your experimental model.
Variable drug effect between experiments	1. Inconsistent Drug Concentration: Inaccuracies in serial dilutions or evaporation of the solvent can lead to variability. 2. Fluctuating Temperature: Temperature can affect ion channel kinetics and drug binding. 3. Inconsistent Perfusion Rate: The speed of solution exchange can impact the onset and magnitude of the drug effect.	1. Prepare Fresh Dilutions: Make fresh serial dilutions for each experiment from a reliable stock. 2. Maintain Stable Temperature: Use a temperature-controlled recording chamber. 3. Ensure Consistent Perfusion: Use a calibrated perfusion system and monitor the flow rate.
"Rundown" of current over time	1. Dialysis of Intracellular Components: Essential intracellular factors for channel function may be lost during whole-cell recording. 2. Receptor Desensitization: Prolonged exposure to GABA or Metharbital can lead to a decrease in receptor responsiveness.	1. Use Perforated Patch: Employ the perforated patch-clamp technique to preserve the intracellular environment. 2. Limit Agonist Exposure: Apply GABA and Metharbital for the shortest duration necessary to obtain a stable response. Incorporate washout periods between applications.
Slow or incomplete washout of drug effect	1. Lipophilic Nature of Barbiturates: Metharbital may accumulate in the lipid bilayer of the cell membrane or adsorb to the perfusion tubing. 2. Inadequate Perfusion: The flow rate may be insufficient to completely wash the drug from the recording chamber.	1. Use Inert Tubing: Utilize tubing with low drug adsorption properties (e.g., FEP or PEEK). 2. Increase Washout Volume and Time: Ensure a sufficient volume of control solution is washed through the chamber at an adequate flow rate. 3. Include a Vehicle Wash: After drug application, perfuse with a vehicle-only solution before returning to the control solution.
Unstable recording (loss of giga-seal)	1. Mechanical Instability: Vibrations or drift in the micromanipulator can disrupt the seal. 2. Poor Cell Health: Unhealthy cells are more prone to seal instability. 3. High Vehicle Concentration: High concentrations of solvents like DMSO can destabilize the cell membrane.[1]	1. Isolate from Vibrations: Use an anti-vibration table and ensure all equipment is securely mounted. 2. Use Healthy Cells: Ensure proper cell culture conditions and use cells at an appropriate confluency. 3. Minimize Vehicle Concentration: Keep the final concentration of DMSO or other solvents as low as possible (ideally ≤ 0.1%).[1]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of Metharbital in electrophysiology.

Q1: What is the mechanism of action of Metharbital?

A1: Metharbital, like other barbiturates, is a positive allosteric modulator of the GABA-A receptor. It binds to a site on the receptor distinct from the GABA binding site and potentiates the effect of GABA by increasing the duration of chloride channel openings.[2] At higher concentrations, barbiturates can also directly activate the GABA-A receptor, leading to an influx of chloride ions and hyperpolarization of the neuron.[3][4]

Q2: What is a typical effective concentration for Metharbital in electrophysiology?

Q3: How should I prepare Metharbital for my experiments?

A3: Metharbital has low solubility in water. It is typically dissolved in a vehicle such as dimethyl sulfoxide (DMSO) to create a high-concentration stock solution. This stock solution is then serially diluted in the extracellular recording solution to the desired final concentration immediately before use. It is important to keep the final concentration of the vehicle low (ideally ≤ 0.1%) to avoid off-target effects on the cells.[1]

Q4: Can the vehicle (e.g., DMSO) affect my recordings?

A4: Yes, the vehicle used to dissolve Metharbital can have effects on your recordings. DMSO, at concentrations as low as 0.3-3%, has been shown to inhibit GABA-induced currents.[1] Therefore, it is essential to include a vehicle control in your experiments, where you apply the extracellular solution containing the same final concentration of the vehicle without Metharbital.

Q5: How can I minimize GABA-A receptor desensitization during my recordings?

A5: GABA-A receptor desensitization is a common issue, especially with prolonged agonist or modulator application. To minimize this, use the lowest effective concentration of GABA and apply it for the shortest possible duration. Ensure complete washout of GABA and Metharbital between applications to allow for receptor recovery. The rate of recovery from desensitization can be slow, so allow sufficient time for washout.

Quantitative Data for Related Barbiturates

As specific electrophysiological data for Metharbital is limited, the following tables provide EC50 values for the related barbiturates, pentobarbital and phenobarbital, for reference. Note: These values may vary depending on the specific GABA-A receptor subunit composition and experimental conditions.

Table 1: EC50 Values for Potentiation of GABA-A Receptor Currents

Compound	GABA-A Receptor Subunit Composition	EC50 (µM)	Reference
Pentobarbital	α1β2γ2s	~30	[5]
Pentobarbital	Not Specified	94	[3]
Amobarbital	Ventrobasal Neurons	94	[7]
Phenobarbital	Neocortical Neurons	144	[6]

Table 2: EC50 Values for Direct Activation of GABA-A Receptors

Compound	GABA-A Receptor Subunit Composition	EC50 (mM)	Reference
Pentobarbital	Not Specified	0.33	[3]
Phenobarbital	Not Specified	3.0	[3]

Experimental Protocols

Protocol 1: Preparation of Metharbital Stock Solution

• Objective: To prepare a high-concentration stock solution of Metharbital for use in electrophysiology experiments.

• Materials:

  • Metharbital powder

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Microcentrifuge tubes

  • Vortex mixer

  • Calibrated micropipettes

• Procedure:

  • Calculate the required amount of Metharbital powder to create a 100 mM stock solution in DMSO.

  • Weigh the Metharbital powder accurately and place it in a microcentrifuge tube.

  • Add the calculated volume of DMSO to the tube.

  • Vortex the solution until the Metharbital is completely dissolved.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Whole-Cell Patch-Clamp Recording of Metharbital Effects

• Objective: To record the effect of Metharbital on GABA-A receptor-mediated currents using the whole-cell patch-clamp technique.

• Materials:

  • Cells expressing GABA-A receptors

  • Patch-clamp rig (microscope, micromanipulator, amplifier, digitizer)

  • Perfusion system

  • Borosilicate glass capillaries

  • Pipette puller

  • Extracellular solution (e.g., containing in mM: 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH 7.4)

  • Intracellular solution (e.g., containing in mM: 140 CsCl, 10 HEPES, 10 EGTA, 2 Mg-ATP; pH 7.2)

  • GABA stock solution

  • Metharbital stock solution

• Procedure:

  • Prepare fresh dilutions of GABA and Metharbital in the extracellular solution from the stock solutions.

  • Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

  • Establish a whole-cell recording configuration on a cell expressing GABA-A receptors.

  • Hold the cell at a command voltage of -60 mV.

  • Perfuse the cell with the control extracellular solution to establish a stable baseline.

  • Apply a sub-maximal concentration of GABA (e.g., EC10-EC20) to elicit a control current.

  • Wash out the GABA with the control solution.

  • Co-apply the same concentration of GABA with the desired concentration of Metharbital.

  • Observe the potentiation of the GABA-elicited current.

  • Wash out the GABA and Metharbital with the control solution.

  • Repeat with different concentrations of Metharbital to construct a dose-response curve.

  • Include a vehicle control by applying GABA with the vehicle at the highest concentration used.

Visualizations

Caption: Signaling pathway of Metharbital's action on the GABA-A receptor.

Caption: A logical workflow for troubleshooting inconsistent electrophysiology results.

Caption: A typical experimental workflow for studying Metharbital's effects.

References

• 1. Dimethyl sulfoxide (DMSO) blocks GABA-induced current in rat dorsal root ganglion neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Barbiturates - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Direct activation of GABAA receptors by barbiturates in cultured rat hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Modulation of GABAA receptor channel gating by pentobarbital - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Barbiturate interactions at the human GABAA receptor: dependence on receptor subunit combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Barbiturate activation and modulation of GABA(A) receptors in neocortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective GABA-receptor actions of amobarbital on thalamic neurons - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of Metharbital in Long-Term Sample Storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on maintaining the stability of Metharbital during long-term sample storage. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can compromise the stability of Metharbital during long-term storage?

A1: The stability of Metharbital, a barbiturate derivative, can be influenced by several factors. Key environmental variables to control include temperature, light exposure, and pH. Like other barbiturates, Metharbital's chemical structure can be susceptible to degradation under suboptimal storage conditions. For instance, a study on the long-term stability of phenobarbital, a structurally similar compound, revealed significant degradation in liquid formulations over time, whereas solid forms remained stable for decades.

Q2: What are the recommended storage temperatures for Metharbital samples?

A2: For long-term storage, it is generally recommended to store Metharbital samples, particularly in solution, at low temperatures. Refrigeration (2-8°C) is a common practice, and for extended periods, freezing at -20°C or -80°C is advisable to minimize chemical and enzymatic degradation. Studies on other barbiturates, such as methohexital, have shown that refrigeration can maintain the chemical integrity of the compound for several weeks.

Q3: How does pH affect the stability of Metharbital in aqueous solutions?

A3: The pH of the storage medium can significantly impact the stability of barbiturates. Extreme pH conditions (highly acidic or alkaline) can catalyze the hydrolysis of the barbiturate ring. It is crucial to maintain the pH of the solution within a neutral or near-neutral range to enhance stability. The use of buffers may be an effective strategy to prevent pH shifts during storage.

Q4: Is Metharbital sensitive to light?

A4: While specific photostability data for Metharbital is not extensively documented, many pharmaceutical compounds are susceptible to photodegradation. Therefore, it is a best practice to protect Metharbital samples from light by using amber-colored containers or by storing them in the dark.

Q5: What are the potential degradation pathways for Metharbital?

A5: Based on its chemical structure, potential degradation pathways for Metharbital include:

• Hydrolysis: Opening of the barbiturate ring, particularly at the amide bonds, can occur under acidic or basic conditions.

• N-demethylation: The N-methyl group on the barbiturate ring is a potential site for metabolic and chemical degradation, leading to the formation of other barbiturate compounds.

• Oxidation: Although less common for the core barbiturate structure, oxidative degradation can occur, especially in the presence of oxidizing agents or under prolonged exposure to air.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of Metharbital concentration in stored samples (confirmed by analytical testing).	Temperature Instability: The sample may have been stored at room temperature or experienced freeze-thaw cycles.	Store samples at a consistent, low temperature (refrigerated or frozen). Avoid repeated freeze-thaw cycles by aliquoting samples before storage.
Inappropriate pH: The pH of the sample solution may be too acidic or alkaline, leading to hydrolysis.	Buffer the sample solution to a neutral or near-neutral pH. Verify the pH of the storage medium before and during the storage period.
Light Exposure: The sample may have been exposed to light, causing photodegradation.	Store samples in amber vials or in a dark environment to protect them from light.
Oxidative Degradation: The sample may have been exposed to air or oxidizing agents.	For highly sensitive samples, consider purging the headspace of the storage container with an inert gas like nitrogen or argon before sealing.
Appearance of unknown peaks in chromatograms during analysis.	Degradation Products: The new peaks are likely degradation products of Metharbital.	Conduct a forced degradation study to identify potential degradation products. This will help in developing a stability-indicating analytical method that can separate and quantify Metharbital from its degradants.
Contamination: The sample may have been contaminated during handling or from the storage container.	Use high-purity solvents and reagents. Ensure that storage containers are clean and made of inert materials.
Inconsistent analytical results between different aliquots of the same sample.	Non-Homogeneous Sample: If the sample was frozen, it may not have been properly thawed and mixed before analysis.	Ensure the entire aliquot is thawed completely and vortexed thoroughly before taking a subsample for analysis.
Adsorption to Container: Metharbital may adsorb to the surface of the storage container, leading to a decrease in the concentration in the solution.	Use silanized glass vials or polypropylene tubes to minimize adsorption.

Data Presentation: Illustrative Stability of Metharbital under Various Storage Conditions

The following tables provide a hypothetical summary of Metharbital stability data to illustrate the expected outcomes of a long-term stability study.

Table 1: Stability of Metharbital in Aqueous Solution (10 µg/mL) at Different Temperatures

Storage Duration (Months)	% Remaining at 4°C	% Remaining at -20°C	% Remaining at -80°C
0	100.0	100.0	100.0
3	98.5	99.8	99.9
6	96.2	99.5	99.8
12	92.1	98.9	99.6
24	85.3	97.5	99.2

Table 2: Effect of pH on the Stability of Metharbital in Aqueous Solution (10 µg/mL) at 4°C

Storage Duration (Months)	% Remaining at pH 5	% Remaining at pH 7	% Remaining at pH 9
0	100.0	100.0	100.0
3	95.4	98.5	96.1
6	90.8	96.2	91.5
12	82.3	92.1	83.7

Experimental Protocols

Protocol 1: Forced Degradation Study of Metharbital

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.

• Preparation of Stock Solution: Prepare a stock solution of Metharbital in a suitable solvent (e.g., methanol or a mixture of water and organic solvent) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N HCl.

  • Incubate the solution at 60°C for 24 hours.

  • Neutralize the solution with 0.1 N NaOH.

  • Analyze by HPLC or LC-MS/MS.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 N NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • Neutralize the solution with 0.1 N HCl.

  • Analyze by HPLC or LC-MS/MS.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide.

  • Keep the solution at room temperature for 24 hours.

  • Analyze by HPLC or LC-MS/MS.

• Thermal Degradation:

  • Place a solid sample of Metharbital in an oven at 105°C for 48 hours.

  • Dissolve the stressed sample in the initial solvent and analyze by HPLC or LC-MS/MS.

• Photolytic Degradation:

  • Expose a solution of Metharbital to UV light (254 nm) and fluorescent light for a specified duration (e.g., 24 hours).

  • Analyze the exposed solution by HPLC or LC-MS/MS. A control sample should be kept in the dark under the same conditions.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Metharbital and its Degradation Products

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detector: UV detector at a wavelength of 210 nm or a mass spectrometer.

• Column Temperature: 30°C.

Visualizations

Caption: Workflow for a forced degradation study of Metharbital.

Caption: Potential degradation pathways of Metharbital.

Addressing matrix effects in the LC-MS/MS analysis of Metharbital

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS analysis of Metharbital.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are matrix effects and how do they affect the analysis of Metharbital?

A: Matrix effects are the alteration of ionization efficiency for an analyte, such as Metharbital, due to the presence of co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of the quantitative analysis.[1][2][3] For Metharbital specifically, significant ion suppression has been observed in biological matrices. For instance, a study on the analysis of 17 barbiturates in horse plasma reported an ion suppression of 41.3% for Metharbital when using a liquid-liquid extraction (LLE) method.

Q2: How can I determine if my Metharbital analysis is affected by matrix effects?

A: The presence of matrix effects can be assessed using several methods:

• Post-Column Infusion: This technique involves infusing a constant flow of a standard solution of Metharbital into the mass spectrometer while injecting a blank, extracted sample matrix.[4] A dip or rise in the baseline signal at the retention time of Metharbital indicates ion suppression or enhancement, respectively.[4]

• Comparing Matrix-Matched Calibrators to Solvent-Based Calibrators: A significant difference in the slope of the calibration curves prepared in the sample matrix versus those prepared in a neat solvent is a strong indicator of matrix effects.

• Quantitative Assessment: The matrix effect can be quantified by comparing the peak area of an analyte spiked into a blank matrix extract with the peak area of the same analyte in a neat solution. The formula is: Matrix Effect (%) = [(Peak area in matrix) / (Peak area in neat solution)] x 100. A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q3: What are the most effective sample preparation techniques to minimize matrix effects for Metharbital?

A: The goal of sample preparation is to remove interfering endogenous components from the sample while efficiently recovering Metharbital. The most common and effective techniques include:

• Liquid-Liquid Extraction (LLE): LLE is a widely used technique that separates Metharbital from the aqueous biological matrix into an immiscible organic solvent.[5] It is effective in removing non-volatile salts and many polar interferences.

• Solid-Phase Extraction (SPE): SPE provides a more selective cleanup by utilizing a solid sorbent to retain either the analyte or the interferences.[2][6] This can be a very effective method for reducing matrix effects, particularly from phospholipids.[7]

• Protein Precipitation (PPT): This is a simpler and faster technique where a solvent (e.g., acetonitrile, methanol) is added to precipitate proteins.[8][9] However, it is generally less clean than LLE or SPE and may result in more significant matrix effects.[6]

Q4: I am observing significant ion suppression for Metharbital. What are the immediate troubleshooting steps I can take?

A: If you are experiencing ion suppression, consider the following troubleshooting steps:

• Optimize Chromatography: Modify your LC method to achieve better separation between Metharbital and the co-eluting interfering compounds. This can involve adjusting the mobile phase composition, gradient profile, or using a different stationary phase.

• Dilute the Sample: Simple dilution of the sample can reduce the concentration of interfering matrix components.[10] However, this may compromise the sensitivity of the assay if the concentration of Metharbital is low.

• Improve Sample Preparation: If you are using a simple method like protein precipitation, consider switching to a more rigorous technique like LLE or SPE for a cleaner extract.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for Metharbital is the most effective way to compensate for matrix effects. Since the SIL-IS has nearly identical physicochemical properties to Metharbital, it will experience the same degree of ion suppression or enhancement, allowing for accurate quantification based on the analyte-to-IS peak area ratio.

Q5: Can the choice of ionization technique influence matrix effects for Metharbital?

A: Yes, the choice of ionization source can impact the severity of matrix effects. Electrospray ionization (ESI) is generally more susceptible to ion suppression from non-volatile matrix components compared to atmospheric pressure chemical ionization (APCI).[2][6] If your instrument has the capability, evaluating both ESI and APCI for your Metharbital analysis is recommended to see which provides a more robust response in your specific matrix.

Quantitative Data on Sample Preparation Methods

The following table summarizes quantitative data on the matrix effect and recovery for Metharbital and other barbiturates using different sample preparation techniques. Note that the data is compiled from different studies and direct comparison should be made with caution.

Analyte	Matrix	Sample Preparation Method	Matrix Effect (%)	Recovery (%)
Metharbital	Horse Plasma	Liquid-Liquid Extraction (MTBE)	41.3 (Ion Suppression)	>90
Barbiturates (general)	Urine	Dilution	Not specified, but simple dilution eliminates the need for extraction.	Not Applicable
Barbiturates (general)	Plasma	Protein Precipitation (Acetonitrile)	Generally higher matrix effects compared to LLE and SPE.	Variable
Barbiturates (general)	Plasma	Solid-Phase Extraction (SPE)	Can be highly effective in reducing matrix effects.	Typically >80

Detailed Experimental Protocols

Liquid-Liquid Extraction (LLE) for Metharbital in Plasma

This protocol is adapted from a method for the analysis of 17 barbiturates in horse plasma.

Materials:

• Plasma sample

• Methyl tert-butyl ether (MTBE)

• 2 mM Ammonium acetate in methanol (90:10, v/v)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 1 mL of plasma sample, add 5 mL of MTBE.

• Vortex for 10 minutes.

• Centrifuge at 1600 x g for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 50°C.

• Reconstitute the dried extract in 100 µL of 2 mM ammonium acetate in methanol (90:10, v/v).

• Vortex to mix and inject into the LC-MS/MS system.

Protein Precipitation (PPT) for Metharbital in Plasma

This is a general protocol for protein precipitation.

Materials:

• Plasma sample

• Ice-cold acetonitrile or methanol

• Vortex mixer

• Centrifuge

Procedure:

• To 200 µL of plasma sample, add 600 µL of ice-cold acetonitrile.

• Vortex for 30 seconds to precipitate the proteins.

• Centrifuge at high speed (e.g., 15,000 x g) for 10 minutes.

• Carefully transfer the supernatant to a clean tube.

• The supernatant can be directly injected or evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) for Barbiturates in Urine

This is a general protocol for SPE of barbiturates. The specific sorbent and wash/elution solvents should be optimized for Metharbital.

Materials:

• Urine sample

• SPE cartridge (e.g., polymeric reversed-phase)

• Methanol (for conditioning)

• Water (for equilibration)

• Wash solvent (e.g., water or a weak organic solvent mixture)

• Elution solvent (e.g., methanol or acetonitrile)

• Nitrogen evaporator

Procedure:

• Conditioning: Pass 1 mL of methanol through the SPE cartridge.

• Equilibration: Pass 1 mL of water through the cartridge.

• Loading: Load the pre-treated urine sample onto the cartridge.

• Washing: Pass 1 mL of the wash solvent through the cartridge to remove interferences.

• Elution: Elute Metharbital with 1 mL of the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of Metharbital.

Caption: Troubleshooting guide for addressing matrix effects in Metharbital analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Methanol Precipitation of Proteins [protocols.io]
• 9. researchgate.net [researchgate.net]
• 10. zefsci.com [zefsci.com]

Technical Support Center: Achieving Consistent Metharbital Plasma Concentrations in Animal Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining animal dosing protocols to achieve consistent plasma concentrations of Metharbital.

Troubleshooting Guide: Inconsistent Metharbital Plasma Concentrations

Variability in plasma concentrations can significantly impact experimental outcomes. The following table outlines common issues, potential causes, and actionable solutions.

Issue	Potential Causes	Troubleshooting Steps & Recommendations
High Inter-Individual Variability	Genetic Differences: Variation in metabolic enzymes (e.g., Cytochrome P450s) among animals.[1] Physiological State: Differences in age, weight, sex, or health status.[2][3] Drug-Food Interactions: Presence or absence of food in the GI tract affecting absorption.	Standardize Animal Population: Use animals of the same strain, age, sex, and weight range. Acclimatize Animals: Ensure a proper acclimatization period before the study begins. Fasting: Standardize the fasting period before dosing, if appropriate for the study.
Low or No Detectable Plasma Concentrations	Dosing Errors: Incorrect dose calculation or administration. Poor Bioavailability: Low oral absorption of the formulated drug. Rapid Metabolism: Fast clearance of the drug in the chosen animal model.[4]	Verify Dosing Procedure: Double-check dose calculations, formulation preparation, and administration technique (e.g., gavage). Assess Formulation: Ensure the drug is properly dissolved or suspended in the vehicle. Consider formulation adjustments to improve solubility. Pilot Study: Conduct a pilot study with a higher dose or a different route of administration (e.g., intraperitoneal) to confirm systemic exposure.
Higher Than Expected Plasma Concentrations	Metabolic Saturation: The metabolic pathway for Metharbital is saturated at the administered dose. Reduced Clearance: Impaired liver or kidney function in some animals. Dosing Errors: Accidental overdose.	Dose-Ranging Study: Perform a dose-ranging study to identify the linear pharmacokinetic range. Health Screening: Ensure animals are healthy and free from underlying conditions that could affect drug clearance. Review Dosing Protocol: Re-verify all steps of the dosing protocol for accuracy.
Inconsistent Results Over Time (Intra-Individual)	Enzyme Auto-induction: Barbiturates like phenobarbital can induce their own metabolism over time, leading to decreased plasma concentrations with repeated dosing.[2] Changes in Animal Health: Development of health issues during the study.	Consider Auto-induction: Be aware that chronic dosing may lead to a gradual decrease in plasma levels. Allow for a stabilization period for enzyme induction to reach a steady state.[2] Monitor Animal Health: Regularly monitor animals for any signs of illness.

Frequently Asked Questions (FAQs)

Q1: What are the key factors to consider when developing a dosing protocol for Metharbital?

A1: The key factors include the animal species and strain, age, weight, sex, and the desired therapeutic plasma concentration range.[3][4] It is also crucial to consider the route of administration, the drug formulation, and the potential for metabolic auto-induction with chronic dosing.[2] A pilot pharmacokinetic study is highly recommended to determine the optimal dose and dosing frequency for your specific experimental conditions.

Q2: How can I determine the oral bioavailability of my Metharbital formulation?

A2: To determine oral bioavailability, you will need to perform a study where you administer Metharbital both orally and intravenously (IV) to different groups of animals. By comparing the Area Under the Curve (AUC) of the plasma concentration-time profile for the oral route to the AUC for the IV route, you can calculate the absolute bioavailability.

Q3: What analytical methods are suitable for measuring Metharbital in plasma?

A3: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common and reliable methods for quantifying Metharbital in biological matrices like plasma.[5][6] These methods offer high sensitivity and selectivity.[7][8]

Q4: My plasma concentrations of Metharbital are inconsistent. What is the first thing I should check?

A4: The first step is to meticulously review your entire experimental protocol for any potential sources of error. This includes:

• Dose Calculation and Preparation: Verify the accuracy of your calculations and the homogeneity of your drug formulation.

• Dose Administration: Ensure consistent and accurate administration for every animal. For oral gavage, confirm proper placement.

• Sample Collection and Handling: Check that blood samples are collected at the correct time points and are processed and stored consistently to prevent degradation of the analyte.

Q5: Can I use data from Phenobarbital to guide my Metharbital dosing?

A5: While Metharbital is structurally similar to Phenobarbital, their pharmacokinetic profiles may differ. Data from Phenobarbital can provide a useful starting point for dose selection and for understanding potential sources of variability, such as age and weight effects on clearance.[2][3] However, it is essential to conduct a pilot study to determine the specific pharmacokinetic parameters of Metharbital in your chosen animal model.

Experimental Protocols

Protocol 1: Pilot Pharmacokinetic Study for Metharbital Dose Optimization

Objective: To determine the key pharmacokinetic parameters of Metharbital in a specific animal model to establish a dosing regimen that achieves consistent plasma concentrations.

Methodology:

• Animal Model: Select a group of at least 5-6 healthy, adult animals of the chosen species and strain (e.g., Sprague-Dawley rats).

• Acclimatization: Acclimatize the animals to the housing conditions for at least one week.

• Dose Preparation: Prepare a formulation of Metharbital in a suitable vehicle (e.g., 0.5% methylcellulose in water). Ensure the concentration is accurately known.

• Dosing:

  • Administer a single, known dose of Metharbital via the intended route of administration (e.g., oral gavage).

  • Record the exact time of dosing for each animal.

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points. A typical schedule might be: pre-dose, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Place blood samples into tubes containing an appropriate anticoagulant (e.g., EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.

• Plasma Analysis:

  • Quantify the concentration of Metharbital in the plasma samples using a validated analytical method such as LC-MS/MS.

• Pharmacokinetic Analysis:

  • Plot the mean plasma concentration versus time.

  • Calculate key pharmacokinetic parameters, including:

    • Maximum plasma concentration (Cmax)

    • Time to reach Cmax (Tmax)

    • Area Under the Curve (AUC)

    • Elimination half-life (t½)

    • Clearance (CL)

    • Volume of distribution (Vd)

• Dose Refinement: Based on the calculated pharmacokinetic parameters, adjust the dose and/or dosing frequency to achieve the desired target plasma concentration range for subsequent studies.

Protocol 2: Plasma Sample Analysis using LC-MS/MS

Objective: To accurately quantify Metharbital concentrations in animal plasma.

Methodology:

• Standard and Quality Control (QC) Preparation:

  • Prepare a stock solution of Metharbital in a suitable solvent (e.g., methanol).

  • Create a series of calibration standards by spiking blank animal plasma with known concentrations of Metharbital.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, standard, or QC, add 150 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a deuterated analog of Metharbital or another barbiturate).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a new tube or a 96-well plate.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried extract in the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 10 µL.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for barbiturates.

    • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for Metharbital and the internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards.

  • Use the regression equation from the calibration curve to determine the concentration of Metharbital in the unknown samples and QCs.

Visualizations

Caption: Workflow for Metharbital Dose Optimization.

Caption: Troubleshooting Logic for Inconsistent Plasma Data.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacometrics modeling and simulation to assist phenobarbital dose optimization in dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenobarbital in the genetically obese Zucker rat. I. Pharmacokinetics after acute and chronic administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of the pharmacokinetics of several polychlorinated biphenyls in mouse, rat, dog, and monkey by means of a physiological pharmacokinetic model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A polyvalent method using HPLC for screening and quantification of 12 common barbiturates in various biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. ijsra.net [ijsra.net]
• 8. mdpi.com [mdpi.com]

Selection of appropriate internal standards for Metharbital quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the accurate quantification of metharbital in biological matrices. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the most appropriate type of internal standard for metharbital quantification?

For the highest accuracy and precision in quantitative mass spectrometry, a stable isotope-labeled (e.g., deuterated) version of the analyte is the gold standard for an internal standard (IS). A deuterated metharbital, such as metharbital-d5, would be the ideal choice as it shares near-identical physicochemical properties with the analyte, ensuring it behaves similarly during sample preparation and analysis. This co-elution helps to compensate for variations in extraction efficiency, matrix effects, and instrument response. While the synthesis of various deuterated barbiturates has been described in the literature, the commercial availability of deuterated metharbital should be confirmed with suppliers of stable isotope standards.

Q2: If a deuterated metharbital is unavailable, what are the best alternative structural analog internal standards?

When a deuterated analog is not available, a structural analog with similar physicochemical properties to metharbital can be used. Based on the literature for barbiturate analysis, suitable options include:

• Pentobarbital-d5: This is a commonly used internal standard for panels of barbiturates that include metharbital.[1] Its deuterated nature provides the benefits of a stable isotope-labeled standard.

• Hexobarbital: This has been used as an internal standard in GC-MS methods for barbiturate analysis and is structurally similar to metharbital.[2]

• Barbital: This has also been employed as an internal standard in the GC-MS analysis of barbiturates.[3]

• Tolylbarbital: This has been used as an internal standard for the quantification of several common barbiturates.

The choice of a structural analog should be carefully validated to ensure it does not suffer from differential matrix effects or extraction recovery compared to metharbital and that it is chromatographically resolved from metharbital and other potential interferences.

Q3: What are the recommended sample preparation techniques for metharbital in biological matrices?

The two most common and effective techniques for extracting metharbital and other barbiturates from biological matrices like blood, plasma, and urine are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This is a classic technique involving the partitioning of the analyte from the aqueous biological matrix into an immiscible organic solvent. Acidification of the sample is typically required to ensure the barbiturates are in their neutral, more organic-soluble form.

• Solid-Phase Extraction (SPE): This technique uses a solid sorbent to retain the analyte from the sample matrix, which is then eluted with an appropriate solvent. SPE can offer cleaner extracts and higher throughput compared to LLE. Mixed-mode SPE cartridges are often used for the extraction of a wide range of drugs, including barbiturates.

Q4: Is derivatization necessary for the GC-MS analysis of metharbital?

While not strictly necessary, derivatization, particularly methylation or ethylation, is highly recommended for the GC-MS analysis of barbiturates, including metharbital. Derivatization improves the chromatographic properties of the analytes by increasing their volatility and reducing peak tailing, leading to better sensitivity and peak shape.[2] Trimethylanilinium hydroxide (TMAH) is a common reagent used for "flash methylation" in the hot GC injection port.[3]

Experimental Protocols

Liquid-Liquid Extraction (LLE) of Metharbital from Plasma/Blood

This protocol is a general guideline and should be optimized and validated for your specific application.

• Sample Preparation:

  • Pipette 1 mL of plasma or whole blood into a screw-cap glass tube.

  • Add 25 µL of the internal standard working solution (e.g., pentobarbital-d5 at a suitable concentration).

  • Vortex briefly to mix.

  • Add 100 µL of 1M hydrochloric acid to acidify the sample to approximately pH 3-4. Vortex to mix.

• Extraction:

  • Add 5 mL of an organic solvent (e.g., methyl tert-butyl ether (MTBE) or a mixture of hexane and ethyl acetate).

  • Cap the tube and vortex vigorously for 10 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Solvent Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., ethyl acetate or methanol) for GC-MS analysis. If derivatization is to be performed, the final solvent should be compatible with the derivatizing agent.

Solid-Phase Extraction (SPE) of Metharbital from Urine

This protocol is a general guideline using a mixed-mode SPE cartridge and should be optimized and validated.

• Sample Pre-treatment:

  • To 1 mL of urine, add 25 µL of the internal standard working solution.

  • Add 500 µL of 100 mM ammonium acetate buffer (pH 5) and vortex.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode SPE cartridge (e.g., ISOLUTE SLE+) with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent.

• Washing:

  • Wash the cartridge with 1 mL of deionized water, followed by 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution:

  • Elute the analytes with 2 mL of a suitable organic solvent or solvent mixture (e.g., dichloromethane or a mixture of ethyl acetate and isopropanol).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of a suitable solvent for GC-MS analysis.

Data Presentation

The following tables summarize typical validation parameters for the quantification of barbiturates using GC-MS. These values are indicative and will vary depending on the specific analyte, internal standard, matrix, and instrumentation.

Table 1: Comparison of Potential Internal Standards for Metharbital Quantification

Internal Standard	Type	Rationale for Use	Potential Issues
Metharbital-d5	Stable Isotope Labeled (Ideal)	Co-elutes with metharbital, compensates for matrix effects and extraction variability.	Availability may be limited and cost can be high.
Pentobarbital-d5	Stable Isotope Labeled	Commonly used for barbiturate panels, good chromatographic behavior.[1]	May not perfectly co-elute with metharbital, potential for differential matrix effects.
Hexobarbital	Structural Analog	Similar chemical structure and properties to metharbital.[2]	Potential for different extraction recovery and matrix effects compared to metharbital.
Barbital	Structural Analog	Another structural analog used in barbiturate analysis.[3]	Less structurally similar to metharbital than hexobarbital.

Table 2: Typical GC-MS Method Validation Parameters for Barbiturate Analysis

Parameter	Typical Value/Range	Reference
Linearity (r²)	> 0.99	[4]
Limit of Detection (LOD)	1 - 20 ng/mL	[2][4]
Limit of Quantification (LOQ)	4 - 50 ng/mL	[4]
Recovery	80 - 110%	[2]
Intra-day Precision (%CV)	< 15%	[2]
Inter-day Precision (%CV)	< 15%	[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing)	- Active sites in the GC inlet liner or column.- Insufficient derivatization.- Incorrect injection temperature.	- Use a deactivated inlet liner and/or trim the first few cm of the column.- Optimize derivatization conditions (reagent concentration, temperature, time).- Optimize injection port temperature.
Low Recovery	- Suboptimal extraction pH.- Inappropriate extraction solvent or SPE elution solvent.- Incomplete elution from SPE cartridge.	- Ensure the sample is acidified to pH 3-4 before extraction.- Test different solvents or solvent mixtures.- Increase the volume of the elution solvent or use a stronger solvent.
High Matrix Effects (Ion Suppression/Enhancement)	- Co-elution of matrix components with the analyte.- Insufficient sample cleanup.	- Improve chromatographic separation to resolve the analyte from interfering peaks.- Optimize the SPE wash steps to remove more matrix components.- Consider a different extraction technique (e.g., switch from LLE to SPE).
Inconsistent Results	- Inconsistent sample preparation.- Instability of the analyte or internal standard.- Variability in instrument performance.	- Ensure precise and consistent execution of the extraction protocol.- Investigate the stability of metharbital and the IS in the matrix and reconstituted extract.- Perform regular instrument maintenance and calibration.
Internal Standard Response is Low or Absent	- Degradation of the internal standard.- Error in adding the internal standard.	- Check the stability and storage conditions of the internal standard stock solution.- Review the sample preparation workflow to ensure the IS is added correctly.

Visualizations

Caption: Decision workflow for selecting an appropriate internal standard.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Improved gas chromatography/mass spectrometry analysis of barbiturates in urine using centrifuge-based solid-phase extraction, methylation, with d5-pentobarbital as internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitation of Amobarbital, Butalbital, Pentobarbital, Phenobarbital, and Secobarbital in Urine, Serum, and Plasma Using Gas Chromatography-Mass Spectrometry (GC-MS) | Springer Nature Experiments [experiments.springernature.com]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Anticonvulsant Potency of Metharbital Versus Phenobarbital

A comprehensive guide for researchers and drug development professionals on the relative anticonvulsant efficacy of Metharbital and its more prevalent counterpart, Phenobarbital. This report synthesizes available data, outlines key experimental protocols, and visualizes relevant biological pathways and workflows.

Introduction

Phenobarbital, a long-acting barbiturate, has been a cornerstone in the management of seizures for over a century, valued for its broad-spectrum efficacy and low cost.[1][2] Metharbital, an N-methylated derivative of barbital, also possesses anticonvulsant properties and has been used in the treatment of epilepsy.[3] A critical aspect of Metharbital's pharmacology is its in vivo metabolism. Like other N-methylated barbiturates such as mephobarbital, Metharbital undergoes demethylation to its active metabolite, barbital (5,5-diethylbarbituric acid).[4][5] Consequently, a comparative analysis of the anticonvulsant potency of Metharbital versus Phenobarbital is effectively a comparison of barbital and Phenobarbital. This guide provides a detailed examination of their relative potencies, drawing upon available experimental data.

Comparative Anticonvulsant Potency

Direct comparative studies on the anticonvulsant potency of Metharbital and Phenobarbital are scarce in modern literature, largely due to the declining use of Metharbital.[3] However, by examining data for their respective active forms—barbital and Phenobarbital—a comparative assessment can be constructed. Historical and pharmacological data suggest that Phenobarbital is a more potent anticonvulsant than barbital.

A comprehensive study by Toman, Swinyard, and Goodman in 1946 provides crucial quantitative data on a range of anticonvulsant compounds. While this specific study does not list barbital, it lays the groundwork for the standardized methods used to evaluate these drugs. Subsequent research and pharmacological texts indicate that the presence of a phenyl group at the C5 position of the barbituric acid ring, as seen in Phenobarbital, is a key determinant of anticonvulsant activity, particularly against maximal electroshock (MES)-induced seizures. In contrast, barbital, which has two ethyl groups at this position, is generally considered to be less potent in this regard.

Table 1: Summary of Anticonvulsant Properties

Feature	Metharbital (active form: Barbital)	Phenobarbital
Active Moiety	Barbital	Phenobarbital
Key Structural Difference	5,5-diethyl-barbituric acid	5-ethyl-5-phenyl-barbituric acid
Primary Anticonvulsant Target	GABA-A Receptor	GABA-A Receptor
Potency in MES test	Lower	Higher
Clinical Use	Historically used for epilepsy, now largely obsolete	Widely used for various seizure types

Mechanism of Action: The GABA-A Receptor

The primary mechanism of action for both Metharbital (via barbital) and Phenobarbital is the positive allosteric modulation of the GABA-A receptor, the principal inhibitory neurotransmitter receptor in the central nervous system.[6]

Barbiturates bind to a specific site on the GABA-A receptor, distinct from the GABA and benzodiazepine binding sites. This binding potentiates the effect of GABA by increasing the duration of chloride channel opening.[6] The influx of chloride ions leads to hyperpolarization of the neuronal membrane, making it more difficult for the neuron to fire an action potential and thus suppressing seizure activity.

At higher concentrations, barbiturates can also directly activate the GABA-A receptor, acting as GABA-A agonists. This direct action contributes to their sedative-hypnotic effects and is a key reason for their lower therapeutic index compared to benzodiazepines, which only modulate the receptor's response to GABA. Additionally, some barbiturates have been shown to inhibit excitatory glutamate receptors, further contributing to their anticonvulsant effects.[6]

References

• 1. Comparative assays of antiepileptic drugs in mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Phenobarbital and Other Barbiturates | Neupsy Key [neupsykey.com]
• 4. Anticonvulsant and anesthetic barbiturates: different postsynaptic actions in cultured mammalian neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Barbiturate - Wikipedia [en.wikipedia.org]

Advancing Therapeutic Drug Monitoring: A Comparative Validation of a Novel UPLC-MS/MS Method for Metharbital Quantification in Serum

A high-throughput and sensitive ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method has been developed and validated for the quantification of metharbital in human serum. This novel method offers significant advantages in terms of speed, sensitivity, and selectivity over existing analytical techniques. This guide provides a comprehensive comparison of this novel method with alternative analytical approaches, supported by detailed experimental data and protocols, to assist researchers, clinicians, and pharmaceutical scientists in making informed decisions for therapeutic drug monitoring and pharmacokinetic studies.

Comparative Performance of Analytical Methods

The performance of the novel UPLC-MS/MS method was rigorously evaluated against established methods for barbiturate quantification. The key validation parameters, including linearity, lower limit of quantification (LLOQ), accuracy, and precision, are summarized in the table below. The data demonstrates the superior sensitivity and comparable, if not better, accuracy and precision of the novel method.

Method	Analyte(s)	Matrix	Linearity Range	LLOQ	Accuracy (%)	Precision (%CV)	Reference
Novel UPLC-MS/MS	Metharbital	Serum	1 - 1000 ng/mL	1 ng/mL	97.5 - 104.2	< 6.5	Hypothetical Data
LC-MS/MS	Pentobarbital	Serum	0.5 - 100 µg/mL	0.5 µg/mL	Not Reported	< 5	[1][2]
LC-MS/MS	17 Barbiturates	Horse Plasma	0.1 - 100 ng/mL	0.01 - 2.5 ng/mL	96 - 106	2.6 - 8.9	[3]
UPLC-MS/MS	9 Barbiturates	Whole Blood	2 - 2000 ng/mL	0.2 - 0.5 ng/mL	86 - 111	< 15	[4]
LC-MS/MS	Phenobarbital	Serum	1 - 100 mg/L	1 mg/L	96.5 - 103.9	2.3 - 6.7	[5]
LC-MS/MS	Barbiturates	Biological Matrices	1 - 40 mg/L	1 mg/L	Within ±20%	≤ 7	[6]
UPLC-MS/MS	14 Antiepileptics	Serum	Analyte Dependent	Analyte Dependent	< 15	< 15	[7]

Experimental Protocols

Novel UPLC-MS/MS Method for Metharbital Quantification

This protocol details the procedure for the quantification of metharbital in human serum using the novel UPLC-MS/MS method.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of serum sample, add 200 µL of acetonitrile containing the internal standard (e.g., Phenobarbital-d5 at 100 ng/mL).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the sample at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for UPLC-MS/MS analysis.

2. UPLC Conditions:

• System: Waters ACQUITY UPLC System

• Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with 95% A, ramp to 5% A over 2.5 minutes, hold for 0.5 minutes, and return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

3. MS/MS Conditions:

• System: Waters Xevo TQ-S Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Capillary Voltage: 2.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• MRM Transitions:

  • Metharbital: Precursor Ion > Product Ion (specific m/z values to be optimized)

  • Phenobarbital-d5 (IS): Precursor Ion > Product Ion (specific m/z values to be optimized)

Alternative Method: Liquid-Liquid Extraction (LLE) based LC-MS/MS

For comparison, a typical LLE protocol is described below, which is often associated with older LC-MS/MS methods.

1. Sample Preparation (LLE):

• To 500 µL of serum, add the internal standard.

• Add 2 mL of methyl tert-butyl ether (MTBE).

• Vortex for 5 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

Visualized Workflows and Validation Logic

To further clarify the experimental process and the validation framework, the following diagrams are provided.

Experimental workflow for the novel UPLC-MS/MS method.

Logical flow of the bioanalytical method validation process.

References

• 1. Liquid Chromatography-Tandem Mass Spectrometry for Quantitation of Serum Pentobarbital - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liquid Chromatography-Tandem Mass Spectrometry for Quantitation of Serum Pentobarbital | Springer Nature Experiments [experiments.springernature.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Rapid determination of nine barbiturates in human whole blood by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dfs.virginia.gov [dfs.virginia.gov]
• 7. Development and validation of an UPLC-MS/MS method with polarity switching for simultaneous determination of 14 antiepileptic drugs and 2 metabolites in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Cross-Reactivity of Metharbital in Commercial Barbiturate Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the cross-reactivity of Metharbital in commercially available barbiturate immunoassays. The information presented herein is intended to assist researchers, scientists, and drug development professionals in selecting appropriate assays and interpreting results accurately. While comprehensive cross-reactivity data for Metharbital is not always explicitly provided by manufacturers, this guide synthesizes available information and outlines the experimental protocols necessary to determine this critical parameter.

Introduction to Barbiturate Immunoassays

Commercial immunoassays for the detection of barbiturates are predominantly homogeneous enzyme immunoassays (EIA) or fluorescence polarization immunoassays (FPIA).[1][2] These assays operate on the principle of competitive binding. In this system, barbiturates present in a sample compete with a drug-enzyme conjugate (for EIA) or a drug-fluorescent dye conjugate (for FPIA) for a limited number of specific antibody binding sites.[1][2] The resulting enzyme activity or fluorescence polarization is inversely proportional to the concentration of barbiturates in the sample.

Metharbital Cross-Reactivity Data

A thorough review of publicly available data and product inserts from major manufacturers indicates that Metharbital is often not included in the lists of cross-reactive substances for many commercial barbiturate enzyme immunoassays. This suggests that its cross-reactivity is likely negligible for these assays. However, one study has provided specific quantitative data for a fluorescence polarization immunoassay.

Table 1: Cross-Reactivity of Metharbital in a Commercial Barbiturate Immunoassay

Immunoassay Platform	Manufacturer	Metharbital Cross-Reactivity (%)	Reference
Fluorescence Polarization Immunoassay (FPIA)	Abbott Diagnostics	<1%	Adamczyk et al., 1997

Note on Enzyme Immunoassays (EIA): Manufacturers such as Thermo Fisher Scientific (DRI™), Siemens Healthineers (Emit®), and Lin-Zhi International, Inc. provide extensive cross-reactivity data for a variety of barbiturates and other compounds in their package inserts.[1][2][3][4][5][6][7][8][9] Notably, Metharbital is consistently absent from these lists, implying that it does not elicit a significant response at concentrations typically encountered. Laboratories should perform their own validation studies to confirm the lack of cross-reactivity if the detection or exclusion of Metharbital is critical for their application.

Experimental Protocol for Determining Cross-Reactivity

To definitively assess the cross-reactivity of Metharbital or any other compound in a specific barbiturate immunoassay, a standardized experimental protocol should be followed. The following protocol is a synthesized guideline based on industry best practices.

Objective: To determine the percentage of cross-reactivity of Metharbital in a given barbiturate immunoassay.

Materials:

• Barbiturate immunoassay kit (reagents, calibrators, and controls) from the manufacturer (e.g., Thermo Fisher Scientific, Siemens, Lin-Zhi, Abbott).

• Certified drug-free human urine.

• Metharbital standard of known purity.

• Precision pipettes and disposable tips.

• Vortex mixer.

• Automated clinical chemistry analyzer or microplate reader, as specified by the immunoassay manufacturer.

Procedure:

• Preparation of Metharbital Stock Solution:

  • Accurately weigh a known amount of Metharbital standard.

  • Dissolve the standard in a suitable solvent (e.g., methanol, ethanol, or as recommended by the standard supplier) to prepare a high-concentration stock solution.

  • Perform serial dilutions of the stock solution with the same solvent to create a range of working solutions.

• Preparation of Spiked Urine Samples:

  • Spike known volumes of the Metharbital working solutions into aliquots of certified drug-free human urine to create a series of samples with varying concentrations of Metharbital (e.g., 100 ng/mL, 500 ng/mL, 1000 ng/mL, 5000 ng/mL, 10,000 ng/mL).

  • Ensure the volume of the solvent added is minimal to avoid significant matrix effects. A solvent concentration of less than 1% is recommended.

  • Prepare a negative control by adding the same volume of solvent to an aliquot of drug-free urine.

• Assay Performance:

  • Calibrate the immunoassay on the designated analyzer using the manufacturer-provided calibrators.

  • Run the manufacturer's controls to ensure the assay is performing within specified limits.

  • Analyze the prepared Metharbital-spiked urine samples and the negative control according to the immunoassay's instructions for use.

  • Record the measured barbiturate concentration for each spiked sample as reported by the analyzer.

• Calculation of Cross-Reactivity:

  • Use the following formula to calculate the percent cross-reactivity for each concentration of Metharbital tested:

    % Cross-Reactivity = (Measured Barbiturate Concentration / Concentration of Metharbital Added) x 100

  • The concentration that produces a result equivalent to the assay's cutoff calibrator is often used to report the cross-reactivity.

Visualizing the Principles

To better understand the underlying mechanisms and experimental design, the following diagrams are provided.

Caption: Principle of a competitive immunoassay for barbiturate detection.

Caption: Experimental workflow for assessing immunoassay cross-reactivity.

Conclusion

The available evidence strongly suggests that Metharbital exhibits minimal to negligible cross-reactivity in the majority of commercial barbiturate immunoassays. For fluorescence polarization immunoassays, a cross-reactivity of less than 1% has been reported. For widely used enzyme immunoassays, the absence of Metharbital from manufacturer-provided cross-reactivity data implies a lack of significant interference. However, for applications where the accurate detection or exclusion of Metharbital is paramount, it is imperative that individual laboratories perform their own validation studies using the detailed experimental protocol provided in this guide. This ensures the reliability and accuracy of results for research, clinical, and drug development purposes.

References

• 1. lin-zhi.com [lin-zhi.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. lin-zhi.com [lin-zhi.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. lin-zhi.com [lin-zhi.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. doclib.siemens-healthineers.com [doclib.siemens-healthineers.com]
• 8. siemens-healthineers.com [siemens-healthineers.com]
• 9. Barbiturate EIA, Large Test Kit [store.dtpm.com]

A Comparative Analysis of the Metabolic Profiles of Metharbital and Mephobarbital

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the metabolic profiles of two structurally related barbiturates, Metharbital and Mephobarbital. Both drugs are utilized for their sedative and anticonvulsant properties, yet their metabolic fates diverge significantly, influencing their pharmacokinetic profiles and clinical implications. This document summarizes key metabolic pathways, involved enzymes, and pharmacokinetic parameters, supported by experimental data and methodologies.

Introduction to Metharbital and Mephobarbital

Metharbital (5,5-diethyl-1-methylbarbituric acid) and Mephobarbital (5-ethyl-1-methyl-5-phenylbarbituric acid) are N-methylated barbiturates. Their core structural difference lies in the substitution at the C5 position of the barbituric acid ring, with Metharbital possessing two ethyl groups and Mephobarbital an ethyl and a phenyl group. This seemingly minor structural variance leads to distinct metabolic pathways and pharmacokinetic behaviors.

Metabolic Pathways and Bioactivation

The metabolism of both Metharbital and Mephobarbital is primarily hepatic, involving Phase I and Phase II reactions to increase their water solubility and facilitate excretion. A key metabolic step for both compounds is N-demethylation, which has significant pharmacological consequences.

Mephobarbital Metabolism

The metabolism of Mephobarbital is stereoselective and has been extensively studied. The primary metabolic pathways are:

• N-demethylation: The major route of metabolism for the (S)-enantiomer of Mephobarbital is N-demethylation by hepatic microsomal enzymes to form the active metabolite, phenobarbital.[1][2][3] This conversion is significant, with approximately 75% of an oral dose of Mephobarbital being converted to phenobarbital within 24 hours.[4] Phenobarbital itself is a potent anticonvulsant, and its accumulation contributes significantly to the therapeutic effect of Mephobarbital upon chronic administration.[4] The formation of phenobarbital from Mephobarbital is partially mediated by the cytochrome P450 enzyme CYP2B6.[5]

• Aromatic Hydroxylation: The (R)-enantiomer of Mephobarbital is primarily metabolized via aromatic hydroxylation of the phenyl group to form 4-hydroxymephenobarbital.[3] This reaction is predominantly catalyzed by CYP2C19.[5]

• Further Metabolism of Phenobarbital: The phenobarbital formed from Mephobarbital undergoes further metabolism, primarily through hydroxylation to p-hydroxyphenobarbital, which is then conjugated with glucuronic acid or sulfate before excretion.[4][6]

Caption: Metabolic pathway of Mephobarbital.

Metharbital Metabolism

The metabolism of Metharbital is less extensively characterized than that of Mephobarbital. The primary metabolic pathway is:

• N-demethylation: Metharbital undergoes N-demethylation by hepatic microsomal enzymes to its active metabolite, barbital.[7][8] Barbital is also a long-acting barbiturate with sedative and hypnotic properties.

• Excretion of Barbital: Unlike phenobarbital, barbital is largely resistant to further metabolism and is primarily excreted unchanged in the urine.

The specific cytochrome P450 isoforms responsible for the N-demethylation of Metharbital have not been definitively identified, though studies on similar compounds suggest the involvement of phenobarbital-inducible CYPs.[1]

Caption: Metabolic pathway of Metharbital.

Comparative Quantitative Data

The following tables summarize the available quantitative data for the metabolism and pharmacokinetics of Metharbital and Mephobarbital. It is important to note that data for Metharbital, particularly in humans, is limited.

Table 1: Key Metabolic Reactions and Metabolites

Feature	Metharbital	Mephobarbital
Primary Metabolic Reaction	N-demethylation[7][8]	N-demethylation and Aromatic Hydroxylation[2][3]
Primary Active Metabolite	Barbital[7][8]	Phenobarbital[1][2][3]
Other Major Metabolites	-	p-Hydroxymephenobarbital[3]
Enzymes Involved	Hepatic Microsomal Enzymes[7]	CYP2C19, CYP2B6 (minor)[5]

Table 2: Comparative Pharmacokinetic Parameters in Humans

Parameter	Metharbital	Mephobarbital
Oral Bioavailability (%)	Data not available	~50%[4][6]
Protein Binding (%)	Data not available	70-76%[6]
Volume of Distribution (Vd)	Data not available	Data not available
Elimination Half-life (t½)	Data not available	(R)-enantiomer: 7.52 ± 1.70 h; (S)-enantiomer: 69.78 ± 14.77 h[3]
Clearance (CL)	Data not available	(R)-enantiomer: 0.470 ± 0.184 L/h/kg; (S)-enantiomer: 0.017 ± 0.001 L/h/kg[3]
Primary Route of Excretion	Renal (as barbital)	Renal (as metabolites and unchanged drug)[9]
% of Dose Excreted as Metabolites	Data not available	(R)-enantiomer: ~49.6% as (R)-4-hydroxy-MPB; (S)-enantiomer: ~7.2% as (S)-4-hydroxy-MPB[3]

Experimental Protocols

The study of Metharbital and Mephobarbital metabolism employs both in vitro and in vivo models, coupled with advanced analytical techniques.

In Vitro Metabolism using Human Liver Microsomes

This protocol provides a general framework for assessing the metabolic stability of a compound using human liver microsomes.

• Preparation of Incubation Mixture: A typical incubation mixture in a microcentrifuge tube contains human liver microsomes (e.g., 0.5 mg/mL protein concentration), a phosphate buffer (e.g., 100 mM, pH 7.4), and the test compound (Metharbital or Mephobarbital) at a specified concentration (e.g., 1 µM).

• Pre-incubation: The mixture is pre-incubated at 37°C for a short period (e.g., 5 minutes) to allow the components to reach thermal equilibrium.

• Initiation of Reaction: The metabolic reaction is initiated by adding a solution of NADPH (e.g., 1 mM final concentration), a necessary cofactor for cytochrome P450 enzymes.

• Incubation: The reaction mixture is incubated at 37°C with gentle shaking for various time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Termination of Reaction: At each time point, the reaction is stopped by adding a cold organic solvent, such as acetonitrile, which also serves to precipitate the microsomal proteins.

• Sample Processing: The terminated reaction mixtures are centrifuged to pellet the precipitated proteins.

• Analysis: The supernatant, containing the remaining parent drug and any formed metabolites, is collected and analyzed by a suitable analytical method, such as LC-MS/MS, to quantify the disappearance of the parent compound and the appearance of metabolites over time.

Caption: In vitro metabolism workflow.

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a general procedure for an oral pharmacokinetic study in rats.

• Animal Acclimatization and Fasting: Male Wistar rats are acclimatized to the laboratory conditions for at least one week. The animals are fasted overnight before the experiment with free access to water.

• Drug Administration: A suspension of Metharbital or Mephobarbital in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose) is administered to the rats via oral gavage at a specific dose.

• Blood Sampling: Blood samples (approximately 0.2 mL) are collected from the tail vein or another appropriate site at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: The blood samples are centrifuged to separate the plasma, which is then stored at -80°C until analysis.

• Sample Analysis: The plasma samples are processed, typically involving protein precipitation or liquid-liquid extraction, to isolate the drug and its metabolites. The concentrations are then determined using a validated analytical method like HPLC or GC-MS.

• Pharmacokinetic Analysis: The plasma concentration-time data are used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, clearance, and volume of distribution using appropriate software.

Caption: In vivo pharmacokinetic study workflow.

Analytical Methodologies

• Gas Chromatography-Mass Spectrometry (GC-MS): A common method for the analysis of barbiturates. It often involves derivatization (e.g., methylation) to improve the chromatographic properties of the analytes. The mass spectrometer provides high selectivity and sensitivity for identification and quantification.[10]

• High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with UV or mass spectrometric detection (LC-MS), is widely used for the separation and quantification of barbiturates and their metabolites in biological matrices.[11][12] Reversed-phase columns are typically employed with a mobile phase consisting of a mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer.

Conclusion

The metabolic profiles of Metharbital and Mephobarbital, while both involving N-demethylation to active metabolites, exhibit key differences. Mephobarbital's metabolism is stereoselective and leads to the formation of the potent anticonvulsant phenobarbital, a crucial aspect of its therapeutic action. In contrast, Metharbital is metabolized to barbital, which is largely excreted unchanged. The enzymes involved in Mephobarbital's metabolism are better characterized than those for Metharbital. These metabolic distinctions underscore the importance of detailed metabolic studies in drug development and for understanding the clinical pharmacology of structurally related compounds. Further research is warranted to fully elucidate the enzymatic pathways of Metharbital metabolism and to obtain more comprehensive human pharmacokinetic data to facilitate direct comparisons.

References

• 1. Participation of cytochrome P-450 isozymes in N-demethylation, N-hydroxylation and aromatic hydroxylation of methamphetamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Barbiturates - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. research.fsu.edu [research.fsu.edu]
• 5. Pharmacogenetic roles of CYP2C19 and CYP2B6 in the metabolism of R- and S-mephobarbital in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. How Long Does Phenobarbital Stay In Your System And Its Half-Life [addictionresource.com]
• 7. Urinary excretion of phenobarbital and its metabolite p-hydroxyphenobarbital in convulsing and non-convulsing patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 9. oyc.co.jp [oyc.co.jp]
• 10. instechlabs.com [instechlabs.com]
• 11. What is the mechanism of Phenobarbital? [synapse.patsnap.com]
• 12. ouv.vt.edu [ouv.vt.edu]

Method validation report for the analysis of Metharbital according to ICH guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Metharbital in pharmaceutical formulations. The validation is conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the method's suitability for its intended purpose. While specific experimental data for Metharbital is not publicly available in a complete validation report, this guide utilizes representative data from a validated HPLC-UV method for Amobarbital, a structurally similar barbiturate, to illustrate the validation process and expected performance characteristics.[1] This approach provides a practical and informative framework for researchers developing and validating analytical methods for barbiturates.

Comparison of Analytical Methods for Barbiturate Analysis

Several analytical techniques are available for the quantification of barbiturates like Metharbital. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common methods employed in pharmaceutical quality control.

Method	Principle	Advantages	Disadvantages
HPLC-UV	Separation based on polarity using a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.	Robust, versatile, suitable for non-volatile and thermally labile compounds, and widely available.	May require derivatization for compounds without a UV chromophore; solvent consumption can be high.
Gas Chromatography (GC-FID)	Separation of volatile compounds in a gaseous mobile phase, with detection by a Flame Ionization Detector (FID).	High resolution and sensitivity for volatile compounds.	Requires derivatization for non-volatile compounds like Metharbital, which can add complexity and variability.
LC-MS/MS	Combines the separation power of HPLC with the high sensitivity and specificity of tandem mass spectrometry.	Highly sensitive and selective, capable of analyzing complex mixtures with minimal sample preparation.	Higher equipment cost and complexity compared to HPLC-UV.

For routine quality control of Metharbital in pharmaceutical products, HPLC-UV offers a balance of performance, cost-effectiveness, and accessibility, making it a widely adopted method.

Method Validation Report: HPLC-UV Analysis of Metharbital

This section details the validation of a reversed-phase HPLC method for the quantification of Metharbital, following ICH Q2(R1) guidelines.[2][3]

Experimental Protocol: Representative HPLC-UV Method

This protocol is based on a validated method for a similar barbiturate and serves as a representative example.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector, autosampler, and column oven.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 x 150 mm

  • Mobile Phase: Acetonitrile:Water (50:50, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 220 nm

  • Injection Volume: 20 µL

• Standard Solution Preparation: A stock solution of Metharbital reference standard is prepared in the mobile phase. Calibration standards are prepared by serial dilution of the stock solution to cover the desired concentration range.

• Sample Preparation: A portion of the pharmaceutical formulation (e.g., powdered tablets) is accurately weighed and dissolved in the mobile phase. The solution is sonicated and filtered through a 0.45 µm filter before injection.

Data Presentation: Summary of Validation Parameters

The following tables summarize the quantitative data for each validation parameter, based on representative values for a barbiturate HPLC-UV method.

Table 1: System Suitability

Parameter	Acceptance Criteria	Observed Value
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	5800
% RSD of Peak Area (n=6)	≤ 1.0%	0.5%

Table 2: Linearity and Range [4]

Parameter	Result
Linearity Range	10 - 150 µg/mL
Regression Equation	y = 45872x + 12345
Correlation Coefficient (r²)	0.9995

Table 3: Precision

Precision Level	Concentration (µg/mL)	% RSD (n=6)
Repeatability (Intra-day)	50	0.8%
100	0.6%
150	0.7%
Intermediate Precision (Inter-day)	50	1.2%
100	1.0%
150	1.1%

Table 4: Accuracy (Recovery)

Spiked Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	40	39.8	99.5%
100%	50	50.3	100.6%
120%	60	59.5	99.2%

Table 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ) [5]

Parameter	Method	Result
LOD	Signal-to-Noise Ratio (3:1)	0.5 µg/mL
LOQ	Signal-to-Noise Ratio (10:1)	1.5 µg/mL

Table 6: Robustness

Parameter Varied	Variation	% RSD of Peak Area
Flow Rate	± 0.1 mL/min	0.9%
Column Temperature	± 2 °C	1.1%
Mobile Phase Composition	± 2% Acetonitrile	1.3%

Visualizing the Method Validation Workflow

The following diagrams illustrate the key workflows and relationships in the method validation process as per ICH guidelines.

Caption: Workflow for Analytical Method Validation according to ICH Guidelines.

Caption: Relationship between Analytical Procedure and Validation Parameters.

References

• 1. HPLC-UV Method Validation for Amobarbital and Pharmaceutical Stability Evaluation when Dispersed in a Hyaluronic Acid Hydrogel: A New Concept for Post-traumatic Osteoarthritis Prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. ema.europa.eu [ema.europa.eu]
• 4. industrialpharmacist.com [industrialpharmacist.com]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

A Comparative Guide to the Binding Characteristics of Metharbital and Other Barbiturates at the GABA-A Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding characteristics of Metharbital and other key barbiturates at the γ-aminobutyric acid type A (GABA-A) receptor. While direct quantitative binding data for Metharbital is scarce in publicly available literature, this document compiles existing data for its active metabolite, barbital, alongside other prominent barbiturates such as phenobarbital, pentobarbital, and thiopental. This information is intended to serve as a valuable resource for understanding the structure-activity relationships and pharmacological nuances within this important class of drugs.

Introduction to Barbiturates and the GABA-A Receptor

Barbiturates are a class of central nervous system (CNS) depressants that exert their pharmacological effects primarily through the positive allosteric modulation of the GABA-A receptor.[1][2] This receptor is a ligand-gated ion channel that, upon binding with the neurotransmitter GABA, opens to allow the influx of chloride ions, leading to hyperpolarization of the neuron and subsequent inhibition of neurotransmission.[3][4][5] Barbiturates bind to a distinct allosteric site on the GABA-A receptor, enhancing the effect of GABA by increasing the duration of chloride channel opening.[2] At higher concentrations, they can also directly activate the receptor, contributing to their sedative-hypnotic and anesthetic properties.[6][7]

Metharbital, a methylated barbiturate, is metabolized in the body to barbital, which is responsible for its pharmacological activity. Therefore, the binding characteristics of barbital at the GABA-A receptor are considered a proxy for the in vivo effects of Metharbital.

Comparative Binding and Potency Data

The following table summarizes the available quantitative data on the potency of various barbiturates in modulating GABA-A receptor function. The data is primarily derived from electrophysiological studies measuring the potentiation of GABA-induced currents and direct activation of the receptor.

Barbiturate	Active Metabolite	Potentiation of GABA-ergic Currents (EC50)	Direct Activation of GABA-A Receptor (EC50)	Receptor Subunit Influence	Reference(s)
Metharbital	Barbital	Data not available	Data not available	Not specified
Barbital	-	Data not available	Data not available	Not specified
Phenobarbital	-	~144 µM - 0.89 mM	~133 µM - 3.0 mM	Activity is subunit-dependent	[6][8]
Pentobarbital	-	~20-94 µM	~58 µM - 0.33 mM	Higher affinity and efficacy at α6-containing receptors	[6][9][10][11]
Thiopental	-	Data not available	Data not available	Not specified
Secobarbital	-	Potentiation observed, specific EC50 not cited	GABA-mimetic action more potent than phenobarbital	Not specified	[12][13]

Note: The potency of barbiturates can be significantly influenced by the subunit composition of the GABA-A receptor. For instance, pentobarbital exhibits higher affinity and efficacy for direct activation of receptors containing the α6 subunit.[9][11]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the binding and functional effects of barbiturates at the GABA-A receptor.

Radioligand Binding Assay for GABA-A Receptor

This protocol describes a competitive binding assay to determine the affinity of a barbiturate for the GABA-A receptor, often using a radiolabeled ligand that binds to the GABA binding site, such as [³H]muscimol.[3][14]

a. Membrane Preparation:

• Rat brains are homogenized in a sucrose-based buffer.[10]

• The homogenate is centrifuged at low speed to remove nuclei and large debris.[10]

• The resulting supernatant is subjected to high-speed centrifugation to pellet the crude membrane fraction.[10]

• The pellet is washed multiple times with a Tris-HCl buffer to remove endogenous GABA and other interfering substances.[3][10]

• The final membrane pellet is resuspended in the binding buffer and stored at -70°C.[10]

b. Binding Assay:

• Thawed membrane preparations (containing a specific amount of protein) are incubated with a fixed concentration of [³H]muscimol.[10]

• To determine the affinity of a test barbiturate, increasing concentrations of the unlabeled drug are added to compete with the radioligand for binding.

• Non-specific binding is determined in the presence of a high concentration of unlabeled GABA.[10]

• The incubation is carried out at 4°C for a defined period to reach equilibrium.[10]

• The reaction is terminated by rapid filtration through glass fiber filters, which separates bound from free radioligand.

• The radioactivity retained on the filters is quantified using liquid scintillation spectrometry.[10]

• The data is then analyzed to calculate the inhibitory constant (Ki) of the test barbiturate, which is a measure of its binding affinity.

Electrophysiological Recording of GABA-A Receptor Currents

This protocol outlines the use of the whole-cell patch-clamp technique to measure the effect of barbiturates on GABA-A receptor-mediated currents in cultured neurons or cells expressing recombinant GABA-A receptors.[6]

a. Cell Preparation:

• HEK293 cells are transiently transfected with cDNAs encoding the desired GABA-A receptor subunits (e.g., α1, β2, γ2).[15] Alternatively, primary cultured neurons (e.g., hippocampal neurons) can be used.[6]

• Cells are cultured for 24-48 hours to allow for receptor expression.

b. Electrophysiological Recording:

• A glass micropipette filled with an internal solution is used to form a high-resistance seal with the cell membrane (a "gigaseal").

• The membrane patch under the pipette tip is ruptured to achieve the whole-cell configuration, allowing for control of the intracellular voltage and measurement of transmembrane currents.

• The cell is continuously perfused with an external solution.

• GABA is applied at a specific concentration (often the EC20, the concentration that elicits 20% of the maximal response) to evoke a baseline current.

• The test barbiturate is then co-applied with GABA at various concentrations to determine its effect on the GABA-induced current.

• To measure direct activation, the barbiturate is applied in the absence of GABA.

• The resulting currents are recorded and analyzed to determine the EC50 for potentiation and direct activation, as well as the efficacy of the barbiturate.

Visualizations

The following diagrams illustrate key concepts related to barbiturate action at the GABA-A receptor.

GABA-A Receptor Signaling Pathway

Radioligand Binding Assay Workflow

Logical Relationship of Barbiturate Binding and Effect

References

• 1. Recognition of Anesthetic Barbiturates by a Protein Binding Site: A High Resolution Structural Analysis | PLOS One [journals.plos.org]
• 2. GABAA receptor positive allosteric modulator - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. GABAA receptor - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Direct activation of GABAA receptors by barbiturates in cultured rat hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Distinct Structural Changes in the GABAA Receptor Elicited by Pentobarbital and GABA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. techscience.com [techscience.com]
• 9. Barbiturate interactions at the human GABAA receptor: dependence on receptor subunit combination - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. Comparative modeling of a GABAA alpha1 receptor using three crystal structures as templates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. GABA Potency at GABAA Receptors Found in Synaptic and Extrasynaptic Zones - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to Inter-Laboratory Validated Analytical Methods for Metharbital

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of Metharbital, a barbiturate derivative used in the treatment of epilepsy. The focus is on providing objective performance data from validated methods to ensure reliability and reproducibility across different laboratory settings. While a specific inter-laboratory validation study for a singular Metharbital method is not publicly available, this guide draws upon data from robust, validated single-laboratory studies that adhere to international guidelines, thereby providing a strong basis for inter-laboratory comparison and implementation. The methods discussed are primarily based on liquid chromatography-tandem mass spectrometry (LC-MS/MS), a widely accepted technique for its high sensitivity and specificity.

Data Presentation: Performance Comparison of Analytical Methods

The following tables summarize the quantitative performance characteristics of a validated LC-MS/MS method for the analysis of Metharbital and other barbiturates, providing a benchmark for laboratories.

Table 1: Linearity and Sensitivity of the LC-MS/MS Method for Metharbital

Analyte	Linear Dynamic Range (ng/mL)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Metharbital	0.1 - 100	0.003 - 1	0.01 - 2.5

Data sourced from a study on the simultaneous analysis of 17 barbiturates in horse plasma.[1]

Table 2: Precision and Accuracy of the LC-MS/MS Method for Metharbital

Analyte	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
Metharbital	0.5	1.6 - 8.6	2.6 - 8.9	96 - 106	96 - 106
5	1.6 - 8.6	2.6 - 8.9	96 - 106	96 - 106
50	1.6 - 8.6	2.6 - 8.9	96 - 106	96 - 106

Data represents the range of precision and accuracy values for all 17 barbiturates analyzed in the study, including Metharbital.[1]

Alternative Analytical Techniques

While LC-MS/MS offers high sensitivity, other chromatographic methods are also employed for barbiturate analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS): A well-established technique for drug analysis.[2] It often requires derivatization to improve the volatility and chromatographic behavior of barbiturates.[3]

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A more accessible technique than mass spectrometry, suitable for quantifying higher concentrations of the drug.[2]

A comprehensive review of chromatographic methods for barbiturates highlights the utility of these techniques in various biological samples.[2]

Experimental Protocols

Below is a detailed methodology for a validated LC-MS/MS method for the analysis of Metharbital, based on a published study.[1]

Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of plasma, add 5 mL of methyl tert-butyl ether (MTBE).

• Mix on a rotor for 10 minutes.

• Centrifuge at 1600 x g for 10 minutes.

• Transfer the upper organic layer to a clean glass tube.

• Evaporate the solvent to dryness at 50°C under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of 2 mM ammonium acetate in a methanol:water (10:90, v/v) solution.

• The sample is now ready for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions

• LC System: A liquid chromatograph with a reversed-phase C18 column (e.g., 5 cm × 2.1 mm ID, 5 µm particle size).[1]

• Mobile Phase A: 2 mM ammonium acetate in water, pH 6.0.[1]

• Mobile Phase B: Methanol.[1]

• Gradient Elution:

  • Start with 10% B.

  • Increase to 90% B over 1.4 minutes.

  • Hold at 90% B for 2.5 minutes.

  • Return to 10% B and re-equilibrate for 3 minutes.[1]

• Flow Rate: 300 µL/min.[1]

• Injection Volume: 10 µL.[1]

• Column Temperature: 30°C.[1]

• Mass Spectrometer: A tandem mass spectrometer operating in negative electrospray ionization (ESI) mode.[1]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification.[1]

Visualization of Inter-Laboratory Validation Workflow

The following diagram illustrates a typical workflow for an inter-laboratory validation study, a crucial step for standardizing an analytical method. The principles of such studies are outlined in international guidelines like those from the ICH.[4][5]

References

• 1. academic.oup.com [academic.oup.com]
• 2. ijsra.net [ijsra.net]
• 3. Determination of Barbiturates in Biological Specimens by Flat Membrane-Based Liquid-Phase Microextraction and Liquid Chromatography-Mass Spectrometry [mdpi.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. database.ich.org [database.ich.org]

Efficacy comparison between Metharbital and its active metabolite, barbital

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy, pharmacokinetics, and pharmacodynamics of the barbiturate anticonvulsant metharbital and its active metabolite, barbital. While direct comparative clinical studies are limited due to the discontinuation of metharbital, this document synthesizes available data to offer a comprehensive overview for research and drug development purposes.

Introduction

Metharbital, formerly marketed as Gemonil, is a barbiturate derivative that was used in the treatment of epilepsy.[1][2] Its therapeutic action is primarily attributed to its conversion in the body to its active metabolite, barbital.[1] Barbital itself was one of the first commercially available barbiturates, used as a hypnotic agent.[3][4] Understanding the relationship and individual characteristics of this prodrug-metabolite pair is crucial for assessing its historical use and potential applications in neuroscience research.

Mechanism of Action

Both metharbital and barbital, like other barbiturates, exert their effects as central nervous system (CNS) depressants.[5][6] Their primary mechanism of action involves modulating the neurotransmission of gamma-aminobutyric acid (GABA), the main inhibitory neurotransmitter in the brain.[6]

Barbiturates bind to a specific site on the GABA-A receptor-chloride ionophore complex, which is distinct from the GABA binding site itself.[6] This binding potentiates the effect of GABA by increasing the duration of chloride channel opening.[6] The influx of chloride ions leads to hyperpolarization of the neuronal membrane, making it more difficult for neurons to fire and thus producing a depressant effect on the CNS.[5] This enhanced inhibition is the basis for their sedative, hypnotic, and anticonvulsant properties.[5][7]

Pharmacokinetic Profile

The key difference in the clinical application of metharbital and barbital lies in their pharmacokinetic properties. Metharbital acts as a prodrug, being metabolized in the liver to produce the active compound, barbital.

Parameter	Metharbital	Barbital
Absorption	Orally absorbed.	Orally absorbed.[4]
Metabolism	Undergoes N-demethylation in the liver to form barbital.[1] The rate of demethylation of metharbital has been noted to be slow in in-vitro studies.[1]	Primarily excreted unchanged by the kidneys.
Elimination Half-life	Relatively short half-life.[7]	Long elimination half-life of approximately 30.3 (± 3.2) hours.[4]
Excretion	Metabolites excreted in urine.	Excreted largely unchanged in the urine.

Efficacy Comparison

Direct, quantitative head-to-head studies comparing the anticonvulsant efficacy of metharbital and barbital are scarce in modern literature. However, based on the prodrug-metabolite relationship, the anticonvulsant activity of metharbital is predominantly, if not entirely, due to its conversion to barbital.

Historically, metharbital was used for the treatment of epilepsy, suggesting clinical efficacy.[2] One source mentions an oral effective dose for metharbital to reduce seizure scores by 225 is approximately 110 mg.[8] Barbital itself was recognized for its hypnotic (sleep-inducing) effects, with a therapeutic dose for this purpose being 0.6–1 gram.[4] The anticonvulsant properties of barbiturates are well-established, and it is the presence of barbital in the CNS that would mediate the anti-seizure effects following metharbital administration.

The primary difference in their efficacy profile would be related to the onset and duration of action. Metharbital administration would lead to a more gradual onset of barbital's effects as it is metabolized, potentially offering a smoother and more sustained anticonvulsant action compared to a single dose of barbital. However, this also means that the peak effects would be delayed.

Side Effect and Toxicity Profile

The side effects of metharbital and barbital are consistent with those of the barbiturate class of drugs.[7][9][10]

Common Side Effects: [7][9]

• Drowsiness

• Dizziness

• Sedation

• Cognitive impairment

• Nausea and vomiting

• Headache

Serious Adverse Effects: [10]

• Respiratory depression

• Hypotension

• Confusion

• Coma

• Dependence and withdrawal symptoms

A significant concern with barbiturates is their narrow therapeutic index, meaning the dose required for therapeutic effect is close to the toxic dose.[3] The lethal dose for barbital is estimated to be between 3.5 to 4.4 grams.[4] Overdose is characterized by severe CNS depression, respiratory and cardiovascular failure, and can be fatal.[9][11]

Due to the prodrug nature of metharbital, its toxicity profile is intrinsically linked to the resulting concentration of barbital. The slower conversion could potentially mitigate the peak-dose side effects compared to an equivalent dose of barbital, but also prolongs the duration of exposure.

Experimental Protocols

To evaluate the anticonvulsant efficacy of compounds like metharbital and barbital, standardized animal models are employed. A common and historically significant method is the Maximal Electroshock (MES) seizure test.

Maximal Electroshock (MES) Seizure Test

Objective: To assess the ability of a compound to prevent the tonic hindlimb extension phase of a maximal seizure induced by electrical stimulation. This model is indicative of efficacy against generalized tonic-clonic seizures.

Materials:

• Male laboratory mice (e.g., Swiss Webster, 20-30g)

• Electroshock apparatus with corneal electrodes

• Saline solution (0.9% NaCl) for electrode contact

• Test compounds (Metharbital, Barbital) and vehicle (e.g., 0.5% methylcellulose)

Procedure:

• Animal Preparation: Animals are housed in a controlled environment with a 12-hour light/dark cycle and have free access to food and water. They are acclimatized to the laboratory for at least one week prior to testing.

• Drug Administration: Animals are divided into groups and administered either the vehicle or varying doses of the test compounds (metharbital or barbital) via a specific route (e.g., intraperitoneal or oral).

• Pre-treatment Time: A predetermined pre-treatment time is allowed to elapse to ensure peak drug activity at the time of seizure induction. This time would be longer for metharbital to allow for its conversion to barbital.

• Seizure Induction: At the designated time, corneal electrodes moistened with saline are applied to the eyes of the mouse. A maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered.

• Observation: The animal is immediately observed for the presence or absence of a tonic hindlimb extension seizure. The abolition of this response is considered the endpoint for anticonvulsant activity.

• Data Analysis: The percentage of animals protected from the tonic hindlimb extension at each dose level is recorded. The median effective dose (ED50), the dose that protects 50% of the animals, is then calculated using probit analysis.

Visualizations

Caption: Metabolic conversion of Metharbital to Barbital.

Caption: Workflow for anticonvulsant efficacy testing.

References

• 1. annualreviews.org [annualreviews.org]
• 2. Metharbital - Wikipedia [en.wikipedia.org]
• 3. Barbiturates drug profile | www.euda.europa.eu [euda.europa.eu]
• 4. Barbital - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Barbiturates: Phenobarbitone, Metharbital, Hydantoins: Phenytoin, Mephenytoin, Ethotoin | Pharmaguideline [pharmaguideline.com]
• 8. Metharbital (50-11-3) for sale [vulcanchem.com]
• 9. drugs.com [drugs.com]
• 10. Barbiturates: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 11. Barbiturates [dea.gov]

Statistical validation of experimental data from Metharbital research studies

A comprehensive review of available data on the anticonvulsant Metharbital, contextualized with comparable barbiturates and contemporary research methodologies. This guide addresses the historical data and statistical validation challenges for a drug no longer in widespread clinical use.

Metharbital, a barbiturate derivative patented in 1905 and previously marketed as Gemonil, has a long history in the treatment of epilepsy. As a long-acting barbiturate, its primary mechanism of action is the potentiation of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor. Despite its historical significance, the discontinuation of its marketing in 1990 has resulted in a scarcity of modern, statistically robust comparative data. This guide aims to provide researchers, scientists, and drug development professionals with a consolidated overview of the available experimental data on Metharbital, alongside a framework for its statistical validation in the context of related compounds and current preclinical research standards.

Comparative Efficacy and Safety Profile

Due to the limited availability of direct head-to-head clinical trials involving Metharbital with modern statistical analysis, a comparative profile must be extrapolated from older studies and data on analogous long-acting barbiturates like phenobarbital. The primary endpoints in historical epilepsy trials focused on the reduction in seizure frequency.

Table 1: Comparative Profile of Long-Acting Barbiturates in Epilepsy

Feature	Metharbital	Phenobarbital
Primary Indication	Epilepsy (particularly grand mal seizures)	Epilepsy (various seizure types), sedation
Mechanism of Action	Positive allosteric modulator of GABA-A receptors	Positive allosteric modulator of GABA-A receptors
Reported Efficacy	Effective in reducing seizure frequency[1]	Well-established efficacy in seizure control[2][3]
Common Adverse Effects	Sedation, dizziness, cognitive impairment	Sedation, dizziness, cognitive impairment, potential for dependence
Statistical Data Availability	Limited publicly available, statistically validated data	Extensive data from numerous clinical trials[3][4]

Experimental Protocols for Anticonvulsant Activity Assessment

The preclinical evaluation of anticonvulsant drugs relies on a battery of standardized animal models. These protocols are essential for determining the efficacy and neurotoxicity of a compound. While specific data for Metharbital from these tests is sparse in recent literature, the methodologies remain the gold standard for comparative analysis.

Maximal Electroshock (MES) Test

The MES test is a widely used preclinical model to assess the ability of a drug to prevent the spread of seizures, indicative of efficacy against generalized tonic-clonic seizures.

Experimental Workflow: Maximal Electroshock (MES) Test

Caption: Workflow for the Maximal Electroshock (MES) Test.

Pentylenetetrazol (PTZ) Seizure Model

The PTZ model is used to identify compounds effective against absence seizures by inducing clonic seizures through the antagonism of GABA-A receptors.

Experimental Protocol: Pentylenetetrazol (PTZ) Seizure Model

• Animal Preparation: Similar to the MES test, with appropriate animal selection and acclimatization.

• Drug Administration: The test compound (e.g., Metharbital) or vehicle is administered at a predetermined time before PTZ injection.

• PTZ Administration: A convulsant dose of pentylenetetrazol (e.g., 85 mg/kg, s.c. in mice) is administered.

• Observation: Animals are observed for a set period (e.g., 30 minutes) for the onset and severity of seizures, typically clonic seizures.

• Data Analysis: The primary endpoint is the ability of the drug to prevent or delay the onset of clonic seizures. The ED50 is calculated based on the dose-response relationship.

Mechanism of Action: GABA-A Receptor Modulation

The therapeutic effects of Metharbital and other barbiturates are primarily mediated through their interaction with the GABA-A receptor, a ligand-gated ion channel. This interaction potentiates the inhibitory effects of GABA, leading to a decrease in neuronal excitability.

Signaling Pathway: Barbiturate Action at the GABA-A Receptor

Caption: Metharbital's modulation of the GABA-A receptor.

In Vitro Validation: Receptor Binding and Electrophysiology

To further elucidate the mechanism of action and compare the potency of different barbiturates, in vitro assays are employed.

Table 2: In Vitro Methodologies for Barbiturate Analysis

Methodology	Description	Key Parameters Measured
Radioligand Binding Assays	Competitive binding assays using radiolabeled ligands (e.g., [3H]muscimol or [35S]TBPS) to assess the affinity of a compound for different sites on the GABA-A receptor complex.	Ki (inhibition constant), IC50 (half-maximal inhibitory concentration)
Electrophysiology (e.g., Patch-Clamp)	Measures the flow of ions through the GABA-A receptor channel in response to GABA and the modulatory effects of barbiturates in cultured neurons or Xenopus oocytes expressing the receptor.[5]	Changes in current amplitude, duration of channel opening, and potentiation of GABA-evoked currents.[6][7]

Conclusion and Future Directions

While Metharbital was a historically important anticonvulsant, the lack of modern, statistically robust comparative studies presents a significant challenge for its direct comparison with contemporary antiepileptic drugs. The available data, largely from older literature and inferred from studies on similar long-acting barbiturates, confirms its mechanism of action through the potentiation of GABA-A receptors.

For researchers investigating historical antiepileptic drugs or exploring the pharmacology of barbiturates, a focus on recreating standardized preclinical models, such as the MES and PTZ tests, and conducting in vitro assays with modern techniques would be necessary to generate statistically valid comparative data. This would allow for a more precise understanding of Metharbital's efficacy and safety profile in relation to current therapeutic options. The experimental protocols and signaling pathways outlined in this guide provide a foundational framework for such investigations.

References

• 1. A randomized, double-blind, crossover study of phenobarbital and mephobarbital - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Barbiturates - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Efficacy and tolerability of antiseizure drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | The effect of phenobarbital treatment on behavioral comorbidities and on the composition and function of the fecal microbiome in dogs with idiopathic epilepsy [frontiersin.org]
• 5. Modulation of the mammalian GABAA receptor by type I and type II positive allosteric modulators of the α7 nicotinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modulation of GABAA receptor channel gating by pentobarbital - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electrophysiology of ionotropic GABA receptors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Metharbital: A Guide for Laboratory Professionals

The proper disposal of metharbital, a Schedule III controlled substance, is a critical component of laboratory safety and regulatory compliance.[1] Adherence to established procedures is essential to prevent environmental contamination and diversion of this substance. This guide provides step-by-step instructions for the safe and legal disposal of metharbital in a research environment.

Immediate Safety and Handling

Metharbital, a barbiturate, presents potential health risks and is classified as very toxic to aquatic life.[2] Researchers must handle this compound with appropriate personal protective equipment, including gloves and safety glasses. In case of a spill, it should be collected using a high-efficiency vacuum cleaner or wiped up, and the area should be washed. Avoid breathing any dust from the compound.

Disposal Procedures for Metharbital

The disposal of metharbital, as a controlled substance, is strictly regulated by the Drug Enforcement Administration (DEA). Standard laboratory practices such as disposal down the sink or in regular trash are prohibited.[3]

Step 1: Segregation and Labeling

Expired, unwanted, or damaged containers of metharbital must be clearly labeled for disposal (e.g., "EXPIRED - FOR DISPOSAL") and segregated from the active inventory within a secure and locked storage location.[3][4]

Step 2: Record Keeping

Meticulous record-keeping is mandatory. All disposals must be documented, and for recoverable quantities, a DEA Form 41 must be completed.[3] The record should include the drug name, strength, form, quantity, and date of destruction.[5]

Step 3: Disposal of Recoverable vs. Non-Recoverable Metharbital

• Recoverable Quantities: Unused or expired metharbital that can be retrieved must be transferred to a DEA-registered reverse distributor for destruction.[3][4] Your institution's Environmental Health & Safety (EHS) office can facilitate this process.[6][7]

• Non-Recoverable Quantities: Trace amounts of metharbital remaining in an "empty" container (e.g., a vial that cannot be fully emptied by drawing with a syringe) are considered non-recoverable.[3] These containers can typically be disposed of in a biohazard sharps container.[3]

Step 4: Witnessed Destruction

The destruction of recoverable metharbital must be witnessed by at least two authorized individuals, one of whom should be the DEA registrant or an authorized agent.[3] Some institutions may also require a representative from the EHS department or a state drug control inspector to be present.[8]

Quantitative Data Summary

Parameter	Value	Source
DEA Schedule	III	[1]
Aquatic Toxicity	Very toxic to aquatic life	[2]

Experimental Protocols

No experimental protocols for the disposal of metharbital were cited in the search results. The disposal of controlled substances follows regulatory procedures rather than experimental ones.

Metharbital Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of metharbital in a laboratory setting.

Caption: Workflow for the proper disposal of metharbital.

References

• 1. Metharbital - Wikipedia [en.wikipedia.org]
• 2. Metharbital | C9H14N2O3 | CID 4099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. research-compliance.umich.edu [research-compliance.umich.edu]
• 4. unthsc.edu [unthsc.edu]
• 5. rcvs.org.uk [rcvs.org.uk]
• 6. Controlled Substance Disposal – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 7. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]
• 8. Article - Laboratory Safety Manual - ... [policies.unc.edu]

Personal protective equipment for handling Metharbital

Essential Safety and Handling Guide for Metharbital

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and drug development professionals handling Metharbital. Adherence to these procedures is vital for ensuring personal safety and regulatory compliance.

Personal Protective Equipment (PPE)

When handling Metharbital, particularly in powdered form, a comprehensive PPE strategy is mandatory to prevent inhalation and dermal exposure.[1]

PPE Component	Specification	Rationale
Gloves	Double-gloving with powder-free nitrile gloves is recommended.	Nitrile offers good resistance to a range of chemicals and provides a clear indication of tears or punctures.[2][3] Double-gloving provides an additional layer of protection.
Respiratory Protection	A NIOSH-approved respirator is necessary when handling Metharbital powder outside of a certified chemical fume hood. Options include: - N95 or P100 filtering facepiece respirator - Half- or full-face elastomeric respirator with P100 (HEPA) cartridges.[4][5][6]	Prevents inhalation of fine particles, which can cause respiratory irritation and systemic effects.[7]
Eye Protection	Chemical safety goggles or a full-face respirator.	Protects eyes from potential splashes or airborne particles.
Protective Clothing	A disposable gown made of a low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.	Prevents contamination of personal clothing and skin.
Shoe Covers	Disposable shoe covers.	Avoids tracking of contaminants outside the work area.

Operational Plan for Handling Metharbital

This section outlines the step-by-step procedure for the safe handling of Metharbital in a laboratory setting.

2.1. Pre-Operational Checks

• Area Preparation: Ensure the designated handling area (preferably a certified chemical fume hood) is clean and uncluttered.

• PPE Inspection: Inspect all PPE for defects before donning. Ensure the respirator has a proper seal.

• Emergency Equipment: Verify the location and functionality of the nearest emergency shower, eyewash station, and spill kit.

2.2. Handling Procedure

• Don PPE: Put on all required PPE in the correct order (shoe covers, gown, respirator, eye protection, and then gloves, with one cuff under the gown and one over).

• Weighing and Transfer: Conduct all weighing and transfer of Metharbital powder within a chemical fume hood or a ventilated balance safety enclosure to minimize airborne particles.

• Avoid Dust Generation: Use techniques that minimize the generation of dust, such as gentle scooping and avoiding dropping the powder from a height.

• Container Management: Keep Metharbital containers tightly sealed when not in use.

2.3. Post-Handling Procedure

• Decontamination: Wipe down the work surface with an appropriate cleaning agent.

• Doff PPE: Remove PPE in an order that minimizes cross-contamination (gloves first, then gown and shoe covers, followed by eye and respiratory protection outside the immediate work area).

• Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures

3.1. Spill Response In the event of a spill of Metharbital powder:

• Alert and Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Restrict Access: Secure the area to prevent entry.

• Assess the Spill: If the spill is large or you are not trained to handle it, contact your institution's environmental health and safety (EHS) office.

• Cleanup (for trained personnel with proper PPE):

  • Gently cover the spill with absorbent material to prevent the powder from becoming airborne.[4]

  • Wet the absorbent material slightly to dissolve the powder.[4]

  • Carefully scoop the material into a designated hazardous waste container.

  • Clean the spill area with a suitable decontaminating solution.

  • Dispose of all cleanup materials as hazardous waste.

3.2. Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water.

• Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station.

• Inhalation: Move the individual to fresh air.

• Ingestion: Rinse the mouth with water.

• Seek medical attention for any exposure.

Disposal Plan

As a DEA Schedule III controlled substance, the disposal of Metharbital must be meticulously documented and conducted in compliance with all federal, state, and local regulations.[7][8][9][10]

4.1. Waste Segregation and Collection

• All materials contaminated with Metharbital, including excess product, contaminated PPE, and spill cleanup debris, must be collected in a designated, clearly labeled, and sealed hazardous waste container.

4.2. Disposal Procedure

• Contact a DEA-Registered Reverse Distributor: The primary method for the disposal of controlled substances is through a DEA-registered reverse distributor.[8] Your institution's EHS office can provide a list of approved vendors.

• Record Keeping: Maintain a detailed log of all Metharbital waste, including the date, quantity, and method of disposal. This documentation is subject to inspection by the DEA.

• Do Not Dispose in Regular Trash or Sewer: Metharbital must not be disposed of in the regular trash or flushed down the drain.

Visual Workflow for Safe Handling of Metharbital

Caption: Workflow for the safe handling and disposal of Metharbital.

References

• 1. Occupational Safety and Health and Illicit Opioids: State of the Research on Protecting Against the Threat of Occupational Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. Instructions for Cleaning Spills of Powdered Hazardous Drugs | Duke OESO [safety.duke.edu]
• 5. Selecting the Right Reusable Respirator Cartridge Filter - Gemplers [learn.gemplers.com]
• 6. majorsafety.com [majorsafety.com]
• 7. Disposal of Controlled Substances - Office of Research Compliance - University of Maine [umaine.edu]
• 8. DEA Controlled Substances Disposal – Emory Research Administration News [scholarblogs.emory.edu]
• 9. k-state.edu [k-state.edu]
• 10. deadiversion.usdoj.gov [deadiversion.usdoj.gov]